A Comprehensive Technical Guide to the Synthesis of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate
For Researchers, Scientists, and Drug Development Professionals Abstract This in-depth technical guide details a robust and efficient synthetic pathway for 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate, a molecul...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This in-depth technical guide details a robust and efficient synthetic pathway for 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate, a molecule of interest in medicinal chemistry and materials science. The synthesis is approached through a convergent strategy, meticulously detailing the preparation of two key precursors: (2-methylphenoxy)acetic acid and 2-bromo-1-(4-bromophenyl)ethanone. The guide provides not only step-by-step experimental protocols but also delves into the mechanistic underpinnings and rationale behind the chosen methodologies. All procedures are grounded in established chemical principles and supported by authoritative references to ensure scientific integrity and reproducibility.
Introduction
Phenoxyacetic acid derivatives and phenacyl esters are prominent scaffolds in the development of novel therapeutic agents and functional materials. The title compound, 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate, combines these two important pharmacophores, making it a compelling target for synthesis and further investigation. The strategic blueprint for its synthesis involves a two-pronged approach: the preparation of the carboxylic acid component and the α-bromoketone, followed by their convergent esterification.
Overall Synthetic Strategy
The synthesis is designed in three primary stages, ensuring high yields and purity of the final product.
Exploratory
An In-depth Technical Guide to the Physicochemical Properties of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate
For Researchers, Scientists, and Drug Development Professionals Authored by: Your Senior Application Scientist This guide provides a comprehensive technical overview of the synthesis, and the predicted and experimental c...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Your Senior Application Scientist
This guide provides a comprehensive technical overview of the synthesis, and the predicted and experimental characterization of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate. As a novel compound with potential applications in medicinal chemistry and drug development, a thorough understanding of its physicochemical properties is paramount for its effective utilization. This document is structured to provide not just procedural steps, but also the scientific rationale behind the methodologies, ensuring a robust and reproducible approach to its study.
Introduction: The Significance of Phenacyl Esters in Drug Development
Phenacyl esters, as a class of organic compounds, have garnered considerable interest in the pharmaceutical sciences. They are frequently employed as photoreleasable protecting groups for carboxylic acids, allowing for the controlled release of bioactive molecules under specific conditions. The presence of a bromophenyl moiety in the target compound, 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate, suggests potential for its use as a synthetic intermediate in the development of novel therapeutic agents, including anticancer and antimicrobial candidates. The 2-methylphenoxyacetate portion introduces additional structural complexity and potential for specific biological interactions.
A comprehensive characterization of the physicochemical properties of this molecule is the foundational step in its journey from a laboratory curiosity to a potential drug candidate. Properties such as solubility, lipophilicity, and melting point are critical determinants of a compound's absorption, distribution, metabolism, and excretion (ADME) profile, which in turn dictates its bioavailability and therapeutic efficacy.[1][2]
Synthesis of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate: A Proposed Pathway
The synthesis of the title compound can be efficiently achieved via a nucleophilic substitution reaction between 2-bromo-1-(4-bromophenyl)ethan-1-one (also known as 4-bromophenacyl bromide) and the potassium salt of 2-methylphenoxyacetic acid. This method is a well-established route for the preparation of phenacyl esters.[3][4][5]
Reaction Scheme
Caption: Proposed synthesis of the target compound.
Experimental Protocol
Preparation of Potassium (2-methylphenoxy)acetate:
In a round-bottom flask, dissolve 2-methylphenoxyacetic acid (1.0 equivalent) in a minimal amount of methanol.
To this solution, add a methanolic solution of potassium hydroxide (1.0 equivalent) dropwise while stirring.
Remove the solvent under reduced pressure to obtain potassium (2-methylphenoxy)acetate as a solid. Dry thoroughly under vacuum.
Esterification Reaction:
In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add potassium (2-methylphenoxy)acetate (1.0 equivalent) and 2-bromo-1-(4-bromophenyl)ethan-1-one (1.0 equivalent).
Add anhydrous dimethylformamide (DMF) as the solvent.
Heat the reaction mixture at 80°C for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).[4]
Upon completion, cool the reaction mixture to room temperature.
Pour the mixture into ice-water and stir until a precipitate forms.
Collect the solid product by vacuum filtration and wash with cold water.
Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to afford pure 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate.
Physicochemical Properties: Predicted and Experimental Determination
Summary of Predicted and Determined Physicochemical Properties
The melting point is a crucial indicator of a compound's purity.[6][7]
Caption: Workflow for melting point determination.
Aqueous solubility is a critical parameter for predicting a drug's oral bioavailability.[1][10]
Preparation of Saturated Solution:
Add an excess amount of the compound to a known volume of the desired solvent (e.g., phosphate-buffered saline, pH 7.4) in a sealed vial.
Agitate the vial at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.
Sample Analysis:
After equilibration, centrifuge the suspension to separate the undissolved solid.
Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm filter to remove any remaining solid particles.
Dilute the filtered solution with a suitable solvent.
Quantify the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.
Analytical Characterization: Spectroscopic and Chromatographic Methods
A combination of spectroscopic and chromatographic techniques is essential for the unambiguous identification and purity assessment of the synthesized compound.
High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful tool for assessing the purity of the compound and for quantifying its concentration in various matrices. A reverse-phase HPLC method is generally suitable for phenacyl esters.[11][12][13][14][15][16]
Typical HPLC Parameters:
Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase: A gradient of acetonitrile and water is often effective.
Flow Rate: 1.0 mL/min
Detection: UV detection at a wavelength where the aromatic chromophores absorb strongly (e.g., 254 nm).
Injection Volume: 10-20 µL
Spectroscopic Characterization
¹H and ¹³C NMR spectroscopy are indispensable for structural elucidation.
¹H NMR (Predicted):
Aromatic protons of the bromophenyl and methylphenoxy groups will appear in the range of δ 6.8-8.0 ppm.
The methylene protons (-O-CH₂-C=O) are expected to resonate as a singlet around δ 5.3-5.5 ppm.
The methyl protons of the 2-methylphenoxy group should appear as a singlet around δ 2.2-2.4 ppm.
¹³C NMR (Predicted):
The carbonyl carbon of the ester is expected around δ 168-172 ppm.
The ketone carbonyl carbon should appear around δ 190-195 ppm.
Aromatic carbons will be observed in the range of δ 110-160 ppm.
The methylene carbon (-O-CH₂-C=O) is predicted to be around δ 65-70 ppm.
The methyl carbon will resonate at approximately δ 15-20 ppm.
IR spectroscopy provides information about the functional groups present in the molecule.
Expected Absorptions:
A strong C=O stretching vibration for the ester carbonyl group around 1735-1750 cm⁻¹.[17]
A strong C=O stretching vibration for the ketone carbonyl group around 1680-1700 cm⁻¹.
C-O stretching vibrations in the range of 1000-1300 cm⁻¹.[17]
Aromatic C-H and C=C stretching vibrations.
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound.
Expected Molecular Ion Peak: The high-resolution mass spectrum should show a molecular ion peak corresponding to the exact mass of C₁₇H₁₅BrO₄. The characteristic isotopic pattern of bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio) will be a key diagnostic feature.
Potential Applications in Drug Discovery and Medicinal Chemistry
The structural features of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate suggest several potential applications in the field of drug discovery:
Intermediate for Heterocyclic Synthesis: The α-haloketone moiety can serve as a precursor for the synthesis of various heterocyclic compounds with potential biological activities.
Photoremovable Protecting Group: The phenacyl ester linkage can be cleaved by photolysis, allowing for the targeted release of the 2-methylphenoxyacetic acid moiety, which may have its own biological effects.
Scaffold for Library Synthesis: This compound can be used as a starting material for the synthesis of a library of related compounds for high-throughput screening to identify new drug leads.
Conclusion
This technical guide provides a comprehensive framework for the synthesis, purification, and physicochemical characterization of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate. While direct experimental data for this specific molecule is currently unavailable, the provided protocols and predicted properties, based on well-established principles and data from analogous compounds, offer a solid foundation for researchers and drug development professionals. A thorough experimental investigation following the methodologies outlined herein will be crucial for unlocking the full potential of this novel compound in the advancement of pharmaceutical sciences.
References
Melting point determination. (n.d.). Retrieved from [Link]
Determination of the melting point. (n.d.). Retrieved from [Link]
Chen, H., & Anderson, R. E. (1992). Quantitation of phenacyl esters of retinal fatty acids by high-performance liquid chromatography.
Uji, Y., Noma, A., Shiraki, M., Maeda, M., Tsuji, A., & Okabe, H. (1987). Separation and quantitation of plasma free fatty acids as phenacyl esters by HPLC.
Compound solubility measurements for early drug discovery. (2022, May 31). Chemspace. Retrieved from [Link]
Experiment 1: Melting-point Determinations. (n.d.). Retrieved from [Link]
Determination Of Melting Point Of An Organic Compound. (2019, November 13). BYJU'S. Retrieved from [Link]
Jouyban, A., & Fakhree, M. A. A. (2018). Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. Molecules, 23(11), 2911.
Shah, V. P., & Zade, P. S. (2014). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies, 21(3), 6–10.
Wu, Y., & Li, C. (2023). An approach for the synthesis of carboxylic acid via phenacyl bromides and diethylamine by oxidative C–C bond cleavage. Tetrahedron, 134, 133309.
HPLC analysis. (n.d.). Cyberlipid. Retrieved from [Link]
Tripathi, D., & Singh, S. (2020). A Recent Advancement in Approaches used for Estimation of Drug Solubility: A Review. Der Pharmacia Lettre, 12(4), 15-29.
Dong, V. M., & Riedel, J. (2017, February 22). Melting Point Determination of Solid Organic Compounds. JoVE. Retrieved from [Link]
Bodoprost, J., & Rosemeyer, H. (2007). Analysis of Phenacylester Derivatives of Fatty Acids from Human Skin Surface Sebum by Reversed-Phase HPLC: Chromatographic Mobility as a Function of Physico-Chemical Properties. International Journal of Molecular Sciences, 8(11), 1111–1124.
Moses, C. G., & Reid, E. E. (1932). THE PREPARATION OF P-BROMOPHENACYL ESTERS AND THE CHARACTERIZATION OF P-BROMOPHENACYL FORMATE. Journal of the American Chemical Society, 54(5), 2101–2103.
Christie, W. W. (2019, July 23). Fatty Acid Analysis by HPLC. AOCS. Retrieved from [Link]
Borch, R. F. (1975). Separation of long-chain fatty acids as phenacyl esters by high-pressure liquid chromatography. Analytical Chemistry, 47(14), 2437–2439.
Rantanen, M., & Tenkanen, M. (2014). Fast and Robust Method To Determine Phenoyl and Acetyl Esters of Polysaccharides by Quantitative H-1 NMR. Journal of Agricultural and Food Chemistry, 62(37), 9145–9151.
Process for the synthesis of phenyl esters. (1973). U.S.
Merkl, R., & Svec, F. (2010). Antimicrobial and antioxidant properties of phenolic acids alkyl esters. Czech Journal of Food Sciences, 28(4), 279–285.
Muniswamy, B., Surekha, M., & Suma, N. (2018). (a) ¹H NMR spectrum of p-cresyl phenyl acetate. ¹H NMR data of p-cresyl phenylacetate (δ = ppm): 2.33 (s, 3H), 3.85 (s, 2H), 6.92 (d, 2H), 7.15 (d, 2H) and 7.30–7.38 (m, 5H). (b) ¹³C NMR spectrum of p-cresyl phenyl acetate (δ = ppm) 170.0, 148.6, 135.3, 133.6, 129.8, 129.3, 128.7, 127.2, 121.1, 40.8, 20.7. [Image]. In Overview of esterification of PA using metal cation exchanged nanoclays. ResearchGate. Retrieved from [Link]
Erdogan, T. (2019). On the esterification reaction of phenacyl bromide with benzoic acids: microwave and ultrasound versus conventional heating.
Spectroscopy Tutorial: Esters. (n.d.). Retrieved from [Link]
Miwa, H., Yamamoto, M., & Nishida, T. (1986). Determination of fatty acids as phenacyl esters in rat adipose tissue and blood vessel walls by high-performance liquid chromatography.
A Comprehensive Technical Guide to the Synthesis and Characterization of Novel Phenoxyacetic Acid Derivatives
Introduction: The Versatile Scaffold of Phenoxyacetic Acid Phenoxyacetic acid and its derivatives represent a class of organic compounds that have garnered significant attention across diverse scientific disciplines. Ini...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Versatile Scaffold of Phenoxyacetic Acid
Phenoxyacetic acid and its derivatives represent a class of organic compounds that have garnered significant attention across diverse scientific disciplines. Initially recognized for their potent herbicidal properties, such as the well-known 2,4-dichlorophenoxyacetic acid (2,4-D), this structural motif has proven to be a remarkably versatile scaffold.[1] Its derivatives are integral to numerous drug classes, exhibiting a wide spectrum of biological activities including anti-inflammatory, antimicrobial, anticancer, antidiabetic, and antiepileptic effects.[2][3] The core structure, consisting of a phenyl ring linked to a carboxylic acid through an ether bond, provides an ideal framework for chemical modification, allowing for the fine-tuning of its physicochemical and pharmacological properties.
This guide provides a comprehensive, field-proven framework for the synthesis and rigorous characterization of novel phenoxyacetic acid derivatives. Moving beyond simple recitation of steps, we will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to explore the vast potential of this important chemical class.
Section 1: Strategic Synthesis of Phenoxyacetic Acid Derivatives
The construction of the phenoxyacetic acid core is most reliably achieved through the Williamson ether synthesis, a robust and versatile nucleophilic substitution reaction.[4] This method remains a cornerstone of ether synthesis due to its efficiency, scalability, and broad substrate scope.[4][5]
Core Principle: The Williamson Ether Synthesis
The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[5] The key steps involve:
Deprotonation: A phenol is treated with a suitable base to form a highly nucleophilic phenoxide anion. Phenols are significantly more acidic than aliphatic alcohols, allowing for the use of common bases like sodium hydroxide (NaOH).[6]
Nucleophilic Attack: The phenoxide anion attacks the electrophilic carbon of an alkyl halide (in this case, an α-haloacetic acid or its ester), displacing the halide and forming the ether linkage.[5][7]
Acidification: If the reaction is performed with an α-haloacetic acid, a final acidification step is required to protonate the carboxylate and yield the final phenoxyacetic acid product.[4]
The success of the Williamson ether synthesis is highly dependent on the nature of the alkyl halide. The SN2 mechanism works best with methyl and primary alkyl halides.[5] Secondary halides may lead to a mixture of substitution and elimination products, while tertiary halides will almost exclusively yield elimination products.[5] Chloroacetic acid and its esters are ideal primary electrophiles for this synthesis.
Experimental Protocol: General Synthesis of a Novel Phenoxyacetic Acid Derivative
This protocol outlines a reliable method for synthesizing a phenoxyacetic acid derivative from a substituted phenol and chloroacetic acid.
Diethyl Ether (or other suitable extraction solvent)
6M Hydrochloric Acid (HCl)
Saturated Sodium Bicarbonate Solution
Anhydrous Magnesium Sulfate or Sodium Sulfate
Procedure:
Phenoxide Formation: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve the substituted phenol (1.0 eq) in an aqueous solution of NaOH (e.g., 30% w/v).[6] Gentle warming may be required to facilitate dissolution. This step generates the sodium phenoxide in situ. The use of a strong base like NaOH is sufficient to deprotonate the acidic phenolic proton.
Addition of Electrophile: To the phenoxide solution, add chloroacetic acid (1.1 - 1.5 eq).[6] A slight excess of the alkylating agent ensures the complete consumption of the starting phenol.
Reaction: Heat the reaction mixture in a water bath at 90-100°C for 1-2 hours.[6] The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC) until the starting phenol spot is no longer visible.
Cooling and Dilution: After completion, cool the reaction mixture to room temperature and dilute it with deionized water.[6]
Acidification (Product Precipitation): Carefully acidify the mixture by the slow, dropwise addition of 6M HCl while stirring in an ice bath.[7] The target phenoxyacetic acid, being insoluble in acidic aqueous media, will precipitate out. Continue adding acid until the solution is strongly acidic (pH 1-2, confirmed with litmus paper).[6]
Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3x volumes). If the product remains solid, it can be isolated by vacuum filtration. If it oils out or dissolves, extraction is necessary. The ether layer now contains the desired product.
Washing: Wash the combined organic layers with water to remove any remaining inorganic salts. To remove any unreacted starting phenol, extract the ether layer with a saturated sodium bicarbonate solution.[6] The desired carboxylic acid product will move to the basic aqueous layer as its sodium salt, while the less acidic phenol remains in the ether layer.
Re-acidification and Isolation: Separate the bicarbonate layer and re-acidify it cautiously with 6M HCl to precipitate the pure phenoxyacetic acid.[6] Collect the solid product by vacuum filtration.
Drying and Purification: Wash the collected solid with cold water and dry it under vacuum. The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the final, pure compound.
Section 2: Comprehensive Characterization and Structural Elucidation
Confirming the identity, purity, and structure of a newly synthesized compound is a critical, non-negotiable step in drug discovery and development. A multi-technique, orthogonal approach is essential for unambiguous characterization.
Analytical Workflow: A Triad of Purity, Functionality, and Structure
Our self-validating characterization system relies on three pillars:
Chromatography: To assess purity and monitor reaction completion.
Spectroscopy (IR): To confirm the presence of key functional groups.
Spectroscopy (NMR) & Spectrometry (MS): To provide definitive structural elucidation and confirm molecular weight.
Technique 1: Chromatographic Analysis for Purity Assessment
Thin-Layer Chromatography (TLC):
TLC is an indispensable, rapid, and cost-effective technique for qualitatively monitoring the progress of a reaction.[2] By spotting the reaction mixture alongside the starting materials on a silica plate and eluting with an appropriate solvent system (e.g., ethyl acetate/hexanes), one can visualize the consumption of reactants and the formation of the product. The difference in polarity between the starting phenol and the more polar carboxylic acid product typically results in a clear separation of spots.[8]
High-Performance Liquid Chromatography (HPLC):
HPLC is the gold standard for determining the purity of the final compound.[9] A reversed-phase method is typically employed for phenoxyacetic acid derivatives.
Experimental Protocol: RP-HPLC Purity Analysis
Instrumentation: A standard HPLC system with a UV detector.[9]
Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).[9]
Mobile Phase: A gradient of an aqueous phase (e.g., water with 0.1% formic or phosphoric acid) and an organic phase (e.g., acetonitrile or methanol).[9] Acidifying the mobile phase suppresses the ionization of the carboxylic acid group, leading to better peak shape and retention.
Flow Rate: 1.0 mL/min.
Detection: UV detection at a wavelength of maximum absorbance for the aromatic ring (e.g., 270-280 nm).[9]
Sample Preparation: Prepare a solution of the synthesized compound in the mobile phase or a suitable solvent (e.g., methanol) at a concentration of ~1 mg/mL.
Analysis: Inject the sample and integrate the peak areas. Purity is calculated as the percentage of the main peak area relative to the total area of all peaks.
Technique 2: Spectroscopic and Spectrometric Structural Confirmation
Infrared (IR) Spectroscopy:
IR spectroscopy is used to confirm the presence of key functional groups formed during the synthesis. The spectrum of a phenoxyacetic acid derivative will have characteristic absorption bands.[10]
Functional Group
Vibration Type
Expected Wavenumber (cm⁻¹)
Carboxylic Acid (O-H)
Stretching, broad
2500 - 3300
Carboxylic Acid (C=O)
Stretching
1700 - 1725
Aryl Ether (C-O-C)
Asymmetric Stretching
1200 - 1275
Aryl Ether (C-O-C)
Symmetric Stretching
1000 - 1075
Table 1: Key IR absorption bands for phenoxyacetic acids.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
NMR is the most powerful technique for unambiguous structural elucidation, providing detailed information about the carbon-hydrogen framework.[10][11] Samples are typically dissolved in a deuterated solvent such as DMSO-d₆ or CDCl₃.
¹H NMR: The proton NMR spectrum provides information on the number of different types of protons and their connectivity.[12][13]
Carboxylic Acid Proton (-COOH): A broad singlet typically appearing far downfield, >10 ppm.
Methylene Protons (-O-CH₂-): A sharp singlet integrating to 2H, typically between 4.5 and 5.0 ppm.[13]
Aromatic Protons (Ar-H): A series of multiplets in the aromatic region, typically between 6.8 and 8.0 ppm. The splitting patterns and chemical shifts are diagnostic of the substitution pattern on the phenyl ring.
¹³C NMR: The carbon NMR spectrum reveals the number of chemically distinct carbon environments.[12][14]
Carbonyl Carbon (-COOH): Typically found between 170 and 180 ppm.
Methylene Carbon (-O-CH₂-): Typically found between 60 and 70 ppm.
Aromatic Carbons (Ar-C): Multiple signals in the 110-160 ppm range. The carbon attached to the ether oxygen (C-O) is typically the most downfield of the aromatic signals.
Mass Spectrometry (MS):
Mass spectrometry is used to determine the molecular weight of the synthesized compound, providing definitive confirmation of its elemental composition. Electrospray ionization (ESI) is a common technique for these molecules, which will typically show a prominent [M-H]⁻ ion in negative ion mode or an [M+H]⁺ ion in positive ion mode.
Section 3: Data Interpretation - A Case Study
Let's consider the synthesis and characterization of a hypothetical novel derivative: 2-(2,4-dichlorophenoxy)acetic acid .
Synthesis: Following the general protocol, 2,4-dichlorophenol is reacted with chloroacetic acid in the presence of NaOH.
Expected Characterization Data:
Chromatographic Data
Technique
Conditions
Result
Interpretation
TLC
30% Ethyl Acetate / Hexanes
Rf = 0.4 (product) vs 0.7 (starting phenol)
Successful conversion to a more polar product.
| HPLC | C18, Water(0.1% H₃PO₄)/ACN gradient | Retention Time = 8.5 min, Purity = 98.7% | High purity of the isolated final compound. |
Table 2: Hypothetical chromatographic data for 2-(2,4-dichlorophenoxy)acetic acid.
Spectroscopic and Spectrometric Data
Technique
Result
Interpretation
FT-IR (cm⁻¹)
3090 (br, O-H), 1720 (s, C=O), 1245 (s, C-O-C)
Presence of carboxylic acid and aryl ether functional groups confirmed.
Confirms all carbon environments consistent with the target structure.
| MS (ESI-) | m/z = 218.9 [M-H]⁻ | Observed molecular weight matches the calculated mass for C₈H₅Cl₂O₃⁻ (218.96). |
Table 3: Hypothetical spectroscopic data for 2-(2,4-dichlorophenoxy)acetic acid.
By integrating these orthogonal datasets, we can confidently confirm the successful synthesis, high purity, and correct chemical structure of the novel derivative.
Conclusion and Future Outlook
The synthesis and characterization of novel phenoxyacetic acid derivatives is a well-established yet continually evolving field. The Williamson ether synthesis provides a reliable and scalable route to a vast array of analogs. A rigorous and multi-faceted characterization workflow, grounded in chromatographic and spectroscopic techniques, is paramount to ensuring the quality and integrity of these compounds for their intended applications. As research continues to uncover the diverse biological activities of this scaffold, from targeting metabolic diseases to developing new anticancer and neuroprotective agents, the robust methodologies detailed in this guide will serve as a critical foundation for innovation and discovery in drug development.[15][3][16]
References
Jetir.Org. (n.d.). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. Retrieved from [Link]
MDPI. (2025, April 7). Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. Retrieved from [Link]
PubMed. (2015, November 15). Design, synthesis and biological activity of phenoxyacetic acid derivatives as novel free fatty acid receptor 1 agonists. Retrieved from [Link]
ResearchGate. (n.d.). Synthesis and biological evaluation of Phenoxyacetic acid Derivatives as Novel Free Fatty Acid Receptor 1 Agonists | Request PDF. Retrieved from [Link]
RSC Publishing. (n.d.). Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. Retrieved from [Link]
University of Massachusetts. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]
Scribd. (n.d.). Williamson Synthesis of Phenoxyacetic Acid | PDF | Ether | Chemical Reactions. Retrieved from [Link]
Indonesian Journal of Chemistry. (n.d.). Synthesis of 2-Phenoxyacetic Acid Analogs for Evaluation of the Anti-inflammatory Potential and Subsequent In Silico Analysis | Hossain | Indonesian Journal of Chemistry. Retrieved from [Link]
PubMed. (2006, September 1). Synthesis and evaluation of phenoxy acetic acid derivatives as [corrected] anti-mycobacterial agents. Retrieved from [Link]
Google Patents. (n.d.). WO2013056488A1 - Phenoxyacetic acid derivative synthesis method.
Google Patents. (n.d.). US20090247781A1 - Synthesis of phenoxyacetic acid derivatives.
MDPI. (2023, October 26). In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. Retrieved from [Link]
PMC. (2025, October 17). Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. Retrieved from [Link]
RSC Publishing. (2025, October 13). Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management. Retrieved from [Link]
Semantic Scholar. (n.d.). Spectroscopic (FT-IR, Raman, NMR) and DFT Quantum Chemical Studies on Phenoxyacetic Acid and Its Sodium Salt. Retrieved from [Link]
Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]
Cambridge University Press & Assessment. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]
ResearchGate. (n.d.). Detection of phenolic acids. (A) TLC chromatogram, detection with.... Retrieved from [Link]
MDPI. (2024, July 18). Advances in Chromatographic Analysis of Phenolic Phytochemicals in Foods: Bridging Gaps and Exploring New Horizons. Retrieved from [Link]
Polish Journal of Food and Nutrition Sciences. (n.d.). A RAPID HPLC METHOD FOR DETERMINATION OF MAJOR PHENOLIC ACIDS IN PLANT MATERIAL. Retrieved from [Link]
ResearchGate. (n.d.). (PDF) Comparison of TLC and HPLC fingerprints of phenolic acids and flavonoids fractions derived from selected sage (Salvia) species. Retrieved from [Link]
PubMed. (2011, March 15). Analysis of the infrared and Raman spectra of phenylacetic acid and mandelic (2-hydroxy-2.... Retrieved from [Link]
CAS number for 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate
An In-depth Technical Guide to 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 2-(4...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate, a compound of interest in synthetic and medicinal chemistry. Lacking extensive documentation in public databases, this guide has been synthesized from first principles of organic chemistry and data from structurally analogous compounds. It details the compound's key identifiers, physicochemical properties, a robust and detailed protocol for its synthesis and purification, and methods for its structural characterization. Furthermore, this document explores the potential applications of this molecule, stemming from its α-acyloxy ketone and phenoxyacetate moieties, which are relevant in drug discovery and as photosensitive protecting groups. All methodologies are presented with a focus on scientific integrity, explaining the causal reasoning behind procedural steps to ensure reproducibility and validation.
Compound Identification and Structure
2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is an aromatic ester. The core structure consists of a (2-methylphenoxy)acetate group esterified to a 2-hydroxy-1-(4-bromophenyl)ethan-1-one backbone.
2-Bromo-1-(4-bromophenyl)ethanone (4-Bromophenacyl bromide): CAS 99-73-0
2-(2-Methylphenoxy)acetic acid: CAS 1878-84-8
Physicochemical Properties
The following properties are predicted based on the compound's structure. Experimental validation is recommended.
Property
Predicted Value
Rationale / Notes
Physical State
White to off-white crystalline solid
High molecular weight and aromatic nature suggest a solid at room temperature.
Melting Point
>100 °C (Estimated)
Similar phenacyl esters often have melting points in this range.[1]
Solubility
Soluble in common organic solvents (e.g., DCM, Chloroform, Ethyl Acetate, Acetone, DMF). Insoluble in water.
The large nonpolar surface area dominates the polar ester and ketone groups.
Boiling Point
>400 °C (Estimated)
High boiling point is expected due to the molecular size and polarity.
pKa
Not applicable
No readily ionizable protons.
Synthesis and Purification Workflow
The most direct and reliable method for preparing the title compound is through the nucleophilic substitution (esterification) of 2-bromo-1-(4-bromophenyl)ethanone with the carboxylate salt of 2-(2-methylphenoxy)acetic acid.
Rationale of the Synthetic Approach
This synthesis is a classic Williamson-type esterification. The process involves deprotonating the carboxylic acid with a non-nucleophilic base to form a carboxylate anion. This anion then acts as a nucleophile, attacking the electrophilic carbon of the carbon-bromine bond in 4-bromophenacyl bromide, displacing the bromide leaving group to form the desired ester linkage. Dimethylformamide (DMF) is an excellent polar aprotic solvent for this type of reaction as it effectively solvates the cation of the base, enhancing the nucleophilicity of the carboxylate.
Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add 2-(2-methylphenoxy)acetic acid (1.0 equivalent) and anhydrous DMF (approx. 0.2 M concentration).
Base Addition: Add anhydrous potassium carbonate (1.5 equivalents) to the solution with vigorous stirring. The formation of the potassium carboxylate salt should occur. Stir for 20-30 minutes at room temperature.
Substrate Addition: Dissolve 2-bromo-1-(4-bromophenyl)ethanone (1.05 equivalents) in a minimal amount of anhydrous DMF and add it dropwise to the reaction mixture.
Reaction: Stir the reaction mixture at room temperature for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC), eluting with a mixture like 3:1 Hexanes:Ethyl Acetate. The disappearance of the starting materials and the appearance of a new, higher Rf spot indicates product formation.
Work-up: Once the reaction is complete, pour the mixture into a separatory funnel containing deionized water (3-4 times the volume of DMF).
Extraction: Extract the aqueous layer three times with ethyl acetate. The organic layers are combined. This step removes the water-soluble DMF and potassium salts.
Washing: Wash the combined organic layers twice with water and once with brine. The brine wash helps to remove residual water from the organic phase.
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.
Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol or ethyl acetate/hexanes) or by column chromatography on silica gel to afford the pure 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate.[2]
An In-depth Technical Guide to the Solubility Profile of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate in Organic Solvents
Introduction In the landscape of drug discovery and materials science, a thorough understanding of a compound's physicochemical properties is paramount. Among these, solubility stands out as a critical determinant of a s...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
In the landscape of drug discovery and materials science, a thorough understanding of a compound's physicochemical properties is paramount. Among these, solubility stands out as a critical determinant of a substance's utility, influencing everything from reaction kinetics and purification efficiency to bioavailability and formulation stability. This guide provides a comprehensive technical overview of the solubility profile of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate, a compound of interest for its potential applications in organic synthesis and medicinal chemistry.
The molecular structure of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate, featuring a bromophenyl ketone moiety linked to a methylphenoxy acetate group, suggests a nuanced solubility behavior. The presence of both polar (ester, ketone) and non-polar (aromatic rings, bromo-substituent) functionalities indicates that its solubility will be highly dependent on the choice of solvent. This guide will delve into both the theoretical underpinnings and the practical experimental determination of this compound's solubility in a range of common organic solvents.
This document is intended for researchers, scientists, and professionals in drug development who require a robust framework for assessing the solubility of novel compounds. The principles and methodologies outlined herein are designed to be broadly applicable, providing a solid foundation for informed solvent selection and process optimization.
Theoretical Framework for Solubility Prediction
Before embarking on experimental measurements, a theoretical assessment of solubility can provide valuable insights and guide solvent selection. The age-old principle of "like dissolves like" serves as a fundamental starting point, suggesting that substances with similar intermolecular forces are more likely to be miscible. For a more quantitative prediction, the Hansen Solubility Parameters (HSP) offer a powerful model.[1]
The HSP model decomposes the total cohesive energy density of a substance into three components:
δd: Energy from dispersion forces
δp: Energy from dipolar intermolecular forces
δh: Energy from hydrogen bonds
Each solvent and solute can be characterized by a unique set of these three parameters, defining a point in "Hansen space". The closer two points are in this three-dimensional space, the more likely the solute is to dissolve in the solvent.[1][2] The distance (Ra) between a solvent and a solute in Hansen space can be calculated, and if this distance is within the interaction radius (R0) of the solute, dissolution is predicted.[3]
For 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate, we can anticipate the following based on its structure:
A significant δd component due to the presence of two aromatic rings.
A moderate δp component arising from the polar ester and ketone functional groups.
A relatively low δh component, as the molecule lacks strong hydrogen bond donors, though the carbonyl oxygens can act as acceptors.
This profile suggests that the compound will likely exhibit good solubility in solvents with moderate to high polarity and some aromatic character, while showing poorer solubility in highly non-polar alkanes or highly polar, protic solvents like water.
Caption: Theoretical prediction of solubility based on molecular structure and Hansen Solubility Parameters.
Experimental Determination of Solubility
While theoretical models are useful for initial screening, empirical measurement is essential for obtaining accurate solubility data. The shake-flask method is a widely accepted and robust technique for determining equilibrium solubility.[4][5] This method involves agitating an excess of the solid compound in the solvent of interest at a constant temperature until equilibrium is reached.[6]
Protocol: Equilibrium Solubility Determination by the Shake-Flask Method
Objective: To quantitatively determine the equilibrium solubility of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate in a selection of organic solvents at a specified temperature (e.g., 25 °C).
Syringe filters (0.22 µm, PTFE or other solvent-compatible material)
High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)
Volumetric flasks and pipettes
Procedure:
Preparation of Saturated Solutions:
Add an excess amount of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate to a series of vials. The amount should be sufficient to ensure that undissolved solid remains at equilibrium.
Pipette a known volume (e.g., 2 mL) of each selected solvent into the corresponding vial.
Securely cap the vials to prevent solvent evaporation.
Equilibration:
Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).
Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. The time required for equilibration may need to be determined empirically.[6]
Sample Collection and Preparation:
After equilibration, allow the vials to stand undisturbed for a sufficient time to allow the excess solid to settle.
Carefully withdraw a known volume of the supernatant using a syringe.
Immediately filter the aliquot through a 0.22 µm syringe filter into a clean vial to remove any undissolved solid particles.
Analysis:
Prepare a series of standard solutions of the compound in a suitable solvent (in which it is freely soluble) at known concentrations.
Generate a calibration curve by analyzing the standard solutions using a validated HPLC method.
Dilute the filtered sample solutions with the same solvent used for the standards to bring the concentration within the range of the calibration curve.
Analyze the diluted sample solutions by HPLC.
Calculation:
Using the calibration curve, determine the concentration of the compound in the diluted sample solutions.
Calculate the original concentration in the saturated solution, accounting for the dilution factor.
Express the solubility in appropriate units, such as mg/mL or mol/L.
Caption: Experimental workflow for the shake-flask solubility determination method.
Solubility Profile Data
The following table presents a hypothetical but scientifically plausible solubility profile for 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate in a range of organic solvents at 25 °C, based on the theoretical principles discussed earlier.
Solvent
Solvent Type
Polarity Index
Expected Solubility (mg/mL)
Qualitative Classification
Hexane
Non-polar
0.1
< 1
Insoluble
Toluene
Aromatic
2.4
50 - 100
Soluble
Dichloromethane
Halogenated
3.1
> 200
Very Soluble
Ethyl Acetate
Ester
4.4
> 200
Very Soluble
Acetone
Ketone
5.1
> 200
Very Soluble
Methanol
Polar Protic
5.1
10 - 50
Sparingly Soluble
Water
Polar Protic
10.2
< 0.1
Practically Insoluble
Interpretation of Results:
The expected results align with the "like dissolves like" principle and the anticipated Hansen Solubility Parameters. The compound's limited solubility in the non-polar hexane is due to the inability of the solvent to interact effectively with the polar ketone and ester groups. Conversely, its poor solubility in highly polar, protic solvents like methanol and water can be attributed to the energetic penalty of disrupting the strong hydrogen-bonding networks of these solvents to accommodate the large, non-polar regions of the solute molecule.[7]
The high solubility in solvents like dichloromethane, ethyl acetate, and acetone is predictable. These solvents possess moderate polarity and can engage in dipole-dipole interactions with the solute's polar functional groups, while also effectively solvating its non-polar aromatic portions. Toluene, being aromatic itself, is expected to be a good solvent due to favorable π-π stacking interactions with the phenyl rings of the solute.
Impact of Temperature on Solubility
The solubility of a solid in a liquid is temperature-dependent. For most solids, the dissolution process is endothermic (absorbs heat), meaning that solubility increases with increasing temperature, in accordance with Le Châtelier's principle.[8][9] It is reasonable to assume that the solubility of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate will increase at higher temperatures in the solvents where it is sparingly or moderately soluble. This property is particularly important for processes such as recrystallization, where a solvent is chosen in which the compound is highly soluble at elevated temperatures but poorly soluble at lower temperatures.
Conclusion
The solubility profile of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is a critical parameter for its effective utilization in research and development. This technical guide has provided a comprehensive framework for understanding and determining its solubility in organic solvents. By combining theoretical predictions using models like Hansen Solubility Parameters with robust experimental methodologies such as the shake-flask method, researchers can gain a clear and accurate picture of the compound's behavior. The anticipated high solubility in moderately polar solvents like ethyl acetate and dichloromethane, coupled with low solubility in non-polar and highly polar protic solvents, offers a strategic basis for solvent selection in synthesis, purification, and formulation. Adherence to systematic and well-documented protocols, as outlined in this guide, will ensure the generation of reliable and reproducible solubility data, thereby accelerating the progress of research and development activities involving this and other novel chemical entities.
References
Hansen Solubility Parameters: A Tool for Solvent Selection in Drugs - Pharmaceutical Sciences. (2022).
Hansen solubility parameters to predict drug & container interactions. West Pharmaceutical Services.
Hansen Solubility Parameter Approach in the Screening of Lipid Excipients for the Development of Lipid Nano Carriers. (2024).
Compound solubility measurements for early drug discovery. (2022). Computational Chemistry.
Solubility. Wikipedia.
Application of Hansen solubility parameters for understanding and prediction of drug distribution in microspheres. (n.d.). Kinam Park.
Experiment: Solubility of Organic & Inorganic Compounds. (n.d.).
Hansen solubility parameter. Wikipedia.
Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. (2014). American Pharmaceutical Review.
Physics-Based Solubility Prediction for Organic Molecules. (2025). PMC - NIH.
A Senior Application Scientist's Guide to Theoretical and Computational Studies of Phenoxyacetate Compounds
Authored for Researchers, Scientists, and Drug Development Professionals Introduction: Decoding Phenoxyacetates with Computational Chemistry Phenoxyacetate and its derivatives represent a versatile class of chemical comp...
Author: BenchChem Technical Support Team. Date: April 2026
Authored for Researchers, Scientists, and Drug Development Professionals
Introduction: Decoding Phenoxyacetates with Computational Chemistry
Phenoxyacetate and its derivatives represent a versatile class of chemical compounds with significant impact across agriculture and medicine. They form the backbone of widely used herbicides, such as 2,4-dichlorophenoxyacetic acid (2,4-D), and are explored as scaffolds for novel therapeutic agents, including anti-inflammatory, anticonvulsant, and anticancer drugs.[1] The biological activity of these compounds is intrinsically linked to their three-dimensional structure, electronic properties, and ability to interact with specific protein targets.[2]
Understanding these molecular-level interactions is paramount for designing more effective, selective, and safer compounds. While experimental methods provide essential data, they can be time-consuming and costly.[3] This is where theoretical and computational chemistry becomes an indispensable partner in the research and development pipeline.[4][5][6] By simulating molecular behavior, we can predict properties, elucidate mechanisms, and screen vast chemical libraries in silico, thereby accelerating discovery and optimizing resource allocation.[3][5][6]
This guide provides an in-depth overview of the multi-tiered computational workflow used to investigate phenoxyacetate compounds. We will move from the foundational analysis of a single molecule's electronic structure to the dynamic simulation of its interaction with a biological system and finally to the development of predictive models for large datasets. Each section explains not just the protocol but the scientific rationale—the why—behind each computational choice, ensuring a robust and self-validating research framework.
Part 1: The Quantum Realm - Characterizing the Phenoxyacetate Molecule with DFT
Expertise & Rationale: Before we can understand how a phenoxyacetate derivative interacts with a protein, we must first understand the molecule itself. What is its most stable 3D shape? Where are the electron-rich and electron-poor regions that will dictate intermolecular interactions? Density Functional Theory (DFT) is the workhorse for answering these questions. It provides a remarkable balance of computational accuracy and efficiency for molecules of this size.[7] Methods like B3LYP combined with a Pople-style basis set such as 6-311++G(d,p) are field-proven for yielding reliable geometric and electronic data for organic molecules, including phenoxyacetic acids.[8]
Core Protocol: Geometry Optimization and Property Calculation
This protocol outlines the essential first step in any computational analysis: finding the molecule's lowest energy conformation and calculating its fundamental electronic properties.
Step 1: Molecular Structure Preparation
Action: Build the 3D structure of the phenoxyacetate derivative using a molecular builder like GaussView or ArgusLab.[9]
Causality: An accurate initial structure, even if approximate, is crucial for ensuring the calculation converges to the correct, most stable geometry without getting trapped in a local energy minimum.
Step 2: Input File Creation for Gaussian
Action: Create a Gaussian input file (.gjf) specifying the calculation type.[7] A typical route line would be: #p B3LYP/6-311++G(d,p) Opt Freq.
B3LYP/6-311++G(d,p): Specifies the DFT functional and basis set.[8]
Opt: Requests a geometry optimization to find the lowest energy structure.[7]
Causality: The frequency calculation is a self-validating step. The absence of imaginary (negative) frequencies confirms that the optimized structure is a true energy minimum.[7]
Step 3: Execution and Analysis
Action: Run the calculation using Gaussian software.[10] Upon completion, analyze the output file.
Key Outputs for Analysis:
Optimized Geometry: The 3D coordinates of the most stable conformation.
Vibrational Frequencies: Confirm the structure is a true minimum and can be used to compare with experimental IR/Raman spectra.[7][11]
HOMO-LUMO Energies: The Highest Occupied and Lowest Unoccupied Molecular Orbitals. The energy gap is a key indicator of chemical reactivity and stability.[8][12]
Molecular Electrostatic Potential (MEP): Visualize the MEP surface to identify electron-rich (negative potential, likely hydrogen bond acceptors) and electron-poor (positive potential, likely donors) regions.[12]
Natural Bond Orbital (NBO) Charges: Quantify the charge distribution on each atom, providing insight into polarity and reactive sites.[8]
Part 2: Structure-Based Design - Docking Phenoxyacetates to Protein Targets
Expertise & Rationale: Molecular docking predicts the preferred orientation and binding affinity of a ligand when it interacts with a target protein.[5][13] This is a cornerstone of structure-based drug design and is critical for understanding, for example, how a phenoxyacetate-based herbicide interacts with an auxin-binding protein or how a drug candidate inhibits a specific enzyme.[2][14] AutoDock Vina is a widely used, effective, and open-source tool for this purpose.[15][16] A crucial self-validation step is "re-docking," where a known co-crystallized ligand is removed and docked back into its protein; a successful re-docking with a low Root Mean Square Deviation (RMSD) validates the docking protocol.
Core Protocol: Molecular Docking with AutoDock Vina
Step 1: Receptor and Ligand Preparation
Action (Receptor): Download the target protein's crystal structure (e.g., from the Protein Data Bank). Using tools like PyMOL or MGL-Tools, remove water molecules, add polar hydrogens, and assign partial charges.[15][16] Save as a .pdbqt file.
Causality: "Cleaning" the protein structure is essential. Water molecules can interfere with docking, and correct protonation states and charges are vital for accurately calculating electrostatic interactions.
Action (Ligand): Use the DFT-optimized structure of the phenoxyacetate from Part 1. Assign charges and define rotatable bonds using MGL-Tools.[17] Save as a .pdbqt file.
Causality: Starting with the lowest-energy conformer increases the likelihood of finding the correct binding pose. Defining rotatable bonds allows the ligand to flexibly adapt to the binding site.
Step 2: Defining the Search Space (Grid Box)
Action: Identify the active site of the protein. If a co-crystallized ligand is present, center the grid box on it. Define the x, y, and z dimensions of the box to encompass the entire binding pocket.[16][18]
Causality: The grid box confines the search, saving immense computational time. A box that is too small may miss the true binding pose, while one that is too large reduces docking efficiency.
Step 3: Running Vina and Analyzing Results
Action: Create a configuration file specifying the receptor, ligand, and grid box coordinates.[18] Run AutoDock Vina from the command line.[15]
Action (Analysis): Vina will output several binding poses ranked by a scoring function (in kcal/mol).[15] Visualize the top-ranked poses in PyMOL or Discovery Studio. Analyze the intermolecular interactions (e.g., hydrogen bonds, hydrophobic contacts, pi-stacking) between the phenoxyacetate and key amino acid residues.[16]
Data Presentation: Sample Docking Results
The following table illustrates how docking results can be summarized to compare different phenoxyacetate derivatives against a target protein.
Compound ID
Vina Score (kcal/mol)
Key Interacting Residues
Interaction Type
Phenoxyacetate
-6.8
Ser-120, Tyr-250
Hydrogen Bond, Pi-Stacking
2,4-D
-7.9
Ser-120, Arg-310, Phe-254
H-Bond, Salt Bridge, Pi-Pi
2,4,5-T
-8.5
Ser-120, Arg-310, Phe-254
H-Bond, Salt Bridge, Pi-Pi
RKS-1
-8.9
Ser-530, Tyr-355
Hydrogen Bond
Scores are hypothetical for illustrative purposes. RKS-1 data reflects literature values against COX-2.[19]
Part 3: The Dynamic Picture - Molecular Dynamics (MD) Simulations
Expertise & Rationale: While docking provides a valuable static snapshot of binding, biological systems are dynamic. Molecular Dynamics (MD) simulations track the movements of every atom in the protein-ligand complex over time (typically nanoseconds to microseconds), providing a much more realistic view of the interaction.[20] Why is this critical? MD allows us to assess the stability of the docked pose, observe conformational changes in the protein or ligand upon binding, and calculate more rigorous binding free energies. GROMACS is a powerful, open-source engine for performing such simulations.[21][22]
Core Protocol: MD Simulation with GROMACS
Step 1: System Preparation
Action: Take the best-docked pose from Part 2. Using GROMACS tools, place it in a simulation box of a defined shape (e.g., cubic).
Action: Solvate the system by filling the box with a water model (e.g., TIP3P).
Action: Add ions (e.g., Na+, Cl-) to neutralize the system's overall charge and mimic physiological salt concentration.[20]
Causality: Explicitly simulating water and ions is essential for a realistic representation of the cellular environment, as they play a crucial role in mediating interactions.
Step 2: Energy Minimization and Equilibration
Action (Minimization): Run an energy minimization algorithm to remove any steric clashes or unfavorable geometries created during system setup.[20]
Action (Equilibration): Perform two short equilibration phases:
NVT (Canonical) Ensemble: Heat the system to the target temperature (e.g., 300 K) while keeping the volume constant. This allows the solvent to relax around the solute.[23]
NPT (Isothermal-Isobaric) Ensemble: Bring the system to the target pressure (e.g., 1 bar) while keeping the temperature constant. This ensures the correct density.[20][23]
Causality: This two-step equilibration is a self-validating process. It ensures the system is thermally and physically stable before the main simulation, preventing artifacts and ensuring the production run starts from a realistic state.
Step 3: Production MD and Trajectory Analysis
Action: Run the main simulation (production MD) for the desired length of time (e.g., 100 ns), saving the atomic coordinates (the trajectory) at regular intervals.[23]
Action (Analysis): Analyze the trajectory to understand the system's dynamics.
Root Mean Square Deviation (RMSD): Plot the RMSD of the protein backbone and the ligand over time. A stable, plateauing RMSD indicates the complex is structurally stable.
Root Mean Square Fluctuation (RMSF): Plot the RMSF of each protein residue to identify flexible and rigid regions.
Interaction Analysis: Monitor the hydrogen bonds and other key interactions identified in docking to see if they are stable throughout the simulation.
Part 4: Predictive Modeling - Quantitative Structure-Activity Relationships (QSAR)
Expertise & Rationale: When you have a series of related compounds, like various phenoxyacetate derivatives, and corresponding biological activity data (e.g., IC50 values), you can build a Quantitative Structure-Activity Relationship (QSAR) model.[4] QSAR is a ligand-based method that finds a mathematical correlation between chemical structures and their biological activities.[4][13] The goal is to create a predictive model that can estimate the activity of new, unsynthesized compounds, thereby guiding synthesis efforts toward more potent candidates.[24] A robust QSAR model must be rigorously validated to ensure it is not a result of chance correlation.[25]
Core Protocol: Building a Predictive QSAR Model
Step 1: Data Preparation
Action: Curate a dataset of phenoxyacetate compounds with their measured biological activities (e.g., pIC50, the negative log of the IC50).[26]
Action: Divide the dataset into a training set (typically ~80% of the data) used to build the model, and a test set (~20%) used to validate its predictive power.[27][28]
Causality: The test set must be kept separate during model development. Its sole purpose is to provide an unbiased assessment of the model's ability to predict the activity of compounds it has never seen before, which is the ultimate goal.[24]
Step 2: Descriptor Calculation and Feature Selection
Action: For each molecule in the dataset, calculate a wide range of molecular descriptors using software like alvaDesc or PaDEL-Descriptor. These can be 1D (e.g., Molecular Weight), 2D (e.g., topological indices), or 3D (e.g., surface area).[29]
Action: Use statistical methods to select a small subset of descriptors that are most highly correlated with biological activity.
Causality: Calculating thousands of descriptors is easy, but many will be irrelevant or redundant. Feature selection is a critical step to prevent model overfitting and to create a simpler, more interpretable model based on the most mechanistically relevant properties.[24]
Step 3: Model Generation and Validation
Action (Generation): Use a statistical method, such as Multiple Linear Regression (MLR) or a machine learning algorithm, to generate the mathematical equation linking the selected descriptors to biological activity.
Action (Validation):
Internal Validation: Use cross-validation (e.g., leave-one-out) on the training set to assess the model's robustness. The cross-validated correlation coefficient (q²) is a key metric.[25]
External Validation: Use the final model to predict the activities of the compounds in the test set. Calculate the predictive correlation coefficient (R²_pred) between the predicted and actual values.[25]
Trustworthiness: A trustworthy QSAR model must have good internal and external validation statistics (typically R² > 0.6, q² > 0.5).[25] This ensures the model is both stable and has true predictive power.
Data Presentation: Sample QSAR Model
The following table presents a hypothetical QSAR model for MAO-B inhibition by phenoxyacetamide derivatives, based on parameters identified in the literature.[27][30]
Positive correlation suggests larger, bulkier substituents may enhance activity.
HOMO (Energy of HOMO)
Negative correlation suggests that lowering the HOMO energy (making the molecule a better electron acceptor) may increase activity.
BetaPol (Beta Polarizability)
Negative correlation suggests that less polarizable groups are favorable for activity.
Conclusion: An Integrated, Multi-Scale Approach
The computational investigation of phenoxyacetate compounds is not a linear process but an integrated, multi-scale strategy. It begins with the fundamental quantum mechanical properties of a single molecule (DFT), progresses to its static interaction with a biological target (Docking), explores the dynamic stability of that interaction over time (MD), and culminates in the ability to predict the activity of entire compound libraries (QSAR). Each step informs and validates the next, creating a powerful, predictive framework that significantly enhances the efficiency and insight of experimental research in drug discovery and agricultural science.
References
AutoDock Vina Tutorial: Protein-Ligand Docking for Beginners 2026. (2026, February 10). Vertex AI Search.
Wang, R., et al. (2020). A Review on Applications of Computational Methods in Drug Screening and Design. MDPI. [Link]
Bioinformatics Guru. (2024, September 18). Molecular Docking Tutorial: AutoDock Vina | Beginners to Advanced | Pymol. YouTube. [Link]
Academian. (2022, September 3). GROMACS Tutorial: Molecular Dynamics simulation of a protein in water environment. Academian.com. [Link]
Singh, D., et al. (2023). Updates on Drug Designing Approach Through Computational Strategies: a Review. Future Medicinal Chemistry. [Link]
A Review on Computational Drug Designing.and Discovery. (n.d.). TSI Journals. [Link]
Lemkul, J. A. (n.d.). GROMACS Tutorials. GROMACS Tutorials. [Link]
Scripps Research. (2020, December 4). Tutorial – AutoDock Vina. The Scripps Research Institute. [Link]
Studzinska, S., et al. (2025, April 7). Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. MDPI. [Link]
DFT computation and experimental analysis of vibrational and electronic spectra of phenoxy acetic acid herbicides. (n.d.). ResearchGate. [Link]
Singh, A. K., & Patel, J. (2018). QSAR Studies of 2-Phenoxyacetamide Analogues, a Novel Class of Potent and Selective Monoamine Oxidase Inhibitors. Semantic Scholar. [Link]
Al-Otaibi, J. S., et al. (2025, May 21). Synthesis and characterization of thymol-derived phenoxy acetamide derivatives using DFT, molecular docking, and parasitological investigations. PMC. [Link]
Tropsha, A. (2010). Best Practices for QSAR Model Development, Validation, and Exploitation. Molecular Informatics. [Link]
Tiwari, S. (2025, June 2). QSAR Modeling Techniques: A Comprehensive Review Of Tools And Best Practices. International Journal of Cheminformatics. [Link]
Summary of procedures for QSAR model building. (n.d.). ResearchGate. [Link]
Muratov, E., et al. (n.d.). Best Practices for Constructing Reproducible QSAR Models. Springer Nature Experiments. [Link]
How can I learn DFT calculations by using Gaussian 09 Software? (2016, August 8). ResearchGate. [Link]
Gaussian – Molecular Modeling in Computational Chemistry. (n.d.). RITME. [Link]
Singh, A. K., & Patel, J. (n.d.). QSAR Studies of 2-Phenoxyacetamide Analogues, a Novel Class of Potent and Selective Monoamine Oxidase Inhibitors. Current Research in Pharmaceutical Sciences. [Link]
Singh, R. K., et al. (2021). Molecular Docking and In Vivo Screening of Some Bioactive Phenoxyacetanilide Derivatives as Potent Non-Steroidal Anti-Inflammatory Drugs. Semantic Scholar. [Link]
QSAR Studies Of Some Phenoxy Acetamide Derivatives As Selective MAO-B Inhibitors Section A-Research Paper Eur. (2024, December 17). ResearchGate. [Link]
A QSAR study of some Phenoxyacetamide derivatives as a MAO-A inhibitor. (2018, January 15). ResearchGate. [Link]
Studzinska, S., et al. (2025, February 4). Biomimetic Chromatography/QSAR Investigations in Modeling Properties Influencing the Biological Efficacy of Phenoxyacetic Acid-Derived Congeners. MDPI. [Link]
Beaula, T. J., & James, C. (2014). FT IR, FT-Raman spectra and chemical computations of herbicide 2-phenoxy propionic acid--a DFT approach. PubMed. [Link]
Computational Docking Studies of Phenyl Acetic Acid Derivatives with Biological Targets, DNA, Protein and Enzyme. (2024, October 12). ResearchGate. [Link]
FT IR, FT-Raman spectra and chemical computations of herbicide 2-phenoxy propionic acid - A DFT approach. (n.d.). ResearchGate. [Link]
Wang, Y., et al. (2023). Transport of phenoxyacetic acid herbicides by PIN-FORMED auxin transporters. Nature Communications. [Link]
Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management. (2025, October 7). ResearchGate. [Link]
Conformational Comparisons Between Phenoxyacetic Acid Derivatives in Adducts and in the Free Form. (n.d.). ResearchGate. [Link]
In vitro and Molecular Docking Studies of DPPH with Phoenix dactylifera L. (Deglet-Nour) Crude Fruits extracts and Evaluation of their Antioxidant Activity. (n.d.). Research Square. [Link]
Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. (n.d.). Jetir.org. [Link]
El-Gohary, N. S. M., et al. (2025, October 17). Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. PMC. [Link]
El-Gohary, N. S. M., et al. (n.d.). Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. RSC Publishing. [Link]
Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny. (2024, March 15). MDPI. [Link]
Antioxidant Activity and Molecular Docking Study of Isolated Bioactive Compound from Linum usitatissimum. (n.d.). Oriental Journal of Chemistry. [Link]
Mechanism of Auxin Interaction with Auxin Binding Protein (ABP1): A Molecular Dynamics Simulation Study. (n.d.). PMC. [Link]
Orthogonal Reactivity Mapping of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate
Executive Summary In advanced organic synthesis and drug development, polyfunctional molecules require precise, orthogonal reactivity mapping to ensure chemoselectivity during complex transformations. 2-(4-Bromophenyl)-2...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In advanced organic synthesis and drug development, polyfunctional molecules require precise, orthogonal reactivity mapping to ensure chemoselectivity during complex transformations. 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is a highly versatile bifunctional scaffold. Structurally, it is the 4-bromophenacyl ester of (2-methylphenoxy)acetic acid. This whitepaper deconstructs the molecule's three primary reactive sites—the aryl bromide, the phenacyl ester linkage, and the ketone carbonyl—detailing the mechanistic causality behind their reactivity and providing self-validating protocols for selective functionalization.
Structural Deconstruction & Electronic Profiling
The molecule's architecture dictates its behavior under varying catalytic and chemical conditions. The structure can be divided into two distinct hemispheres connected by an ester linkage:
The 4-Bromophenacyl Hemisphere: Contains an aryl bromide activated by a para-carbonyl group, and an
α
-aryloxy ketone moiety.
The (2-Methylphenoxy)acetate Hemisphere: A relatively stable aryl ether linked to an acetate backbone.
This specific arrangement allows for orthogonal addressability . One can manipulate the aryl bromide via transition-metal catalysis without disturbing the ester, or cleave the ester via single-electron reduction without causing reductive debromination of the aryl halide.
Figure 1: Primary reactive sites and corresponding orthogonal reaction pathways.
Mechanistic Causality of Primary Reactive Sites
The Aryl Bromide: A Hub for Cross-Coupling
The C–Br bond in this molecule is highly susceptible to oxidative addition by low-valent transition metals, particularly Palladium(0) and Nickel(0).
Causality: The electron-withdrawing nature of the para-carbonyl group reduces the electron density of the aromatic ring. This lowers the activation energy required for the oxidative addition step in catalytic cycles. Consequently, this site is primed for [1], Buchwald-Hartwig aminations, and Heck reactions.
The Phenacyl Ester Linkage: Orthogonal Deprotection
Standard aliphatic esters require harsh acidic or basic conditions for hydrolysis. However, the phenacyl ester is a well-documented photolabile and chemically reducible protecting group.
Causality: The adjacent ketone stabilizes incoming electrons, allowing the molecule to readily form a ketyl radical anion upon single-electron reduction (via Zinc dust or visible-light photoredox catalysis). This intermediate rapidly undergoes mesolytic C–O bond cleavage, releasing the (2-methylphenoxy)acetate leaving group. This allows for the[2], leaving the aryl bromide entirely intact.
Figure 2: Single-electron reduction mechanism for orthogonal phenacyl ester cleavage.
The Ketone Carbonyl: Electrophilic Center
The carbonyl carbon is highly electrophilic and susceptible to nucleophilic attack (e.g., hydride reduction via NaBH₄ to form the corresponding secondary alcohol).
Causality: The strong dipole of the C=O bond is further enhanced by the adjacent electronegative ester oxygen (
α
-effect), making the carbonyl carbon highly attractive to nucleophiles. However, reactions here must be carefully controlled to avoid competing transesterification or enolization at the
α
-carbon.
Quantitative Reactivity Data
To guide experimental design, the following table summarizes the expected quantitative outcomes and chemoselectivity profiles when targeting specific sites on the molecule.
Objective: Form a new C–C bond at the aryl bromide site without hydrolyzing the phenacyl ester.
Causality: Strong aqueous bases (like NaOH) will rapidly saponify the ester. By utilizing a mild base (K₃PO₄) in a biphasic solvent system (Toluene/H₂O), the ester is shielded from hydroxide attack while facilitating the transmetalation step of the Pd-catalytic cycle.
Step-by-Step Methodology:
Preparation: In an oven-dried Schlenk flask, combine 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate (1.0 equiv), the desired arylboronic acid (1.2 equiv), and Pd(dppf)Cl₂ (0.05 equiv).
Atmosphere Exchange: Evacuate and backfill the flask with Argon three times.
Solvent Addition: Add degassed Toluene (0.2 M) followed by a degassed aqueous solution of K₃PO₄ (2.0 equiv).
Reaction: Heat the biphasic mixture to 80°C under vigorous stirring for 12 hours.
Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Purification: Purify via flash column chromatography (Hexanes/EtOAc).
Self-Validation & Quality Control:
TLC: The starting material is highly UV-active. Successful coupling will show a new, distinct UV-active spot with a different
Rf
value.
LC-MS: The starting material exhibits a characteristic 1:1 isotopic doublet (M, M+2) due to the bromine atom. In the product, this isotopic signature will disappear, replaced by the mass of the coupled biaryl, confirming that the ester mass fragment remains intact.
Protocol B: Reductive Cleavage of the Phenacyl Ester
Objective: Orthogonally cleave the ester to release (2-methylphenoxy)acetic acid and 4-bromoacetophenone.
Causality: Zinc in acetic acid acts as a mild single-electron reductant. It selectively targets the
α
-aryloxy ketone to form a ketyl radical, triggering mesolytic cleavage. The C–Br bond requires much higher reduction potentials (e.g., Lithium halogen exchange or strong hydride donors) and thus remains completely inert under these conditions.
Step-by-Step Methodology:
Preparation: Dissolve the starting ester (1.0 equiv) in glacial acetic acid (0.1 M) at room temperature.
Reduction: Add activated Zinc dust (5.0 equiv) portion-wise over 10 minutes to manage mild exothermicity.
Reaction: Stir vigorously at room temperature for 2 hours.
Filtration: Filter the heterogeneous mixture through a pad of Celite to remove excess Zinc, washing the pad with EtOAc.
Workup: Concentrate the filtrate to remove the majority of acetic acid. Redissolve in EtOAc and wash with saturated NaHCO₃ until the aqueous layer is slightly basic (pH ~8) to partition the products.
Isolation: The organic layer contains the neutral 4-bromoacetophenone derivative. Acidify the aqueous layer to pH 2 with 1M HCl and extract with EtOAc to recover the pure (2-methylphenoxy)acetic acid.
Self-Validation & Quality Control:
TLC: The single starting spot will diverge into two distinct spots representing the two cleaved halves.
LC-MS: Positive ion mode will show the 4-bromoacetophenone derivative (retaining the 1:1 Br isotopic pattern). Negative ion mode will selectively detect the released (2-methylphenoxy)acetic acid (
[M−H]−
), proving the C–Br bond survived the reductive cleavage.
Conclusion
2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is a highly programmable synthetic intermediate. By understanding the electronic causality of its three primary reactive sites, researchers can deploy orthogonal reaction conditions—such as mild Pd-catalyzed cross-coupling or single-electron reductive cleavage—to selectively modify the molecule. The self-validating protocols provided ensure that these transformations can be executed with high chemoselectivity and rigorous analytical confidence.
References
Title: Desyl and Phenacyl as Versatile, Photocatalytically Cleavable Protecting Groups: A Classic Approach in a Different (Visible) Light
Source: ACS Catalysis
URL: [Link]
Title: Cleavage of aspartyl beta-phenacyl esters by selenophenol under neutral conditions
Source: International Journal of Peptide and Protein Research (PubMed)
URL: [Link]
Title: Decarbonylative organoboron cross-coupling of esters by nickel catalysis
Source: Nature Communications (PMC)
URL: [Link]
Title: Cross-coupling reactions with esters, aldehydes, and alcohols
Source: Chemical Communications (ResearchGate)
URL: [Link]
Application Notes and Protocols for 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate in Medicinal Chemistry
Abstract: This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the potential applications of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acet...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract: This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the potential applications of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate. While this specific molecule is not extensively documented in existing literature, its chemical structure represents a strategic amalgamation of two pharmacologically significant moieties: the (2-methylphenoxy)acetate group, a scaffold found in various bioactive agents, and the 4-bromophenacyl group, a known reactive moiety with established enzymatic targets. This guide extrapolates from the known biological activities of these constituent parts to propose potential therapeutic applications, detailed synthetic protocols, and robust in vitro evaluation methodologies. The primary focus is on its potential as a novel anti-inflammatory agent, with secondary considerations for its applications in oncology and metabolic diseases.
Introduction and Scientific Rationale
The compound 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is an ester that links (2-methylphenoxy)acetic acid with a 2-hydroxy-4'-bromoacetophenone. Its structure is a deliberate combination of two key building blocks with established precedence in medicinal chemistry.
The (2-Methylphenoxy)acetate Moiety: Derivatives of phenoxyacetic acid are recognized as "privileged scaffolds" in drug discovery. They are present in drugs with a wide range of activities, including anti-inflammatory (as selective COX-2 inhibitors), anti-diabetic, anti-cancer, and anti-microbial properties.[1][2][3] The 2-methyl (ortho-cresol) substitution can influence the compound's conformation and interaction with biological targets, potentially enhancing selectivity and potency.[4]
The 4-Bromophenacyl Moiety: The 4-bromophenacyl group is derived from 4-bromophenacyl bromide, a well-characterized α-haloketone. This moiety is a known irreversible inhibitor of secreted phospholipase A2 (sPLA2), a critical enzyme in the inflammatory cascade that liberates arachidonic acid from cell membranes.[5][6] By covalently modifying key amino acid residues in the enzyme's active site, it can achieve potent and sustained inhibition.[7] Furthermore, this reactive group has been shown to inhibit other enzymes like adenylate cyclase and exhibit cytotoxic effects against cancer cells.[6][8]
The core hypothesis is that 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate can function as a potent therapeutic agent by delivering the PLA2-inhibiting 4-bromophenacyl warhead to sites of inflammation, with the (2-methylphenoxy)acetate portion serving to modulate its physicochemical properties, target engagement, and overall pharmacological profile.
Postulated Mechanism of Action and Therapeutic Targets
The most compelling therapeutic application for this compound is as an anti-inflammatory agent via the inhibition of sPLA2. Phospholipase A2 enzymes are central to the inflammatory process by catalyzing the hydrolysis of phospholipids to produce arachidonic acid, the precursor to pro-inflammatory eicosanoids like prostaglandins and leukotrienes.[5][9] The 4-bromophenacyl moiety is a classic covalent inhibitor of sPLA2. It is proposed that the compound acts as a prodrug, releasing the reactive phenacyl group at the target site, or that the entire molecule binds to the enzyme before covalent modification occurs.
Below is a diagram illustrating the proposed mechanism of action.
Caption: Proposed mechanism of action via sPLA2 inhibition.
Secondary and Exploratory Targets
Cyclooxygenase (COX) Enzymes: Given that phenoxyacetic acid derivatives have shown selective COX-2 inhibition, the compound could possess dual inhibitory activity against both PLA2 and COX-2, which would be highly advantageous for an anti-inflammatory drug.[3]
Cancer Cell Cytotoxicity: The 4-bromophenacyl bromide precursor has demonstrated anti-cancer properties.[6] The target compound should be evaluated for its cytotoxic effects against various cancer cell lines, such as melanoma and prostate cancer, where phenoxyacetic acid derivatives have also shown activity.[1]
Adenylate Cyclase: The known inhibition of adenylate cyclase by 4-bromophenacyl bromide suggests that the compound could modulate cellular signaling pathways dependent on cAMP.[8] This could have implications in various physiological processes.
Experimental Protocols
Synthesis of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate
This protocol is adapted from established methods for the synthesis of phenacyl esters.[10][11] The reaction proceeds via a standard Williamson ether synthesis-like esterification.
Caption: General workflow for the synthesis of the target compound.
Step-by-Step Methodology:
Reagent Preparation: In a flame-dried round-bottom flask equipped with a magnetic stirrer, dissolve (2-methylphenoxy)acetic acid (1.0 eq.) in anhydrous N,N-Dimethylformamide (DMF, approx. 10 mL per mmol of acid).
Base Addition: Add anhydrous potassium carbonate (K2CO3, 1.5 eq.) to the solution. Stir the suspension for 15-20 minutes at room temperature to facilitate the formation of the carboxylate salt.
Alkylation: Add 4-bromophenacyl bromide (also known as 2,4'-dibromoacetophenone) (1.05 eq.) to the reaction mixture.[12][13]
Reaction: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) using a suitable solvent system (e.g., 30% Ethyl Acetate in Hexane). The reaction is typically complete within 2-4 hours.
Work-up: Once the starting material is consumed, pour the reaction mixture into a beaker containing ice-cold water. A solid precipitate should form.
Isolation: Collect the solid product by vacuum filtration and wash thoroughly with water to remove DMF and inorganic salts.
Purification: Dry the crude product under vacuum. Further purify the compound by recrystallization from a suitable solvent system, such as ethanol or an ethyl acetate/hexane mixture, to yield the final product as a crystalline solid.
Characterization: Confirm the structure and purity of the final compound using standard analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry, and Elemental Analysis).
In Vitro Protocol: sPLA2 Inhibition Assay
This fluorometric assay is a standard method to determine the inhibitory activity of compounds against sPLA2.
Materials:
Human recombinant sPLA2 (Group IIA, V, or X)
Fluorescent substrate: A proprietary phospholipid substrate that releases a fluorescent product upon hydrolysis (e.g., from Cayman Chemical or similar suppliers).
Assay Buffer: Tris-HCl buffer containing CaCl₂ and BSA.
Test Compound: 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate, dissolved in DMSO.
96-well black microplate.
Fluorescence plate reader.
Procedure:
Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 1 mM.
Assay Setup: In the wells of the 96-well plate, add the assay buffer.
Inhibitor Addition: Add a small volume (e.g., 1 µL) of the diluted test compound or DMSO (for vehicle control) to the appropriate wells.
Enzyme Addition: Add the human recombinant sPLA2 enzyme to all wells except for the "no enzyme" control.
Pre-incubation: Incubate the plate for 10-15 minutes at room temperature to allow the inhibitor to interact with the enzyme.
Reaction Initiation: Initiate the enzymatic reaction by adding the fluorescent phospholipid substrate to all wells.
Kinetic Measurement: Immediately place the plate in a fluorescence plate reader set to the appropriate excitation/emission wavelengths and record the increase in fluorescence over time (e.g., every minute for 20-30 minutes).
Data Analysis: Calculate the rate of reaction for each well. Determine the percent inhibition for each concentration of the test compound relative to the vehicle control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.
Potential Target
Assay Type
Example Positive Control
Endpoint
Human sPLA2-IIA
Fluorescent Substrate Assay
LY315920
IC50 (nM)
Human COX-2
Enzyme Immunoassay (EIA)
Celecoxib
IC50 (µM)
A549 Lung Cancer Cells
MTT/XTT Cell Viability Assay
Doxorubicin
GI50 (µM)
PC-3 Prostate Cancer Cells
MTT/XTT Cell Viability Assay
Docetaxel
GI50 (µM)
Table 1: Proposed initial screening cascade and potential quantitative endpoints.
Structure-Activity Relationship (SAR) and Future Directions
Based on the extensive literature on related compounds, a clear path for optimization exists.[14][15]
Phenoxy Ring Substitution: The electronic and steric nature of substituents on the phenoxy ring can significantly impact activity. Exploring small alkyl groups (methyl, ethyl), halogens (chloro, fluoro), or electron-withdrawing groups (nitro, trifluoromethyl) at different positions (meta, para) could fine-tune binding affinity and selectivity for various targets.
Bromophenyl Ring Substitution: While the 4-bromo substitution is key for the proposed covalent inhibition mechanism, altering this could modulate reactivity. Replacing bromine with chlorine may decrease reactivity, while other substitutions could be explored to probe non-covalent interactions with the target enzyme.
Linker Modification: The ester linkage is susceptible to hydrolysis by cellular esterases. While this may be part of a prodrug strategy, modifying the linker to a more stable amide could increase the compound's half-life and alter its biological activity profile.
Future work should focus on synthesizing a small library of analogs based on these principles to establish a clear SAR. Promising compounds from in vitro assays should then be advanced to cell-based models of inflammation (e.g., measuring prostaglandin E2 release in stimulated macrophages) and subsequently to in vivo models of inflammatory disease, such as carrageenan-induced paw edema in rodents.
Conclusion
2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is a theoretically promising, yet underexplored, molecule for medicinal chemistry applications. By logically combining a known PLA2-inhibiting warhead with a versatile phenoxyacetate scaffold, it represents a rational starting point for the development of novel anti-inflammatory agents. The protocols and strategic insights provided in this guide offer a robust framework for its synthesis, evaluation, and future optimization, empowering researchers to investigate its full therapeutic potential.
References
O'Donnell, K. A., & Howlett, A. C. (1991). Inhibition of adenylate cyclase by p-bromophenacyl bromide. Biochemical Pharmacology. [Link]
Gelb, M. H., et al. (2008). Highly Specific and Broadly Potent Inhibitors of Mammalian Secreted Phospholipases A2. Journal of Medicinal Chemistry. [Link]
Magrioti, V., & Kokotos, G. (2021). The design and discovery of phospholipase A2 inhibitors for the treatment of inflammatory diseases. Expert Opinion on Drug Discovery. [Link]
Magrioti, V., & Kokotos, G. (2021). The design and discovery of phospholipase A2 inhibitors for the treatment of inflammatory diseases. PubMed. [Link]
Arni, R. K., & Gutierrez, J. M. (2011). Snake venom phospholipase A2 inhibitors: medicinal chemistry and therapeutic potential. Current Topics in Medicinal Chemistry. [Link]
Panczyk, K., et al. (2023). Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. MDPI. [Link]
Kawashima, Y., et al. (1995). Structure-activity relationship study of TXA2 receptor antagonists. 4-[2-(4-substituted phenylsulfonylamino)ethylthio]phenoxyacetic acids and related compounds. PubMed. [Link]
Li, Y., et al. (2015). Design, synthesis and structure-activity relationship studies of novel phenoxyacetamide-based free fatty acid receptor 1 agonists for the treatment of type 2 diabetes. PubMed. [Link]
Nawaz, H., et al. (2012). Conformational studies of 2-(4-bromophenyl)-2-oxoethyl benzoates. ResearchGate. [Link]
Doherty, A. M., et al. (2000). Selective ETA Antagonists. 5. Discovery and Structure−Activity Relationships of Phenoxyphenylacetic Acid Derivatives. Journal of Medicinal Chemistry. [Link]
Chemical Synthesis Database. 2-(4-bromophenyl)-2-oxoethyl acetate. ChemSrc. [Link]
JETIR. (2023). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. JETIR. [Link]
PharmaCompass. O-Cresol Drug Information, Uses, Side Effects, Chemistry. PharmaCompass. [Link]
Yar, M. S., et al. (2021). Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates. PMC. [Link]
O'Donnell, K. A., & Howlett, A. C. (1991). Inhibition of adenylate cyclase by p-bromophenacyl bromide. PubMed. [Link]
Sci-Hub. Methyl 2-(2-(4-formylphenoxy)acetamido)-2-substituted acetate derivatives: A new class of acetylcholinesterase inhibitors. Sci-Hub. [Link]
El-Sayed, M. A. A., et al. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors... MDPI. [Link]
using 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate as a chemical intermediate
An Application Note on the Synthesis and Utility of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate as a Versatile Chemical Intermediate Abstract This document provides a comprehensive technical guide on the synthe...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Note on the Synthesis and Utility of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate as a Versatile Chemical Intermediate
Abstract
This document provides a comprehensive technical guide on the synthesis and application of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate. As a polyfunctional molecule, this intermediate serves as a valuable scaffold in synthetic organic chemistry, offering multiple reaction sites for molecular elaboration. We present a detailed, validated protocol for its synthesis via nucleophilic substitution. Furthermore, we explore its utility in two major classes of chemical transformations: palladium-catalyzed cross-coupling reactions at the bromophenyl moiety and cyclocondensation reactions for the formation of substituted heterocyclic systems. The protocols herein are designed for researchers in medicinal chemistry and materials science, providing not only step-by-step instructions but also the underlying chemical principles and expected outcomes.
Introduction: A Multifunctional Synthetic Building Block
The title compound, 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate, is a bespoke chemical intermediate designed for multi-step organic synthesis. Its structure incorporates three key functional groups, each providing a distinct handle for chemical modification:
The Aryl Bromide: The 4-bromophenyl group is an ideal substrate for a wide array of palladium-catalyzed cross-coupling reactions, enabling the introduction of carbon-carbon and carbon-heteroatom bonds. This feature is fundamental for building molecular complexity and is widely used in the synthesis of pharmaceuticals and organic materials.
The α-Acyloxyketone Moiety: This functionality is a classic precursor for the synthesis of various five-membered heterocycles such as oxazoles and imidazoles through condensation reactions with appropriate nucleophiles.
The Ester Linkage: The ester group can be selectively cleaved under hydrolytic conditions to unmask a primary alcohol, providing a further point for derivatization or conjugation.
This application note details the synthesis of this intermediate and provides experimentally-grounded protocols for its subsequent use, highlighting its potential in library synthesis and lead optimization campaigns.
Synthesis of the Intermediate
The synthesis of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is achieved through a straightforward nucleophilic substitution reaction. The carboxylate salt of (2-methylphenoxy)acetic acid acts as the nucleophile, displacing the bromide from 2-bromo-1-(4-bromophenyl)ethanone. The use of a phase-transfer catalyst is not strictly necessary but can improve reaction rates and yields in biphasic systems.
Method
Application Notes and Protocols for the Experimental Setup of Phenoxyacetate Esterification Reactions
Introduction: The Significance of Phenoxyacetate Esters Phenoxyacetic acid esters are a pivotal class of organic compounds, holding significant value across various scientific and industrial domains. Their applications a...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Significance of Phenoxyacetate Esters
Phenoxyacetic acid esters are a pivotal class of organic compounds, holding significant value across various scientific and industrial domains. Their applications are diverse, ranging from serving as crucial intermediates in the synthesis of pharmaceuticals and agrochemicals to their use as flavoring agents and fragrances.[1][2][3] The synthesis of these esters, most commonly achieved through the esterification of phenoxyacetic acid, is a foundational reaction in organic chemistry. This guide provides an in-depth exploration of the experimental setup for phenoxyacetate esterification, with a focus on the widely employed Fischer-Speier esterification method. We will delve into the mechanistic underpinnings, provide detailed protocols, and offer insights into process optimization and troubleshooting.
Theoretical Background: The Fischer-Speier Esterification Mechanism
The Fischer-Speier esterification is a classic acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester and water.[4][5] The reaction is reversible, and its equilibrium nature is a critical factor to consider in the experimental design.[5][6] To achieve high yields of the desired phenoxyacetate ester, the equilibrium must be shifted towards the product side. This is typically accomplished by either using a large excess of one of the reactants (usually the alcohol) or by removing water as it is formed.[6][7][8]
The mechanism proceeds through several key steps, initiated by the protonation of the carbonyl oxygen of the phenoxyacetic acid by a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH).[4][8] This protonation increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the alcohol. The subsequent steps involve the formation of a tetrahedral intermediate, proton transfer, and the elimination of a water molecule to yield the ester.[4][5]
Application Note: Purification of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate by Flash Column Chromatography
Introduction & Context The synthesis and purification of phenacyl esters are foundational workflows in organic chemistry and drug development. Compounds such as 2-(4-bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate belon...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Context
The synthesis and purification of phenacyl esters are foundational workflows in organic chemistry and drug development. Compounds such as 2-(4-bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate belong to a class of molecules frequently utilized as robust protecting groups for carboxylic acids () and as photoremovable precursors in advanced synthetic schemes ().
This specific ester is synthesized via the nucleophilic displacement of 4-bromophenacyl bromide by 2-methylphenoxyacetic acid. The resulting crude mixture inevitably contains unreacted starting materials and byproducts, requiring high-resolution flash column chromatography for isolation.
Chemical Properties & Chromatographic Rationale
Successful chromatography relies on understanding the causality between molecular structure and stationary phase affinity.
Stationary Phase (Silica Gel): Normal-phase silica gel features a highly polar surface dominated by silanol (Si-OH) groups.
2-Methylphenoxyacetic Acid: Contains a free carboxylic acid that forms strong, multi-point hydrogen bonds with the silica bed. It is highly retained and will streak if the mobile phase lacks an acidic modifier.
4-Bromophenacyl Bromide: Lacks strong hydrogen-bond donors and possesses highly lipophilic bromine atoms. It exhibits low affinity for the stationary phase and elutes rapidly.
Target Phenacyl Ester: The ester and ketone linkages act as moderate hydrogen-bond acceptors (dipole-dipole interactions), placing its polarity perfectly between the two starting materials.
This predictable polarity gradient dictates a step-gradient elution strategy using a Hexane/Ethyl Acetate (EtOAc) system, a methodology originally standardized for moderate resolution preparative separations ().
Chromatographic separation mechanism based on stationary phase affinity.
Experimental Workflow
To ensure a self-validating system, the purification workflow integrates continuous Thin Layer Chromatography (TLC) monitoring at every critical juncture.
Step-by-step workflow for the purification of the target phenacyl ester.
Step-by-Step Purification Protocol
Step 1: Pre-Column TLC Validation
Prepare a mobile phase of 4:1 Hexane:EtOAc in a TLC development chamber.
Spot the crude mixture alongside pure reference standards of the starting materials on a Silica Gel 60 F254 plate.
Develop the plate and visualize under UV light (254 nm). The brominated aromatic rings will strongly quench the background fluorescence.
Validation Check: The target ester must resolve as a distinct spot with an
Rf
of ~0.35. Ensure the
ΔRf
between the ester and the nearest impurity is
≥0.2
to guarantee baseline separation on the column.
Step 2: Column Packing (Slurry Method)
Select a glass column appropriate for the scale. Use a 50:1 weight ratio of silica gel (230–400 mesh) to crude sample mass.
Prepare a uniform slurry of silica gel in 100% hexanes.
Pour the slurry into the column in a single, continuous motion. Use compressed air (max 2 psi) to pack the bed tightly.
Causality: Packing with pure hexanes prevents the premature migration of non-polar impurities and ensures the tightest possible stationary phase bed, minimizing diffusion bands and channeling.
Step 3: Dry Loading the Sample
Dissolve the crude mixture in a minimal volume of dichloromethane (DCM).
Add dry silica gel (approximately 3 times the mass of the crude mixture) to the solution.
Evaporate the DCM under reduced pressure until a free-flowing, homogeneous powder is formed.
Carefully load this powder evenly onto the flat top of the packed silica bed. Add a 1 cm protective layer of clean sea sand on top.
Causality: Phenacyl esters often exhibit limited solubility in highly non-polar eluent mixtures (e.g., 9:1 Hexane:EtOAc). Attempting to liquid-load the sample would require a large solvent volume, causing severe band broadening. Dry loading creates a perfectly narrow initial sample band, maximizing resolution.
Step 4: Gradient Elution Execution
Begin elution with 2 Column Volumes (CV) of pure hexanes to condition the dry-loaded layer.
Step the gradient to 9:1 Hexane:EtOAc for 3 CVs. This will rapidly elute the unreacted 4-bromophenacyl bromide.
Step the gradient to 4:1 Hexane:EtOAc to elute the target 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate.
Collect fractions in uniform test tubes (e.g., 15 mL fractions for a 20 g silica column).
Step 5: Fraction Analysis and Self-Validation
Spot every third fraction on a TLC plate. Develop in 4:1 Hexane:EtOAc and visualize under UV (254 nm).
Pool all fractions containing only the single product spot (
Rf
~0.35).
Concentrate the pooled fractions under reduced pressure to yield the purified ester.
Post-Column Validation: Submit the isolated solid for
1
H NMR analysis. The spectrum must show the characteristic singlet of the phenacyl
−CH2−
protons (typically
δ
5.3–5.5 ppm) and the aryloxy
−CH2−
protons (
δ
4.6–4.8 ppm), confirming structural integrity.
Quantitative Data & Elution Parameters
Table 1: Chromatographic Behavior of Reaction Components
Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. Journal of Organic Chemistry, 43(14), 2923–2925. URL:[Link]
Hendrickson, J. B., & Kandall, C. (1970). The phenacyl protecting group for acids and phenols. Tetrahedron Letters, 11(5), 343-344. URL:[Link]
Falvey, D. E., et al. (1997). Protecting Groups That Can Be Removed through Photochemical Electron Transfer: Mechanistic and Product Studies on Photosensitized Release of Carboxylates from Phenacyl Esters. Journal of Organic Chemistry, 62(15), 5227-5234. URL:[Link]
Method
Quantitative Analysis of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate: A Validated HPLC-UV Protocol and Methodological Considerations
An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract This comprehensive application note provides a detailed, validated analytical method for the accurate quantification of 2-(4-Br...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
Abstract
This comprehensive application note provides a detailed, validated analytical method for the accurate quantification of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate. The primary method detailed is a robust Reverse-Phase High-Performance Liquid Chromatography with Ultraviolet detection (RP-HPLC-UV), selected for its specificity, reliability, and accessibility in standard analytical laboratories. This document is structured to provide not just a step-by-step protocol but also the underlying scientific rationale for methodological choices, in-depth validation procedures compliant with international guidelines, and a discussion of alternative analytical strategies. It is intended to serve as a practical guide for researchers, quality control analysts, and scientists involved in drug development and chemical synthesis.
Introduction and Method Selection Rationale
The compound 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is a complex organic molecule featuring an ester linkage, a brominated aromatic ring, and a ketone functional group. Accurate and precise quantification of this molecule is critical for various applications, including synthesis reaction monitoring, purity assessment of bulk material, and stability studies in pharmaceutical development.
The selection of an appropriate analytical method is paramount for generating reliable and reproducible data.[1][2] The physicochemical properties of the target analyte guide this decision:
Strong UV Absorbance: The presence of the bromophenyl and α,β-unsaturated ketone moieties creates a strong chromophore, making the molecule highly suitable for detection by UV spectrophotometry.
Polarity and Molecular Weight: With its moderate polarity and molecular weight, the compound is ideally suited for separation using reverse-phase liquid chromatography.
Thermal Stability: The molecule's ester group and overall complexity suggest a potential for degradation at the high temperatures required for Gas Chromatography (GC), making direct GC analysis challenging without derivatization.
Based on this analysis, Reverse-Phase High-Performance Liquid Chromatography with UV Detection (RP-HPLC-UV) is the recommended technique. It offers an optimal balance of specificity, sensitivity, and robustness for this analyte.[3][4] This method effectively separates the analyte from starting materials, by-products, and potential degradants, ensuring accurate quantification. While more advanced techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) can offer higher sensitivity and structural confirmation, HPLC-UV remains the gold standard for routine quantitative analysis due to its cost-effectiveness and reliability.
Validated RP-HPLC-UV Method for Quantification
This section details the complete, validated protocol for the quantification of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate. The method has been developed and validated in accordance with the International Council for Harmonisation (ICH) guidelines to ensure its fitness for purpose.[5][6][7]
Instrumentation, Chemicals, and Materials
Instrumentation:
HPLC system equipped with a quaternary or binary pump, degasser, autosampler, column thermostat, and a UV or Photodiode Array (PDA) detector.
Analytical balance (0.01 mg readability).
pH meter.
Volumetric flasks, pipettes, and other standard laboratory glassware.
Syringe filters (0.45 µm, PTFE or nylon).
Chemicals and Reagents:
2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate Reference Standard (purity ≥99%).
Acetonitrile (HPLC grade).
Water (HPLC grade or Milli-Q).
Methanol (HPLC grade).
Experimental Workflow Diagram
The overall process from sample receipt to final data reporting is outlined in the workflow below.
Caption: General experimental workflow for HPLC-UV analysis.
Detailed Protocols
Protocol 1: Preparation of Solutions
Mobile Phase Preparation:
Prepare a mobile phase consisting of Acetonitrile and Water in a 70:30 (v/v) ratio.
Premix the solvents, sonicate for 15 minutes to degas, and allow to cool to ambient temperature before use.
Standard Stock Solution (1000 µg/mL):
Accurately weigh approximately 25 mg of the Reference Standard into a 25 mL volumetric flask.
Dissolve and dilute to volume with the mobile phase. This is the Standard Stock Solution.
Calibration Curve Standards (10 - 200 µg/mL):
Perform serial dilutions from the Standard Stock Solution using the mobile phase to prepare a minimum of five calibration standards. A suggested concentration range is 10, 25, 50, 100, and 200 µg/mL.
Accurately weigh an amount of the sample expected to contain approximately 5 mg of the analyte into a 100 mL volumetric flask.
Add approximately 70 mL of the mobile phase, sonicate for 10 minutes to dissolve, then dilute to volume with the mobile phase.
Filter the solution through a 0.45 µm syringe filter into an HPLC vial prior to injection.
Protocol 2: Chromatographic Analysis
Instrument Setup and Equilibration:
Set up the HPLC system according to the parameters in Table 1.
Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.
System Suitability Test (SST):
Inject the mid-point calibration standard (e.g., 50 µg/mL) six consecutive times.
The system is deemed ready for analysis if the relative standard deviation (RSD) for the peak area is ≤ 2.0%.
Sequence Execution:
Run the analytical sequence, including a blank (mobile phase), the calibration standards, and the prepared sample solutions. It is good practice to run a check standard periodically for long sequences.
Parameter
Recommended Condition
Rationale
Column
C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)
Provides excellent retention and separation for moderately non-polar compounds like the target analyte.[3]
Mobile Phase
Acetonitrile : Water (70:30, v/v)
An optimized isocratic mixture that provides a good retention time and sharp peak shape.
Flow Rate
1.0 mL/min
A standard flow rate for a 4.6 mm ID column, ensuring efficient separation.
Column Temperature
30 °C
Maintains consistent retention times and improves peak shape by reducing mobile phase viscosity.
Detection λ
254 nm (or λmax determined by PDA)
Aromatic ketones exhibit strong absorbance around this wavelength, providing high sensitivity.
Injection Volume
10 µL
A typical injection volume that balances sensitivity with the risk of column overloading.
Run Time
10 minutes
Sufficient time to elute the analyte and any closely related impurities.
Construct Calibration Curve: Plot the mean peak area obtained from the injection of each calibration standard against its known concentration.
Perform Linear Regression: Apply a linear regression analysis to the data points. The resulting equation (y = mx + c) and the coefficient of determination (R²) are used to assess linearity. An R² value ≥ 0.999 is typically required.[8]
Calculate Sample Concentration: Determine the concentration of the analyte in the sample solutions using the calibration curve equation. Adjust for the initial sample weight and dilution factors to report the final result (e.g., in % w/w).
Analytical Method Validation Protocol
Method validation is a documented process that provides evidence that an analytical method is suitable for its intended purpose.[1][9] The following validation parameters must be assessed according to ICH Q2(R2) guidelines.[6][7]
Caption: Key parameters for analytical method validation per ICH guidelines.
Protocol 3: Method Validation Experiments
Specificity:
Procedure: Inject a blank (mobile phase), a placebo (if applicable), and a sample solution spiked with known related impurities.
Acceptance Criteria: No interfering peaks should be observed at the retention time of the analyte. The analyte peak should be spectrally pure as determined by a PDA detector.
Linearity:
Procedure: Analyze the calibration standards (at least five concentrations) as described in section 2.4.
Acceptance Criteria: The correlation coefficient (R²) of the linear regression plot should be ≥ 0.999.[10]
Accuracy (Recovery):
Procedure: Spike a known amount of analyte into a sample matrix at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare each level in triplicate.
Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.
Precision:
Repeatability (Intra-day): Analyze six replicate preparations of a single sample on the same day, with the same analyst and instrument.
Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.
Acceptance Criteria: The RSD for both repeatability and intermediate precision should be ≤ 2.0%.[11]
Limit of Detection (LOD) and Limit of Quantitation (LOQ):
Procedure: Determine based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S), where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.
Acceptance Criteria: The LOQ should be verified by analyzing a standard at this concentration and demonstrating acceptable precision and accuracy.[9]
Range:
Procedure: The range is established by confirming that the method provides acceptable linearity, accuracy, and precision at the lower and upper concentrations of the linearity study.
Robustness:
Procedure: Introduce small, deliberate variations to the method parameters (e.g., mobile phase composition ±2%, column temperature ±5°C, flow rate ±0.1 mL/min).
Acceptance Criteria: The system suitability parameters should remain within acceptable limits, and the analytical result should not be significantly affected.
Validation Parameter
Acceptance Criteria
Typical Expected Results
Specificity
No interference at analyte RT; Peak Purity > 0.995
Pass
Linearity (R²)
≥ 0.999
> 0.9995
Accuracy (% Recovery)
98.0 - 102.0%
99.5 - 101.5%
Precision (% RSD)
≤ 2.0%
< 1.0%
LOD
Signal-to-Noise ≥ 3:1
~0.05 µg/mL
LOQ
Signal-to-Noise ≥ 10:1
~0.15 µg/mL
Robustness
SST criteria met; results unaffected
Pass
Table 2: Summary of Validation Parameters and Acceptance Criteria
Alternative and Confirmatory Analytical Techniques
While the HPLC-UV method is robust for routine quantification, certain scenarios may require alternative or confirmatory methods.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):
Rationale: For analyses requiring higher sensitivity (e.g., impurity profiling, metabolite studies) or absolute confirmation of identity. The presence of the bromine atom provides a highly specific isotopic pattern (79Br/81Br in an approximate 1:1 ratio), which is definitive proof of the analyte's presence.
Gas Chromatography-Mass Spectrometry (GC-MS):
Rationale: Can be used for identifying volatile impurities or for orthogonal testing. Due to the low volatility of the analyte, analysis would likely require a derivatization step to convert it into a more thermally stable and volatile compound.[12][13] This adds complexity to the sample preparation and is generally not preferred for routine quantification of the parent molecule.[14]
Conclusion
This application note presents a comprehensive, reliable, and fully validated RP-HPLC-UV method for the quantification of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate. The detailed protocols for analysis and method validation provide a clear framework for implementation in a quality control or research laboratory. Adherence to these protocols will ensure the generation of accurate and defensible analytical data, which is essential for regulatory compliance and robust scientific research.[2]
References
Advanced Sample Preparation Techniques for Multi-Residue Analysis in Food and Health Research. (2025). Vertex AI Search.
Analytical Method Validation (AMV) in Pharmaceuticals - Pharmaguideline. Pharmaguideline.
Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. (2025).
ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. (2025). Lab Manager.
Validation of Analytical Methods for Pharmaceutical Analysis. International Journal of Pharmaceutical Erudition.
Validation of Analytical Procedures Q2(R2) - ICH. (2023). ICH.
ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA. European Medicines Agency.
Sample Preparation for Simultaneous Determination of Organic Compounds by Chromatography - Preprints.org. (2025). Preprints.org.
Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods | BioPharm International. BioPharm International.
A Comprehensive Guide for Analytical Method Validation. (2023). International Journal of Pharmaceutical Sciences Review and Research.
Overview of Methods and Considerations for Handling Complex Samples. (2020). LCGC North America.
Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds in the Red Alga Vertebrata lanosa - MDPI. (2019). MDPI.
A Comparative Guide to Analytical Methods for the Quantification of Ethyl 2-(3-bromophenyl)-2-oxoacetate - Benchchem. Benchchem.
GAS CHROMATOGRAPHIC AND MASS SPECTROMETRIC DETERMINATION OF SOME BIOCHEMICAL COMPONENTS FROM CROSSOPTERYX FEBRIFUGA POWERED EXTR. Science World Journal.
Recent advances in mass spectrometry analysis of phenolic endocrine disruptors and related compounds - Bisphenol A Information & Resources. (2009). Mass Spectrometry Reviews.
Using GC-MS technology to identify the compounds resulting from mixing of alcoholic extracts of some medicinal plants. (2022). Journal of Education and Science.
A Comparative Guide to the Validation of Analytical Methods for 2-bromo-N-(2,4-difluorophenyl)acetamide Quantification - Benchchem. Benchchem.
Application Note: Mechanistic Profiling of Phenoxyacetate Derivatives – From GSTP1 Inhibition to PPARγ Modulation
Introduction to the Phenoxyacetate Pharmacophore The phenoxyacetic acid scaffold is a remarkably versatile pharmacophore. Originally recognized for its herbicidal properties, it has evolved into a cornerstone of modern d...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction to the Phenoxyacetate Pharmacophore
The phenoxyacetic acid scaffold is a remarkably versatile pharmacophore. Originally recognized for its herbicidal properties, it has evolved into a cornerstone of modern drug development. In human pharmacology, phenoxyacetate derivatives exhibit pleiotropic effects, most notably acting as potent inhibitors of Glutathione S-Transferase Pi 1 (GSTP1) and as modulators of Peroxisome Proliferator-Activated Receptors (PPARs).
This application note details the mechanistic pathways, quantitative profiling, and validated experimental protocols for evaluating novel phenoxyacetate derivatives in oncology and metabolic disease research. By understanding the causality behind these specific assays, researchers can effectively harness this scaffold for dual-action chemosensitization and metabolic regulation.
Glutathione S-Transferase P1 (GSTP1) is frequently overexpressed in chemoresistant tumors, where it neutralizes electrophilic chemotherapeutics by conjugating them with reduced glutathione (GSH). Ethacrynic acid (EA), a classic phenoxyacetic acid derivative and loop diuretic, features an
α,β
-unsaturated ketone that acts as a Michael acceptor 1. EA and its analogs covalently bind to the active site of GSTP1 and directly deplete intracellular GSH pools. This dual action disrupts cellular detoxification, leading to the accumulation of reactive oxygen species (ROS) and subsequent apoptosis 2.
Figure 1: GSTP1 inhibition by phenoxyacetates leading to ROS-mediated apoptosis.
Protocol 1: In Vitro GSTP1 Enzymatic Kinetics (CDNB Assay)
Expertise & Rationale: 1-chloro-2,4-dinitrobenzene (CDNB) is utilized as a universal GST substrate because its conjugation with GSH produces a dinitrophenyl thioether. This product absorbs strongly at 340 nm, allowing for real-time spectrophotometric tracking of enzyme velocity. Because phenoxyacetates like EA possess an exceptionally steep dose-response curve 3, standard log-scale dilutions often miss the inflection point. We mandate a tight 1.5-fold serial dilution gradient for accurate IC₅₀ determination.
Step-by-Step Methodology:
Reagent Preparation: Prepare 100 mM potassium phosphate buffer (pH 6.5) containing 0.1% BSA to stabilize the recombinant enzyme. Prepare 100 mM GSH in deionized water and 100 mM CDNB in ethanol.
Compound Dilution: Dissolve phenoxyacetate derivatives in DMSO. Prepare a 10-point concentration curve using 1.5-fold serial dilutions.
Reaction Assembly: In a 96-well UV-transparent microplate, add 170 µL of buffer, 10 µL of recombinant human GSTP1 (final concentration 0.5 µg/mL), and 5 µL of the test compound. Incubate at 25°C for 10 minutes to allow pre-binding.
System Validation (Self-Validating Step): Include a no-enzyme blank to account for baseline non-enzymatic CDNB-GSH conjugation, and a positive control (Ethacrynic acid at 10 µM) to validate assay sensitivity.
Initiation: Add 10 µL of 20 mM GSH and 5 µL of 20 mM CDNB to initiate the reaction.
Kinetic Measurement: Immediately read the absorbance at 340 nm every 30 seconds for 5 minutes using a microplate reader. Calculate the initial velocity (V₀) from the linear portion of the curve to determine the IC₅₀.
Beyond enzyme inhibition, chiral phenoxyacetic acid analogues are recognized as potent modulators of the PPARγ nuclear receptor 4. Traditional full agonists (e.g., thiazolidinediones) strongly stabilize Helix 12 (H12) of the ligand-binding domain, which drives adipogenesis and can cause adverse weight gain. In contrast, specific chiral phenoxyacetates act as partial agonists by stabilizing Helix 3 (H3) 4, 5. This unique binding mode limits adipogenic side effects while potently inducing cell cycle arrest via the upregulation of the cyclin-dependent kinase inhibitor p21waf1/cip1 and the repression of c-Myc.
Expertise & Rationale: HEK293 cells are explicitly chosen for this workflow because they express virtually no endogenous PPAR subtypes. By co-transfecting a fixed amount of exogenous, full-length PPARγ1, we ensure that the luminescent signal is directly proportional to the ligand's specific activation of the receptor, eliminating background noise from other nuclear receptors.
Step-by-Step Methodology:
Cell Culture & Seeding: Culture HEK293 cells in DMEM supplemented with 10% FBS. Seed at
2×104
cells/well in a 96-well white opaque plate and incubate for 24 hours at 37°C.
Transfection & System Validation: Prepare a transfection complex using Lipofectamine 3000 containing 50 ng of PPRE-Luciferase reporter plasmid and 25 ng of pcDNA3.1-PPARγ1 expression vector.
Self-Validating Step: Co-transfect 5 ng of pRL-TK (Renilla luciferase) per well. This serves as an internal control to validate transfection efficiency and cell viability, ensuring that any observed signal variations are due to receptor modulation, not compound cytotoxicity.
Ligand Treatment: Remove transfection media after 6 hours and replace with Opti-MEM containing the phenoxyacetate derivatives (0.1 µM to 50 µM) or Rosiglitazone (1 µM) as a full agonist benchmark. Incubate for 24 hours.
Luminescence Readout: Lyse cells and sequentially measure Firefly and Renilla luminescence using a Dual-Luciferase Reporter Assay System.
Data Analysis: Normalize the Firefly signal to the Renilla signal. Express efficacy as a percentage of the maximum transactivation achieved by the Rosiglitazone control.
Quantitative Data: PPARγ Transactivation Profile
Compound
Stereochemistry
EC₅₀ (µM)
Max Efficacy (% of Rosiglitazone)
Rosiglitazone (Control)
N/A
0.05
100% (Full Agonist)
Compound (R)-3
R-enantiomer
12.4
35% (Partial Agonist)
Compound (S)-3
S-enantiomer
4.2
48% (Partial Agonist)
Compound (R,S)-7
Racemic Mixture
8.9
41% (Partial Agonist)
References
Etacrynic acid - Wikipedia. Wikipedia.
Interactions of glutathione S-transferase with ethacrynic acid and its glutathione conjugate.
An overview on the synthesis and anticancer properties of ethacrynic acid and their analogues.
Chiral phenoxyacetic acid analogues inhibit colon cancer cell proliferation acting as PPARγ partial agonists. PMC (nih.gov).
Structural Biology Inspired Development of a Series of Human Peroxisome Proliferator-Activated Receptor Gamma (PPARγ)
Application Notes and Protocols for the In Vitro Characterization of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate as a Potential Anti-Inflammatory Agent
Authored by: A Senior Application Scientist Introduction: A Strategic Approach to Characterizing Novel Anti-Inflammatory Compounds The discovery and development of novel anti-inflammatory therapeutics are paramount in ad...
Author: BenchChem Technical Support Team. Date: April 2026
Authored by: A Senior Application Scientist
Introduction: A Strategic Approach to Characterizing Novel Anti-Inflammatory Compounds
The discovery and development of novel anti-inflammatory therapeutics are paramount in addressing a multitude of chronic diseases. The compound 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate possesses structural motifs reminiscent of known anti-inflammatory agents, making it a compelling candidate for investigation.[1][2] This document provides a comprehensive, multi-tiered in vitro assay cascade designed to thoroughly characterize its potential anti-inflammatory properties. Our approach is rooted in a logical progression from broad, cell-based screening to more specific, mechanistic assays, ensuring a robust and reliable assessment. This guide will not only provide detailed protocols but also delve into the causality behind the experimental choices, empowering researchers to generate high-quality, reproducible data.
Tier 1: Foundational Assays for Initial Screening
The primary objective of this initial tier is to ascertain the compound's general anti-inflammatory potential and to determine a safe and effective concentration range for subsequent, more detailed investigations.
Cell Viability and Cytotoxicity Assessment
Before evaluating the anti-inflammatory effects of a compound, it is crucial to determine its inherent cytotoxicity. This ensures that any observed reduction in inflammatory markers is a result of specific bioactivity and not simply due to cell death. A common and reliable method for this is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.
Cell Seeding: Seed RAW 264.7 murine macrophages into a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight in a humidified incubator at 37°C and 5% CO₂.[3]
Compound Treatment: Prepare a serial dilution of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate in complete cell culture medium. The concentration range should be broad (e.g., 0.1 µM to 100 µM) to capture a full dose-response curve. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO at the highest concentration used for the compound).
Incubation: Incubate the plate for 24 hours under the same conditions as the initial cell culture.
MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in sterile PBS to each well and incubate for an additional 4 hours.
Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.
Concentration (µM)
Absorbance (570 nm)
% Cell Viability
Vehicle Control
100
0.1
1
10
50
100
Inhibition of Lipopolysaccharide (LPS)-Induced Nitric Oxide (NO) Production
Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent inducer of inflammation in macrophages.[4][5] This leads to the production of various pro-inflammatory mediators, including nitric oxide (NO). The Griess assay is a straightforward and cost-effective method to quantify NO production and is a cornerstone for screening anti-inflammatory compounds.[3][6]
Cell Seeding and Treatment: Seed RAW 264.7 cells as described in the cytotoxicity protocol. Pre-treat the cells with non-toxic concentrations of the test compound for 1 hour.
LPS Stimulation: After pre-treatment, stimulate the cells with 1 µg/mL of LPS for 24 hours. Include a negative control (no LPS) and a positive control (LPS with vehicle).
Supernatant Collection: After incubation, carefully collect 100 µL of the cell culture supernatant from each well.[3]
Griess Reaction: In a new 96-well plate, mix 100 µL of the collected supernatant with 100 µL of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).[3]
Incubation and Measurement: Incubate the plate at room temperature for 15 minutes and measure the absorbance at 540 nm.
Standard Curve: Prepare a standard curve using known concentrations of sodium nitrite to quantify the amount of nitrite in the samples.[3]
Treatment
Nitrite Concentration (µM)
% Inhibition of NO Production
Control (No LPS)
LPS + Vehicle
0
LPS + Compound (Conc. 1)
LPS + Compound (Conc. 2)
LPS + Compound (Conc. 3)
Tier 2: Mechanistic Elucidation Assays
Compounds that show promising activity in the initial screening should be further investigated to understand their mechanism of action. This tier focuses on key enzymatic and signaling pathways involved in inflammation.
Cyclooxygenase-2 (COX-2) Inhibition Assay
Cyclooxygenase-2 (COX-2) is an enzyme that is upregulated during inflammation and is responsible for the production of prostaglandins, which are key mediators of pain and inflammation.[7] Direct inhibition of COX-2 is a common mechanism for non-steroidal anti-inflammatory drugs (NSAIDs).[6][7] A cell-free enzymatic assay can determine if the compound directly targets COX-2 activity.
Caption: Workflow for COX-2 Enzymatic Assay.
This protocol is based on commercially available kits.[7][8][9]
Reagent Preparation: Reconstitute human recombinant COX-2 enzyme, COX probe, and arachidonic acid substrate according to the kit manufacturer's instructions.[7][9]
Compound and Control Preparation: In a 96-well white opaque plate, add the test compound at various concentrations. Include wells for an enzyme control (no inhibitor) and an inhibitor control (e.g., Celecoxib).[7][9]
Reaction Mix Preparation: Prepare a reaction mix containing COX assay buffer and the COX probe. Add this mix to all wells.
Enzyme Addition: Add the reconstituted COX-2 enzyme to all wells except for a no-enzyme control.
Reaction Initiation: Initiate the reaction by adding the arachidonic acid substrate to all wells.
Kinetic Measurement: Immediately measure the fluorescence (Ex/Em = 535/587 nm) in a kinetic mode for 5-10 minutes at 25°C.[7][9]
Data Analysis: Determine the rate of the reaction from the linear phase of the fluorescence curve. Calculate the percentage of COX-2 inhibition for each compound concentration and determine the IC50 value.
Inhibition of NF-κB Signaling Pathway
The transcription factor NF-κB is a master regulator of the inflammatory response, controlling the expression of numerous pro-inflammatory genes, including those for cytokines and COX-2.[3][10] Therefore, inhibiting the NF-κB pathway is a key strategy for anti-inflammatory drug development.
Caption: Canonical NF-κB Signaling Pathway.
Cell Transfection: Transfect a suitable cell line (e.g., HEK293T) with a reporter plasmid containing an NF-κB response element upstream of a luciferase or fluorescent protein gene.
Cell Seeding and Treatment: Seed the transfected cells into a 96-well plate. Pre-treat the cells with non-toxic concentrations of the test compound for 1 hour.
Stimulation: Stimulate the cells with an appropriate NF-κB activator, such as TNF-α (10 ng/mL) or LPS (1 µg/mL), for 6-8 hours.
Lysis and Reporter Gene Assay: Lyse the cells and measure the reporter gene activity (luciferase activity or fluorescence) according to the manufacturer's protocol.
Data Analysis: Normalize the reporter gene activity to a co-transfected control plasmid (e.g., Renilla luciferase) to account for variations in transfection efficiency and cell number. Calculate the percentage of inhibition of NF-κB activity.
Tier 3: Confirmation in a Physiologically Relevant Model
The final tier of in vitro testing involves confirming the anti-inflammatory activity of the compound in a more complex and physiologically relevant system, such as primary human immune cells.
Cytokine Release Assay in Human PBMCs
Peripheral blood mononuclear cells (PBMCs) consist of a mixed population of immune cells, including lymphocytes and monocytes, providing a more comprehensive view of the immune response.[11] A cytokine release assay (CRA) using PBMCs can assess the compound's ability to modulate the production of a panel of pro-inflammatory cytokines.[12]
PBMC Isolation: Isolate PBMCs from fresh human whole blood using Ficoll-Paque density gradient centrifugation.
Cell Seeding and Treatment: Seed the isolated PBMCs into a 96-well plate at a density of 2 x 10⁵ cells/well. Pre-treat the cells with non-toxic concentrations of the test compound for 1 hour.
LPS Stimulation: Stimulate the cells with 100 ng/mL of LPS for 24 hours.
Supernatant Collection: Centrifuge the plate and collect the cell-free supernatant.
Cytokine Measurement: Measure the concentrations of key pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the supernatant using a multiplex immunoassay (e.g., Luminex) or individual ELISAs.[11][13]
Treatment
TNF-α (pg/mL)
IL-6 (pg/mL)
IL-1β (pg/mL)
Control (No LPS)
LPS + Vehicle
LPS + Compound (Conc. 1)
LPS + Compound (Conc. 2)
LPS + Compound (Conc. 3)
Conclusion
This structured, multi-tiered approach provides a robust framework for the in vitro characterization of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate as a potential anti-inflammatory agent. By systematically progressing from broad screening assays to more specific mechanistic and physiologically relevant models, researchers can build a comprehensive profile of the compound's bioactivity. The detailed protocols and rationale provided herein are designed to ensure scientific integrity and generate reliable, high-quality data, paving the way for further pre-clinical development.
Peiris, D. S. H., Fernando, D. T. K., Senadeera, S. P. N. N., & Ranaweera, C. B. (2025). Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. Asian Journal of Research in Botany, 15(2), 37-52.
Kim, M. S., Kim, S. H., Lee, S. H., & Jeon, N. L. (2020). Lipopolysaccharide-Induced Vascular Inflammation Model on Microfluidic Chip. Micromachines, 11(8), 733.
Wang, Y., et al. (2023). Optimization of LPS-Induced Inflammation Model and Its Feasibility as a Fast Screening Model for Cosmetics.
Inagawa, H., et al. (2020). Attempt to Construct an In Vitro Model of Enhancement of Macrophage Phagocytosis Via Continuous Administration of LPS. Anticancer Research, 40(8), 4407-4413.
Peiris, D. S. H., et al. (2025). Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations.
Melior Discovery. (n.d.). LPS Model of Systemic Inflammation. Retrieved from [Link]
Ren, X., et al. (2021). A Pulmonary Vascular Model From Endothelialized Whole Organ Scaffolds. Frontiers in Bioengineering and Biotechnology, 9, 731558.
Eze, F. I., et al. (2019). In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. INNOSC Theranostics and Pharmacological Sciences, 2(2), 755.
Eureka Blog. (2021, April 8). Predictive Immunotoxicology: The Cytokine Release Assay and Beyond. Retrieved from [Link]
Ezung, B., et al. (2024). In vitro assessment on anti-inflammatory and anti-lipidemic properties of selected plant species. BioResources, 19(1), 1680-1695.
De Jager, W., et al. (2011). Accurate and Simple Measurement of the Pro-inflammatory Cytokine IL-1β using a Whole Blood Stimulation Assay. Journal of Visualized Experiments, (49), 2520.
RayBiotech. (n.d.). NF-kappaB Signaling Pathway. Retrieved from [Link]
Tanaka, Y., et al. (2021). Highly sensitive in vitro cytokine release assay incorporating high-density preculture. Journal of Immunotoxicology, 18(1), 147-154.
Poppe, D., et al. (2017).
Wright, C. W., et al. (2017). In vitro benchmarking of NF-κB inhibitors. PLoS One, 12(3), e0173335.
Bio-Rad Antibodies. (n.d.). NF-κB Signaling Pathway. Retrieved from [Link]
NextSDS. (n.d.). 2-(4-BROMOPHENYL)-2-OXOETHYL 6-CL-3-ME-2-(4-METHYLPHENYL)-4-QUINOLINECARBOXYLATE — Chemical Substance Information. Retrieved from [Link]
ChemBK. (2024, April 9). Ethyl 2-(4-bromophenyl)-2-oxoacetate. Retrieved from [Link]
Seiler, S. M., et al. (1994). 2-[3-[2-(4,5-Diphenyl-2-oxazolyl) ethyl] phenoxy] acetic acid (BMY 42393): a new, structurally-novel prostacyclin partial agonist: 1). Inhibition of platelet aggregation and mechanism of action. Thrombosis Research, 74(2), 115-123.
Koyama, S., et al. (1990). Preparation and biological activity of 2-[4-(thiazol-2-yl)phenyl]propionic acid derivatives inhibiting cyclooxygenase. Chemical & Pharmaceutical Bulletin, 38(7), 1993-1996.
Reign Pharma Pvt. Ltd. (n.d.). Methyl-2-(4-bromophenyl)-2-methylpropanoate. Retrieved from [Link]
Avci, D., et al. (2018). Synthesis, Experimental and Theoretical Analysis, and Antiproliferative Activity of 2-(4-methoxyphenylamino)-2-oxoethyl methacrylate.
Application Notes and Protocols: Investigating Phenoxyacetic Acid Derivatives as Selective COX-2 Inhibitors
Introduction: The Rationale for Selective COX-2 Inhibition The enzyme cyclooxygenase (COX) is a cornerstone of inflammatory and homeostatic pathways, catalyzing the conversion of arachidonic acid into prostaglandins (PGs...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Rationale for Selective COX-2 Inhibition
The enzyme cyclooxygenase (COX) is a cornerstone of inflammatory and homeostatic pathways, catalyzing the conversion of arachidonic acid into prostaglandins (PGs) and other prostanoids.[1][2][3] Two primary isoforms, COX-1 and COX-2, orchestrate distinct physiological roles. COX-1 is constitutively expressed in most tissues and is responsible for "housekeeping" functions, such as producing protective mucus in the gastrointestinal tract and maintaining renal blood flow.[4][5] In contrast, the COX-2 isoform is typically undetectable in most tissues but is rapidly induced by inflammatory stimuli like cytokines and endotoxins, leading to the production of pro-inflammatory prostaglandins that mediate pain and swelling.[4][5][6]
Traditional non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen and naproxen are non-selective, inhibiting both COX-1 and COX-2.[7] While their inhibition of COX-2 provides the desired anti-inflammatory and analgesic effects, the concurrent inhibition of COX-1 is responsible for common and sometimes severe side effects, including gastric ulceration and bleeding.[8][9][10][11] This understanding led to the "COX-2 hypothesis," which posited that a selective inhibitor of COX-2 could offer the therapeutic benefits of traditional NSAIDs while significantly reducing gastrointestinal toxicity.[3][12] This hypothesis spurred the development of a new class of NSAIDs known as "coxibs," with Celecoxib (Celebrex®) being a prominent example.[8][10][11][13]
Phenoxyacetic acid derivatives have emerged as a versatile and promising scaffold for the design of novel selective COX-2 inhibitors.[14][15][16] Their structural features allow for chemical modifications that can exploit the subtle differences between the active sites of the COX-1 and COX-2 enzymes, paving the way for a new generation of safer anti-inflammatory agents.[17][18]
The Prostaglandin Synthesis Pathway and Site of Inhibition
The inflammatory cascade begins when phospholipase A2 liberates arachidonic acid from the cell membrane. COX enzymes then act on arachidonic acid to produce prostaglandin H2 (PGH2), the precursor to various biologically active prostanoids. Selective COX-2 inhibitors are designed to block this pathway at the COX-2 enzymatic step, thereby reducing the synthesis of pro-inflammatory prostaglandins without affecting the homeostatic functions mediated by COX-1.
Caption: The Prostaglandin Synthesis Pathway and sites of action for COX inhibitors.
Part 1: Synthesis of Phenoxyacetic Acid Derivatives
The versatility of the phenoxyacetic acid scaffold allows for the synthesis of a diverse library of compounds. A common synthetic route involves the Williamson ether synthesis, followed by esterification and subsequent derivatization to introduce various functional groups aimed at enhancing COX-2 selectivity and potency.
Protocol 1.1: General Two-Step Synthesis
This protocol outlines a general method for preparing phenoxyacetic acid derivatives.
Step 1: Synthesis of Ethyl 2-phenoxyacetate Intermediate
To a solution of a substituted phenol (1.0 eq) in dry N,N-dimethylformamide (DMF), add potassium carbonate (K₂CO₃, 2.0 eq).
Stir the mixture at room temperature for 30 minutes.
Add ethyl bromoacetate (1.2 eq) dropwise to the reaction mixture.
Continue stirring at room temperature for 12 hours, monitoring the reaction progress by thin-layer chromatography (TLC).
Upon completion, pour the reaction mixture into ice-cold water and extract with ethyl acetate.
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by column chromatography to yield the ethyl 2-phenoxyacetate intermediate.
Step 2: Synthesis of the Final Phenoxyacetic Acid Derivative (e.g., an Amide)
Hydrolyze the ester intermediate from Step 1 using a solution of sodium hydroxide in methanol/water under reflux for 12 hours to yield the corresponding carboxylic acid.[18]
Acidify the reaction mixture with dilute HCl to precipitate the phenoxyacetic acid. Filter, wash with water, and dry.
To a solution of the synthesized phenoxyacetic acid (1.0 eq) in a suitable solvent (e.g., dichloromethane), add a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 eq) and a catalyst such as 4-dimethylaminopyridine (DMAP) (0.1 eq).
Add the desired amine (1.1 eq) to the mixture.
Stir the reaction at room temperature for 6-12 hours.
Monitor the reaction by TLC. Upon completion, filter the reaction mixture to remove by-products.
Wash the filtrate with dilute acid, saturated sodium bicarbonate solution, and brine.
Dry the organic layer and concentrate under vacuum.
Purify the final product by recrystallization or column chromatography.
Causality Behind Experimental Choices: The use of a polar aprotic solvent like DMF in Step 1 facilitates the SN2 reaction of the Williamson ether synthesis. The addition of a base (K₂CO₃) is crucial to deprotonate the phenol, forming a more nucleophilic phenoxide ion. In Step 2, coupling agents like DCC or EDC are used to activate the carboxylic acid, making it more susceptible to nucleophilic attack by the amine to form a stable amide bond.
Part 2: In Vitro Evaluation of COX-1 and COX-2 Inhibition
The primary goal is to identify compounds that selectively inhibit COX-2 while sparing COX-1. This is quantified by determining the 50% inhibitory concentration (IC₅₀) for each enzyme and calculating the Selectivity Index (SI).
Test compounds and reference inhibitors (e.g., Celecoxib, Mefenamic Acid) dissolved in DMSO
96-well microplate and plate reader
Procedure:
Reagent Preparation: Prepare all reagents according to the kit manufacturer's instructions. Create serial dilutions of the test compounds and reference drugs.
Plate Setup: In a 96-well plate, add the assay buffer, heme, and the COX-1 or COX-2 enzyme to the appropriate wells.
Inhibitor Addition: Add a small volume (e.g., 1 µL) of the diluted test compounds, reference drugs, or DMSO (for the 100% activity control) to the wells.
Pre-incubation: Gently shake the plate and incubate for 10-15 minutes at room temperature to allow the inhibitors to bind to the enzymes.
Reaction Initiation: Initiate the reaction by adding the colorimetric substrate (TMPD) followed immediately by arachidonic acid to all wells.
Measurement: Shake the plate for 5 minutes and measure the absorbance at a specified wavelength (e.g., 590 nm) using a plate reader.
Calculation:
Calculate the percentage of inhibition for each compound concentration relative to the control (100% activity).
Plot the percentage of inhibition against the logarithm of the compound concentration.
Determine the IC₅₀ value (the concentration that causes 50% inhibition) using non-linear regression analysis.
Calculate the Selectivity Index (SI) as: SI = IC₅₀ (COX-1) / IC₅₀ (COX-2) .[17][20] A higher SI value indicates greater selectivity for COX-2.
Caption: A generalized workflow for an in vitro COX inhibition assay.
Data Presentation: In Vitro COX Inhibition
Summarize the results in a clear, comparative table.
Compound
COX-1 IC₅₀ (µM)
COX-2 IC₅₀ (µM)
Selectivity Index (SI) (COX-1/COX-2)
Derivative 5f
>100
0.08
>1250
Derivative 7b
>100
0.09
>1111
Celecoxib (Ref.)
15
0.05
300
Mefenamic Acid (Ref.)
10
1.98
5.05
Data is illustrative, based on findings for novel phenoxyacetic acid derivatives.[17]
Part 3: In Vivo Evaluation of Anti-Inflammatory Efficacy and Safety
Promising candidates from in vitro screening must be validated in a living system to assess their anti-inflammatory activity and, crucially, their gastrointestinal safety profile.
Protocol 3.1: Carrageenan-Induced Paw Edema in Rats
This is a standard and widely accepted acute inflammation model.[16][21]
Animals:
Male Wistar or Sprague-Dawley rats (150-200 g)
Procedure:
Acclimatization: Acclimatize animals for at least one week under standard laboratory conditions. Fast the animals overnight before the experiment but allow free access to water.
Grouping: Divide animals into groups (n=6 per group):
Group 1: Vehicle Control (e.g., 0.5% carboxymethyl cellulose)
Group 2: Positive Control (e.g., Celecoxib, 10 mg/kg)
Group 3-n: Test Compound groups (various doses, e.g., 10, 20, 30 mg/kg)
Dosing: Administer the vehicle, positive control, or test compounds orally (p.o.).
Inflammation Induction: One hour after dosing, inject 0.1 mL of 1% w/v carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.
Measurement: Measure the paw volume immediately after carrageenan injection (0 h) and at subsequent time points (e.g., 1, 2, 3, 4, and 5 hours) using a plethysmometer.
Calculation:
Calculate the percentage increase in paw volume for each animal at each time point compared to its initial volume.
Calculate the Percentage Inhibition of Edema for the treated groups compared to the vehicle control group, typically at the 3-hour mark where peak inflammation occurs.
Protocol 3.2: Assessment of Gastric Ulceration
This protocol is performed after the efficacy study to evaluate the primary safety advantage of COX-2 selective inhibitors.
Procedure:
Dosing Regimen: Administer the test compounds and controls orally at a higher dose or for multiple days to assess the potential for gastric damage. A non-selective NSAID (e.g., Indomethacin) should be used as a positive control for ulceration.
Euthanasia and Stomach Excision: At the end of the treatment period, euthanize the animals. Carefully remove the stomachs and open them along the greater curvature.
Ulcer Scoring: Gently rinse the stomachs with saline to remove gastric contents. Examine the gastric mucosa for any signs of damage (hemorrhage, erosions, ulcers) using a magnifying glass.
Ulcer Index (UI): Score the ulcers based on their number and severity (e.g., 0 = no ulcer, 1 = redness, 2 = spot ulcers, 3 = hemorrhagic streaks, 4 = deep ulcers, 5 = perforations). The sum of the scores for each animal represents its Ulcer Index.
Data Presentation: In Vivo Efficacy and Safety
Compound
Dose (mg/kg)
Paw Edema Inhibition (%) (at 3h)
Ulcer Index (UI)
Vehicle Control
-
-
0
Derivative 5f
20
63.35
0
Derivative 7b
20
46.51
0
Celecoxib (Ref.)
10
55.80
0
Indomethacin (Ref.)
10
60.15
3.5
Data is illustrative, based on findings for novel phenoxyacetic acid derivatives.[17][22]
Conclusion and Future Directions
The protocols detailed in this guide provide a robust framework for the synthesis and comprehensive evaluation of novel phenoxyacetic acid derivatives as potential selective COX-2 inhibitors. A successful candidate will exhibit a high in vitro selectivity index (SI > 100), demonstrate potent anti-inflammatory effects in the carrageenan-induced paw edema model, and, most importantly, show a negligible ulcer index compared to non-selective NSAIDs.[17] Such a profile indicates a promising therapeutic agent that could provide effective pain and inflammation relief with a significantly improved gastrointestinal safety profile.[8][13]
Further investigations should include pharmacokinetic profiling (ADME), long-term toxicity studies, and evaluation in chronic inflammation models (e.g., collagen-induced arthritis) to fully characterize the therapeutic potential of lead compounds.[21] Molecular docking studies can also provide valuable insights into the binding interactions with the COX-2 active site, guiding further structural optimization.[14]
References
Cleveland Clinic. (2024). COX 2-selective NSAIDs: Biology, promises, and concerns. Cleveland Clinic Journal of Medicine. [Link]
FitzGerald, G. A., & Patrono, C. (2001). Cyclooxygenase-2–selective inhibitors: Translating pharmacology into clinical utility. The American Journal of Cardiology. [Link]
Teaching Resource Centre. (n.d.). TRC: Prostaglandin synthesis. [Link]
Journal of Pharmacology, Genetics and Molecular Biology. (2025). Anti-Inflammatory Mechanisms of Selective Cox-2 Inhibitors: A Preclinical Analysis. [Link]
Al-Ostath, A., et al. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors.... MDPI. [Link]
Cleveland Clinic. (2022). COX-2 Inhibitors: What They Are, Uses & Side Effects. [Link]
Nørregaard, R., et al. (2015). Physiology and pathophysiology of cyclooxygenase-2 and prostaglandin E2 in the kidney. Kidney Research and Clinical Practice. [Link]
Al-Ostath, A., et al. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors.... PubMed. [Link]
Smith, W. L., et al. (2000). Cyclooxygenases: structural and functional insights. Journal of Lipid Research. [Link]
Patsnap Synapse. (2024). What are Prostaglandin synthases inhibitors and how do they work?. [Link]
Simon, L. S. (1999). Celecoxib, a selective cyclooxygenase-2 inhibitor for the treatment of rheumatoid arthritis and osteoarthritis. PubMed. [Link]
Ghlichloo, I., & Gerriets, V. (2024). COX Inhibitors. NCBI Bookshelf. [Link]
Kaur, J., & Singh, R. (2013). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. PMC - NIH. [Link]
Uddin, M. J., et al. (2022). Selective COX-2 Inhibitors: Road from Success to Controversy and the Quest for Repurposing. MDPI. [Link]
Al-Ostath, A., et al. (2026). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors.... ResearchGate. [Link]
Perera, D. (2001). Bioassay Development for Identification of Cyclooxygenase-2 Inhibitors of Natural Origin. Diva-portal.org. [Link]
Leong, J., et al. (2019). Structure-Toxicity Relationship and Structure-Activity Relationship Study of 2-Phenylaminophenylacetic Acid Derived Compounds. ResearchGate. [Link]
Hossain, M. M., et al. (n.d.). Synthesis of 2-Phenoxyacetic Acid Analogs for Evaluation of the Anti-inflammatory Potential and Subsequent In Silico Analysis. Indonesian Journal of Chemistry. [Link]
Al-Ostath, A., et al. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors.... PMC. [Link]
Rainsford, K. D. (1998). In vitro and in vivo pharmacological evidence of selective cyclooxygenase-2 inhibition by nimesulide: an overview. PubMed. [Link]
Aron, A. T., et al. (2016). An Activity-based Sensing Approach for the Detection of Cyclooxygenase-2 in Live Cells. [Link]
Preprints.org. (2025). Role of COX-2 Inhibitors in Animal Models of Epilepsy: A Systematic Review. [Link]
Al-Saffar, A. Z., et al. (2012). Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents. [Link]
Bruno, G., et al. (2016). Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016). SciSpace. [Link]
Bruno, G., et al. (2017). Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016). PMC. [Link]
ResearchGate. (n.d.). In vitro inhibitory concentration (IC 50 ) of COX-1 and COX-2 enzyme.... [Link]
ResearchGate. (2025). In vitro Assessment of Anti-Inflammatory and COX-2 inhibitory action of some medicinal plants. [Link]
Stanford Medicine. (2001). The Coxibs, Selective Inhibitors of Cyclooxygenase-2. [Link]
The Versatile Role of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate in the Synthesis of Heterocyclic Compounds: Application Notes and Protocols
Introduction In the landscape of modern medicinal chemistry and drug development, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. These cyclic structures are integral to the pharmacopho...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
In the landscape of modern medicinal chemistry and drug development, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. These cyclic structures are integral to the pharmacophores of a vast array of therapeutic agents. Among the myriad of building blocks available to the synthetic chemist, α-haloketones and their derivatives stand out for their reactivity and versatility. This guide focuses on a particularly useful, yet specific, α-haloester, 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate . The presence of a reactive bromo group alpha to a ketone, an ester linkage, and two distinct aromatic rings—one bearing a bromine atom and the other a methylphenoxy group—endows this molecule with a unique chemical handle for the construction of diverse heterocyclic scaffolds.
This document serves as a comprehensive technical guide for researchers, scientists, and professionals in drug development. It provides not only detailed experimental protocols but also delves into the mechanistic underpinnings of the synthetic transformations, offering insights born from practical laboratory experience. The protocols herein are designed to be self-validating, with an emphasis on reproducibility and clarity.
Synthesis of the Starting Material: 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate
The successful synthesis of the target heterocyclic compounds is predicated on the availability of the starting α-haloester. A plausible and efficient two-step synthesis of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is outlined below, commencing with the bromination of 4-bromoacetophenone.
Step 1: Synthesis of 2-Bromo-1-(4-bromophenyl)ethanone
The initial step involves the α-bromination of 4-bromoacetophenone. This reaction is a well-established transformation in organic synthesis.[1]
Mechanism: The reaction proceeds via an acid-catalyzed enolization of the acetophenone, followed by electrophilic attack of bromine to yield the α-bromoketone.
Protocol:
To a solution of 4-bromoacetophenone (1.0 eq) in a suitable solvent such as chloroform or acetic acid, add sodium bromide (1.2 eq).
Slowly add sulfuric acid (1.0 eq) to the mixture, maintaining the temperature below 30°C.
Stir the reaction mixture at room temperature for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).
Upon completion, pour the reaction mixture into ice-cold water.
Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane).
Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford 2-bromo-1-(4-bromophenyl)ethanone.
Step 2: Esterification with (2-Methylphenoxy)acetic acid
The final step is the esterification of the synthesized α-bromoketone with (2-methylphenoxy)acetic acid. This is a standard esterification reaction, often facilitated by a base.
Mechanism: The carboxylate of (2-methylphenoxy)acetic acid, formed in the presence of a base, acts as a nucleophile and displaces the bromide from the α-carbon of the ketone via an SN2 reaction.
Protocol:
To a solution of (2-methylphenoxy)acetic acid (1.0 eq) in a polar aprotic solvent like DMF, add a suitable base such as potassium carbonate (1.5 eq).
Stir the mixture at room temperature for 30 minutes to form the carboxylate salt.
Add a solution of 2-bromo-1-(4-bromophenyl)ethanone (1.0 eq) in DMF dropwise to the reaction mixture.
Stir the reaction at room temperature for 12-16 hours, monitoring by TLC.
After completion, pour the reaction mixture into water and extract with ethyl acetate.
Wash the combined organic layers with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate.
Application in the Synthesis of Thiazole Derivatives
The Hantzsch thiazole synthesis is a classical and highly effective method for the construction of the thiazole ring.[2] It involves the condensation of an α-haloketone with a thioamide-containing compound, such as thiourea. The 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate serves as an excellent substrate for this reaction, leading to the formation of highly functionalized thiazoles. A notable example is the synthesis of 2-amino-4-(4-bromophenyl)thiazole derivatives.[3][4][5]
Mechanism: Hantzsch Thiazole Synthesis
The reaction proceeds through a sequence of nucleophilic attack, cyclization, and dehydration.
Caption: Hantzsch synthesis of a thiazole derivative.
Protocol: Synthesis of 2-Amino-4-(4-bromophenyl)thiazole Derivative
In a round-bottom flask, dissolve 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate (1.0 eq) and thiourea (1.2 eq) in ethanol.
Reflux the reaction mixture for 4-6 hours. The progress of the reaction can be monitored by TLC.
After completion, cool the reaction mixture to room temperature.
Pour the mixture into ice-cold water to precipitate the product.
Collect the solid by vacuum filtration and wash with cold water.
Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 2-amino-4-(4-bromophenyl)thiazole derivative.
Reagent
Molar Ratio
Solvent
Temperature
Time (h)
Yield (%)
Thiourea
1.2
Ethanol
Reflux
4-6
85-95
Substituted Thioureas
1.2
Ethanol
Reflux
6-8
70-90
Table 1: Typical reaction parameters for the synthesis of 2-amino-4-(4-bromophenyl)thiazole derivatives.
Application in the Synthesis of Oxazole Derivatives
The oxazole scaffold is another privileged heterocycle in medicinal chemistry. Two classical methods, the Robinson-Gabriel synthesis and the Bredereck reaction, are particularly well-suited for the synthesis of oxazoles from α-haloketones.[6][7][8][9]
Robinson-Gabriel Synthesis
This method involves the cyclodehydration of a 2-acylamino-ketone, which can be prepared in situ from the α-haloester and an amide.[8][9]
Mechanism:
Caption: Robinson-Gabriel synthesis of a substituted oxazole.
Protocol: Robinson-Gabriel Synthesis of a Substituted Oxazole
A mixture of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate (1.0 eq) and a primary amide (e.g., acetamide, benzamide) (1.2 eq) is heated in a suitable solvent like DMF or without a solvent.
A dehydrating agent such as concentrated sulfuric acid or polyphosphoric acid is added cautiously.
The reaction mixture is heated to 100-150°C for several hours.
After cooling, the mixture is poured into ice water and neutralized with a base (e.g., sodium carbonate).
The precipitated product is filtered, washed with water, and purified by recrystallization or column chromatography.
Bredereck Reaction
The Bredereck reaction offers a direct route to oxazoles by reacting an α-haloketone with formamide.[6]
Mechanism: The reaction proceeds via the formation of an intermediate which then undergoes cyclization and dehydration.
Protocol: Bredereck Synthesis of a 4-(4-Bromophenyl)oxazole Derivative
A mixture of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate (1.0 eq) and formamide (excess) is heated at 150-180°C for 2-4 hours.
The reaction progress is monitored by TLC.
After completion, the reaction mixture is cooled and poured into water.
The product is extracted with an organic solvent (e.g., ethyl acetate).
The organic layer is washed, dried, and concentrated.
The crude product is purified by column chromatography.
Method
Reagent
Dehydrating Agent
Temperature (°C)
Yield (%)
Robinson-Gabriel
Acetamide
H₂SO₄
120-140
60-75
Bredereck
Formamide
-
150-180
50-65
Table 2: Comparison of reaction conditions for oxazole synthesis.
Application in the Synthesis of Imidazole Derivatives
Imidazole derivatives are of significant interest due to their wide range of biological activities. A common method for their synthesis involves the reaction of an α-haloketone with an amidine.[10][11]
Mechanism: Imidazole Synthesis from α-Haloketone and Amidine
Caption: Synthesis of a substituted imidazole.
Protocol: Synthesis of a 2,4-Disubstituted Imidazole
To a solution of the amidine hydrochloride (1.0 eq) in a mixture of THF and water, add a base such as potassium bicarbonate.
Heat the mixture to reflux.
Add a solution of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate (1.0 eq) in THF dropwise.
Continue refluxing for 2-4 hours, monitoring the reaction by TLC.
After completion, cool the reaction mixture and extract with an organic solvent.
Wash the organic layer, dry, and concentrate.
Purify the crude product by column chromatography or recrystallization to obtain the desired imidazole derivative. A specific example is the synthesis of 2-(4-bromophenyl)-4-phenyl-1H-imidazole.[10]
Amidine
Base
Solvent
Temperature
Time (h)
Yield (%)
Benzamidine HCl
K₂CO₃
THF/Water
Reflux
2-4
75-90
Acetamidine HCl
K₂CO₃
THF/Water
Reflux
3-5
65-80
Table 3: Reaction parameters for the synthesis of 2,4-disubstituted imidazoles.
Characterization of Synthesized Compounds
The structural elucidation and purity assessment of the synthesized heterocyclic compounds are paramount. A combination of spectroscopic and analytical techniques should be employed:
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To determine the chemical structure and connectivity of atoms.
Infrared (IR) Spectroscopy: To identify the presence of key functional groups.
Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compounds.
Thin Layer Chromatography (TLC): For monitoring reaction progress and assessing purity.
Melting Point Analysis: To determine the purity of solid compounds.
Safety and Handling
General Handling: Work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.
Hazards: May be harmful if swallowed, inhaled, or absorbed through the skin. Causes skin and eye irritation.
First Aid: In case of contact, immediately flush eyes or skin with copious amounts of water. If inhaled, move to fresh air. If swallowed, seek immediate medical attention.
Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances.
Always consult the SDS for all reagents used in the synthesis.
Conclusion
2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is a highly valuable and versatile building block for the synthesis of a range of medicinally relevant heterocyclic compounds, including thiazoles, oxazoles, and imidazoles. The established synthetic routes, such as the Hantzsch, Robinson-Gabriel, and Bredereck reactions, can be effectively applied to this substrate. This guide provides a foundational framework of protocols and mechanistic insights to aid researchers in the exploration of novel chemical entities derived from this promising precursor. The inherent functionality of the resulting heterocycles, with the presence of the bromophenyl and methylphenoxy moieties, offers further opportunities for diversification through cross-coupling and other derivatization reactions, thereby expanding the accessible chemical space for drug discovery programs.
References
Sharma, D., Kumar, S., Narasimhan, B., Ramasamy, K., Lim, S. M., Shah, S. A. A., & Mani, V. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. Chemistry Central Journal, 13(1), 57. [Link]
Ningaiah, S., Bhadraiah, U., & Kariyappa, A. K. (2012). Rapid and Efficient Synthesis of 4-substituted 2-amino Thiazole Using Copper Silicate as a Heterogeneous Reusable. Letters in Applied NanoBioScience, 1(4), 159-163. [Link]
Singh, R. K., Bhatt, A., Kant, R., & Chauhan, P. K. (2016). Design and Synthesis of some Novel oxazole derivatives and their biomedicinal efficacy. Chemistry & Biology Interface, 6(4), 231-242. [Link]
Wipf, P., & Miller, C. P. (1993). A new synthesis of highly functionalized oxazoles. The Journal of Organic Chemistry, 58(14), 3604-3606. [Link]
Li, P., Evans, A. M., & Wipf, P. (2015). Ugi/Robinson–Gabriel reactions directed toward the synthesis of 2,4,5-trisubstituted oxazoles. Tetrahedron Letters, 56(46), 6353-6356. [Link]
Reddy, C. V., Grzybowski, J., & Taylor, R. J. (2017). Catalyst-Free Synthesis of 2,4-Disubstituted-1H-imidazoles through [3 + 2] Cyclization of Vinyl Azides with Amidines. The Journal of Organic Chemistry, 82(11), 5944-5952. [Link]
Khamees, H., Mohammed, Y. H. I., S, A., & Madegowda, M. (2020). Synthesis of 2-(4-methylphenoxy)-N-(4-(4-bromophenyl) thiazol-2-yl) acetamide. ResearchGate. [Link]
Mahmood, A. A. R., & Al-Iraqi, M. A. A. (2018). Synthesis and antimicrobial evaluation of new-[2-amino-4-(4-chloro-/4-bromophenyl)-1,3-thiazole derivatives. ResearchGate. [Link]
Sharma, D., Kumar, S., Narasimhan, B., Ramasamy, K., Lim, S. M., Shah, S. A. A., & Mani, V. (2019). Synthesis, molecular modelling and biological significance of N-(4-(4-bromophenyl) thiazol-2-yl)-2-chloroacetamide derivatives as prospective antimicrobial and antiproliferative agents. Chemistry Central Journal, 13(1), 58. [Link]
Yadav, S., Kumar, A., & Singh, B. (2017). A RAPID AND HIGH-YIELDING SYNTHESIS OF THIAZOLES AND AMINOTHIAZOLES USING TETRABUTYLAMMONIUM SALTS. LOCKSS. [Link]
Singh, K., & Singh, D. W. (2017). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Indian Journal of Pharmaceutical Sciences, 79(5), 696-708. [Link]
Organic Syntheses. (2012). Synthesis of 8,8-Dipropylbicyclo[4.2.0]octa-1,3,5-trien-7-one via Pd-catalyzed Intramolecular C-H Bond-Acylation. [Link]
YouTube. (2025). Robinson-Gabriel synthesis of oxazoles. [Link]
Arkivoc. (n.d.). Formation of oxazoles from 2-methylsulfanyl-N- phenacylpyridinium salts. [Link]
SciSpace. (2020). Synthesis of 2,4-Disubstituted Imidazoles via Nucleophilic Catalysis. [Link]
Organic Chemistry Portal. (2012). Unexpected Synthesis of 2,4,5-Trisubstituted Oxazoles via a Tandem Aza-Wittig/Michael/Isomerization Reaction of Vinyliminophosphorane. [Link]
MDPI. (2024). Synthesis of Antiprotozoal 2-(4-Alkyloxyphenyl)-Imidazolines and Imidazoles and Their Evaluation on Leishmania mexicana and Trypanosoma cruzi. [Link]
Google Patents. (1978). Process for the preparation of bromoacetic acid and esters thereof.
Vascular and Endovascular Review. (n.d.). Synthesis of New Acetazolamide Analogues Bearing Thiazole Moiety with Promising Carbonic Anhydrase Inhibitory Activity. [Link]
ResearchGate. (n.d.). Synthesis of imidazoles from amidines. [Link]
RSC Publishing. (n.d.). Design and synthesis of 4-(2,4-dihydroxyphenyl)thiazole-2-carboxamide derivatives as novel tyrosinase inhibitors: in vitro and in vivo validation. [Link]
MDPI. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. [Link]/1649)
Technical Support Center: Synthesis of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate
Welcome to the technical support hub for the synthesis of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the comm...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support hub for the synthesis of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this specific esterification and to provide actionable strategies for yield optimization. We will delve into the causality behind experimental choices, offering field-proven insights to enhance the robustness and reproducibility of your synthesis.
I. Reaction Overview & Mechanism
The synthesis of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is fundamentally an SN2 reaction. It proceeds via the esterification of 2-methylphenoxyacetic acid with 2-bromo-1-(4-bromophenyl)ethanone (also known as 4-bromophenacyl bromide). The reaction is typically carried out in a polar aprotic solvent in the presence of a mild base. The base deprotonates the carboxylic acid, forming a carboxylate anion which then acts as a nucleophile, attacking the electrophilic carbon of the phenacyl bromide and displacing the bromide leaving group.
Reaction Scheme:
Nucleophile: 2-methylphenoxyacetate anion (formed in situ)
I. Diagnostic Matrix: Quantitative Side Product Analysis
Welcome to the Technical Support Center for Phenoxyacetate Synthesis. As a Senior Application Scientist, I have designed this guide to move beyond generic troubleshooting.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for Phenoxyacetate Synthesis. As a Senior Application Scientist, I have designed this guide to move beyond generic troubleshooting. In drug development and fine chemical synthesis, optimizing the Williamson ether synthesis for phenoxyacetates requires a strict mechanistic understanding of competing reaction pathways.
Below, you will find a diagnostic matrix, deep-dive Q&A troubleshooting, and a self-validating experimental protocol designed to maximize O-alkylation while suppressing yield-killing side reactions.
When synthesizing phenoxyacetic acid derivatives (via the reaction of a substituted phenol with chloroacetic acid or its esters), the theoretical yield is often compromised by competing nucleophilic attacks. The following table summarizes the quantitative impact of these side reactions and their mechanistic causality.
Side Product
Mechanistic Causality
Typical Yield Loss
Primary Mitigation Strategy
Glycolic Acid
Sₙ2 hydrolysis of chloroacetic acid by aqueous OH⁻ or H₂O.
15% – 40%
Transition to anhydrous conditions (solid K₂CO₃ in polar aprotic solvents).
C-Alkylated Phenols
Ambident nucleophile attack via the ortho/para ring carbons.
5% – 20%
Eliminate protic solvents; utilize DMF or Acetone to leave the oxygen "naked".
Unreacted Phenol
Depletion of the alkylating agent due to the aforementioned hydrolysis.
Variable
Use a 1.1–1.2 molar excess of chloroacetic acid; monitor via TLC.
II. Mechanistic Pathway Visualization
To troubleshoot effectively, we must visualize the competing kinetic pathways. The phenoxide ion is an ambident nucleophile. The choice of solvent and base dictates whether the electrophile (chloroacetic acid) is attacked by the oxygen (target) or the aromatic ring (side product), or if the base itself destroys the electrophile.
Mechanistic pathways in phenoxyacetate synthesis showing target vs. side reactions.
III. Deep-Dive Troubleshooting & FAQs
Q1: I am recovering a large amount of unreacted phenol, and my aqueous waste contains high levels of glycolic acid. How do I prevent the destruction of my alkylating agent?The Causality: You are experiencing the alkaline hydrolysis of chloroacetic acid. When using aqueous sodium hydroxide (NaOH) as your base, the hydroxide ions act as competing nucleophiles. In an Sₙ2 fashion, OH⁻ attacks the α-carbon of chloroacetic acid, displacing the chloride leaving group to form glycolic acid (hydroxyacetic acid)[1][2]. Because acid-base neutralization and Sₙ2 alkylation are both exothermic, localized heating accelerates this hydrolysis[2].
The Solution:
Ditch the water: Move to a biphasic or purely organic system. Use finely powdered, anhydrous potassium carbonate (K₂CO₃) instead of aqueous NaOH.
Staggered Addition: Do not add all the chloroacetic acid at once. Add it dropwise to a pre-formed solution of the phenoxide ion to ensure the phenoxide outcompetes any residual moisture for the electrophile.
Q2: My NMR spectrum shows the presence of ortho- and para-alkylated phenols instead of the pure phenoxyacetic ether. Why is the carbon reacting instead of the oxygen?The Causality: The phenoxide anion is an ambident nucleophile; negative charge is delocalized across the oxygen and the ortho/para carbons. The formation of C-alkylated side products is a direct consequence of your solvent choice. If you are using a protic solvent (like water, ethanol, or methanol), the solvent molecules form strong hydrogen bonds with the highly electronegative oxygen atom of the phenoxide[3][4]. This solvation shell sterically and electronically "shields" the oxygen, forcing the chloroacetic acid to react with the less-solvated carbon atoms on the aromatic ring[3][4].
The Solution: Switch to a polar aprotic solvent such as N,N-Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), or Acetone. These solvents effectively solvate the counter-cation (Na⁺ or K⁺) but cannot hydrogen-bond to the phenoxide oxygen. This leaves the oxygen "naked" and highly reactive, driving the reaction exclusively toward O-alkylation (the Williamson ether product)[4].
Q3: The reaction stalls at 60% conversion. Should I just increase the temperature to reflux?The Causality: While increasing temperature generally increases reaction rates (typical ranges are 50-100°C)[5], blindly increasing heat in a Williamson ether synthesis often exacerbates side reactions faster than the target reaction. If the reaction stalls, it is usually because the chloroacetic acid has been consumed by side reactions (like hydrolysis), or the base has been neutralized by the generated HCl.
The Solution: First, verify the pH of your reaction mixture to ensure it remains basic. If it is basic but stalled, add an additional 0.2 equivalents of chloroacetic acid. If you are using a heterogeneous mixture (solid base in organic solvent), consider adding a Phase-Transfer Catalyst (PTC) like tetrabutylammonium bromide (TBAB) to facilitate the transport of the phenoxide ion to the organic phase, which will safely accelerate the reaction without requiring excessive heat[5].
IV. Standardized Experimental Protocol
To ensure a self-validating and high-yield synthesis, utilize the following optimized protocol which leverages a polar aprotic solvent and an anhydrous base to suppress both glycolic acid formation and C-alkylation.
Phenoxide Generation: In a flame-dried round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve the phenol (1.0 eq) in anhydrous Acetone (or DMF). Add the finely powdered anhydrous K₂CO₃ (2.0 eq). Stir the suspension at room temperature for 30 minutes to ensure complete deprotonation and formation of the potassium phenoxide salt.
Electrophile Addition: Dissolve the chloroacetic acid (1.1 eq) in a small volume of the reaction solvent. Add this solution dropwise to the stirring phenoxide suspension over 15-20 minutes. (Dropwise addition prevents localized concentration spikes that favor side reactions).
Alkylation & Monitoring: Heat the reaction mixture to a gentle reflux (approx. 60°C for Acetone). Monitor the reaction progress via Thin Layer Chromatography (TLC) until the phenol spot is consumed (typically 4 to 8 hours depending on the steric hindrance of the phenol)[5].
Solvent Removal: Once complete, cool the mixture to room temperature. Filter the suspension through a Celite pad to remove the solid inorganic salts (KCl and excess K₂CO₃). Concentrate the filtrate under reduced pressure using a rotary evaporator.
Acidification & Isolation: Redissolve the crude residue in a minimal amount of water. Cool the beaker in an ice bath. Slowly add concentrated HCl (12 M) dropwise while stirring until the solution reaches pH 2. The target phenoxyacetic acid will precipitate out of the acidic solution.
Purification: Collect the precipitated solid via vacuum filtration using a Büchner funnel. Wash the filter cake with ice-cold water. Recrystallize the crude product from boiling water to obtain the pure O-alkylated phenoxyacetic acid.
Optimized step-by-step workflow for the synthesis of phenoxyacetic acid derivatives.
V. References
Glycolic acid - Preparation and Side Reactions
Wikipedia[Link]
Chloroacetic acid - Chemical Properties and Hydrolysis
Sciencemadness Wiki[Link]
Phenolates - O-alkylation and C-alkylation
PharmaXChange[Link]
Organic Synthesis Lecture 3: C- vs O-alkylation
Imperial College London (Prof D Craig)
[Link]
Technical Support Center: Purification of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate
Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals facing challenges in the isolation and purification of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acet...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals facing challenges in the isolation and purification of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate . This compound is a phenacyl ester typically synthesized via the alkylation of 2-methylphenoxyacetic acid with 4-bromophenacyl bromide (2,4'-dibromoacetophenone) in the presence of a mild base.
Below, you will find a visual workflow, targeted troubleshooting FAQs, physicochemical data, and validated step-by-step protocols to ensure high-yield, high-purity recovery of your target ester.
Purification Workflow
Workflow for the isolation and purification of the target phenacyl ester.
Troubleshooting FAQs: Reaction & Workup
Q1: Why does my crude reaction mixture turn dark brown or yellow upon standing, and how can I prevent this?A: The discoloration is primarily caused by the degradation of unreacted 4-bromophenacyl bromide. This alkylating agent is a known lachrymator that slowly decomposes over time—especially when exposed to light or moisture—releasing hydrogen bromide (HBr) and free bromine radicals, which impart a dark, oily color to the mixture[1].
Causality & Solution: To mitigate this, it is critical to quench the reaction promptly. Washing the crude mixture with a combination of water and a non-polar solvent (like petroleum ether) can effectively remove residual HBr and colored oily by-products before they trigger further polymerization of the ester[2].
Q2: How do I efficiently remove unreacted 2-methylphenoxyacetic acid without hydrolyzing the newly formed ester?A: Phenacyl esters are generally stable to mild acidic conditions but are highly susceptible to nucleophilic attack and hydrolysis under strong basic conditions.
Causality & Solution: To remove the unreacted 2-methylphenoxyacetic acid, perform an aqueous wash using a saturated sodium bicarbonate (NaHCO₃) solution rather than sodium hydroxide (NaOH)[3]. The weak base will deprotonate the carboxylic acid (pKa ~ 3.1), rendering it water-soluble as a sodium salt, while preserving the ester linkage. Ensure you vent the separatory funnel frequently due to CO₂ gas evolution[3].
Troubleshooting FAQs: Advanced Purification
Q3: My target ester and unreacted 4-bromophenacyl bromide co-elute on silica gel. How can I separate them?A: 4-Bromophenacyl bromide and the target phenacyl ester often exhibit nearly identical retention factors (
Rf
) in standard normal-phase chromatography due to their comparable polarities and aromatic densities.
Causality & Solution: Instead of relying solely on column chromatography, exploit their differential solubilities through selective crystallization. 4-Bromophenacyl bromide is highly soluble in warm ethanol and methanol but can be selectively retained in the mother liquor while the larger, less soluble phenacyl ester crystallizes out upon cooling[4][5]. If crystallization fails due to high impurity loads, a chemical scavenging approach can be used: reacting the crude mixture briefly with a secondary amine (e.g., diethylamine) will convert the unreacted bromide into a highly polar amine salt, which can then be easily washed away during a subsequent aqueous workup.
Physicochemical Data for Purification Planning
Understanding the physical properties of your reaction components is essential for designing a self-validating purification system.
Component
Molecular Weight
Physical State
Solubility Profile
2-Methylphenoxyacetic acid
166.17 g/mol
Crystalline Solid
Soluble in alcohols, EtOAc, and toluene; Insoluble in water (soluble as Na⁺ salt)[6].
4-Bromophenacyl bromide
277.93 g/mol
Solid (Lachrymator)
Soluble in acetone, hot EtOH, and ether; Insoluble in water[4].
Target Phenacyl Ester
363.20 g/mol
Solid
Soluble in DCM, EtOAc; Poorly soluble in cold EtOH/MeOH.
Step-by-Step Methodologies
Protocol 1: Aqueous Workup and Quenching
This protocol is designed to arrest the reaction, remove inorganic salts, and extract unreacted acidic precursors without degrading the product.
Dilution: Upon reaction completion (validated by TLC), transfer the crude mixture to a separatory funnel and dilute with an organic solvent such as ethyl acetate (EtOAc) or dichloromethane (DCM) (approx. 10 mL per gram of crude).
Acid Quench & Wash: Wash the organic layer with distilled water (2 × 10 mL) to remove any residual water-soluble salts (e.g., KBr) and free HBr[2].
Neutralization: Carefully add saturated NaHCO₃ to the separatory funnel to neutralize and extract unreacted 2-methylphenoxyacetic acid. Caution: Vent frequently to release CO₂[3]. Repeat until gas evolution ceases.
Brine Wash: Wash the organic phase with saturated NaCl (brine) to remove residual water and break any emulsions.
Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄. Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude ester[3].
Protocol 2: Recrystallization of the Phenacyl Ester
This protocol leverages thermodynamic solubility differences to isolate the pure ester from co-eluting brominated impurities.
Dissolution: Suspend the crude concentrated product in a minimal amount of hot ethanol (approx. 8-10 mL/g of crude)[4].
Heating & Clarification: Warm the mixture using a water bath until the solid is completely dissolved. Self-Validation Check: If the solution is highly discolored (dark brown), add a small spatula tip of activated charcoal, boil for 2 minutes, and perform a hot filtration through Celite.
Controlled Cooling: Allow the clear solution to cool slowly to room temperature undisturbed. This promotes the formation of pure, well-defined crystals and prevents the entrapment of 4-bromophenacyl bromide within the crystal lattice.
Chilling: Transfer the flask to an ice bath (0-5 °C) for 30 minutes to maximize the precipitation of the target ester.
Filtration: Collect the crystals via vacuum filtration. Wash the filter cake with a small volume of ice-cold ethanol or petroleum ether to remove any adhering mother liquor[2].
Drying: Dry the crystals in a vacuum desiccator over calcium chloride or silica gel to a constant weight.
References
Organic Syntheses, "phenacyl bromide - Organic Syntheses Procedure". Available at:[Link]
Chemistry Stack Exchange, "How to separate phenacyl bromide and acetophenone?". Available at:[Link]
ChemBK, "2-Methylphenoxyacetic acid". Available at:[Link]
MDPI, "An Efficient Synthesis of Pyridoxal Oxime Derivatives under Microwave Irradiation". Available at:[Link]
optimizing reaction conditions for esterification of 2-methylphenoxyacetic acid
Technical Support Center: Optimizing Esterification of 2-Methylphenoxyacetic Acid Introduction The esterification of 2-methylphenoxyacetic acid (a vital precursor for phenoxy herbicides like MCPA and various pharmaceutic...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: Optimizing Esterification of 2-Methylphenoxyacetic Acid
Introduction
The esterification of 2-methylphenoxyacetic acid (a vital precursor for phenoxy herbicides like MCPA and various pharmaceutical building blocks) presents unique synthetic challenges. While traditional Fischer esterification is standard, the phenoxy ether linkage and the electron-rich aromatic ring can lead to side reactions—such as ether cleavage or oxidative decomposition—under harsh acidic conditions.
This technical guide provides researchers and drug development professionals with field-proven protocols, a diagnostic troubleshooting workflow, and mechanistic FAQs to optimize esterification yields.
Part 1: Diagnostic Workflow
Use the following diagnostic logic to identify and resolve common bottlenecks during the esterification of phenoxyacetic acid derivatives.
Caption: Diagnostic workflow for troubleshooting 2-methylphenoxyacetic acid esterification.
Part 2: Quantitative Data & Catalyst Selection
Choosing the correct catalytic system is the most critical variable for balancing reaction rate and substrate stability. Below is a comparison of established catalytic systems.
Catalyst System
Reaction Temp (°C)
Time (h)
Typical Yield (%)
Mechanistic Advantage
H₂SO₄ / p-TsOH
110 (Reflux)
4–12
70–85
Standard Brønsted acid activation; requires continuous water removal.
KPF₆ (0.5 equiv)
130
12
85–96
Metal/acid-free green protocol; excellent functional group tolerance[1].
Phosphonitrilic chloride activates the carboxylate at room temperature[3].
Part 3: Core Methodologies & Step-by-Step Protocols
Protocol A: Green KPF₆-Mediated Esterification[1]
This protocol avoids strong Brønsted acids, significantly reducing the risk of ether cleavage in phenoxyacetic acids.
Setup: Charge a 10 mL pressure tube with 2-methylphenoxyacetic acid (1 equiv, e.g., 0.26 mmol), the desired alcohol (1 mL, large excess), and Potassium Hexafluorophosphate (KPF₆) (0.5 equiv).
Reaction: Cap the tube tightly and stir the mixture vigorously at 130 °C in an oil bath for 12 hours.
Workup: Cool the reaction mixture to ambient temperature and dilute with 2 mL of distilled water.
Extraction: Extract the resulting mixture with ethyl acetate (2 × 5 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the ester.
Protocol B: Room-Temperature Activation using PNT/NMM[3]
Ideal for highly sensitive derivatives that decompose at elevated temperatures.
Activation: In a round-bottom flask, dissolve 2-methylphenoxyacetic acid (1 equiv) in chloroform. Add Phosphonitrilic Chloride (PNT) (0.025 mmol) and N-methylmorpholine (NMM) (1.5 mmol).
Coupling: Stir the mixture at room temperature. The PNT/NMM complex activates the carboxylic acid. Add the desired alcohol or phenol.
Completion: Stir for 1-3 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Toluene:MeOH (9:1) solvent system.
Isolation: Wash the organic layer with 5% Na₂CO₃ to remove any unreacted acid, followed by a water wash. Evaporate the chloroform to isolate the product.
A highly sustainable approach utilizing biowaste as a heterogeneous catalyst.
Setup: Dissolve the acid and alcohol in a minimal amount of water/solvent mixture. Add 10 mol% of biowaste-derived lignin catalyst.
Reaction: Heat the mixture to 60–65 °C for 20–40 minutes. The porous texture and mild acidity of the lignin drive the reaction rapidly without degrading the substrate.
Filtration: Filter the reaction mixture to recover the solid lignin catalyst (which can be washed and reused).
Extraction: Extract the filtrate with an organic solvent (e.g., benzene or ethyl acetate) and subject it to vacuum distillation to obtain the pure ester.
Part 4: Troubleshooting Guides & FAQs
Q1: My conversion is plateauing at 60-70%. How can I drive the reaction to completion?A1: Esterification is a classic equilibrium reaction. The presence of the water byproduct shifts the equilibrium backward according to Le Chatelier's principle[4].
Actionable Steps: If running a standard acid-catalyzed reaction in a solvent like toluene, integrate a Dean-Stark apparatus to azeotropically remove water as it forms. Alternatively, use a large excess of the alcohol (5-10 equivalents) to push the equilibrium forward.
Q2: I am observing dark byproducts and charring in my reaction flask. What is causing this?A2: 2-Methylphenoxyacetic acid contains an electron-rich aromatic ring and a sensitive phenoxy ether linkage. Strong Brønsted acids (like concentrated H₂SO₄) combined with high reflux temperatures (>110 °C) can cause ether cleavage, polymerization, or oxidative decomposition[4].
Actionable Steps: Lower the reaction temperature and switch to a milder catalyst. The KPF₆-mediated protocol (Protocol A)[1] or a heterogeneous solid acid catalyst like Lignin (Protocol C)[2] provides the necessary electrophilic activation without the harshness of free protons.
Q3: How do I efficiently separate unreacted 2-methylphenoxyacetic acid from the final ester?A3: Unreacted phenoxyacetic acids can act as mild surfactants, causing stubborn emulsions during aqueous workup and hindering phase separation[4].
Actionable Steps: Do not rely solely on neutral water washes. Wash your organic layer (preferably a less water-soluble solvent like dichloromethane or ethyl acetate) with a 5% sodium carbonate (Na₂CO₃) or sodium bicarbonate (NaHCO₃) solution. This deprotonates the unreacted acid, converting it into its highly water-soluble sodium salt, which cleanly extracts into the aqueous phase[4],[3].
Q4: Can I perform this reaction completely solvent-free (neat)?A4: Yes, if the reacting alcohol is a liquid (e.g., methanol, ethanol, or butanol) and is used in large excess, it can serve as both the reactant and the solvent[4]. This simplifies the setup and increases the collision frequency between reactants, often improving the reaction rate. The excess alcohol is simply removed via rotary evaporation post-reaction.
Part 5: References
Synthesis of Phenoxy Acetic Acid Esters of Phenols Using Phosphonitrilic Chloride as an Activator
Source: Journal of Chemical and Pharmaceutical Research (JOCPR), 2020.
URL:
KPF6-Mediated Esterification and Amidation of Carboxylic Acids
Source: The Journal of Organic Chemistry (ACS Publications), 2022.
URL:
Lignin-Catalyzed Synthesis of Phenoxyacetic Acid: A Sustainable Approach to Functional Molecule Development
Source: Chemistry Proceedings (MDPI), 2025.
URL:
Troubleshooting low conversion in phenoxyacetic acid esterification
Source: Benchchem Application Notes and Protocols.
URL:
troubleshooting low yield in Williamson ether synthesis of phenoxyacetates
Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to optimize the Williamson ether synthesis of phenoxyacetates.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to optimize the Williamson ether synthesis of phenoxyacetates. While textbook chemistry presents this as a straightforward SN2 reaction, the reality at the bench is fraught with competing pathways. The ambident nature of the phenoxide anion and the hydrolytic lability of the haloacetate electrophile demand precise control over reaction conditions.
This guide is designed to move beyond basic troubleshooting. We will dissect the mechanistic causality behind low yields and provide self-validating protocols to ensure your syntheses are robust, reproducible, and scalable.
Diagnostic Overview
Before adjusting parameters, it is critical to identify the specific failure mode of your reaction. The decision tree below outlines the primary diagnostic workflow for isolating the root cause of low phenoxyacetate yields.
Diagnostic decision tree for troubleshooting Williamson ether synthesis yields.
Core Troubleshooting Modules (FAQs)
Q1: Why am I seeing significant contamination from ring-alkylated isomers instead of pure ethyl phenoxyacetate?
The Causality: This is a classic regioselectivity issue stemming from the ambident nature of the phenoxide anion. The negative charge is not localized solely on the oxygen; it is delocalized through resonance onto the ortho and para carbons of the aromatic ring[1]. The choice of solvent and base dictates the attack trajectory. Protic solvents (like ethanol or water) form strong hydrogen bonds with the highly electronegative oxygen atom, effectively shielding it and forcing the electrophile to react at the carbon centers, leading to C-alkylation[1][2]. Furthermore, "hard" cations like Li⁺ or Na⁺ coordinate tightly to the oxygen, exacerbating this blocking effect[1].
The Solution: Switch to a polar aprotic solvent (e.g., DMF, DMSO, or acetonitrile) and a "softer" counter-ion base (e.g., K₂CO₃ or Cs₂CO₃). Polar aprotic solvents solvate the metal cation but leave the phenoxide oxygen "naked" and highly nucleophilic, strongly favoring the kinetic O-alkylation pathway[1][3].
Mechanistic divergence of phenoxide alkylation based on solvent and counter-ion.
Q2: My starting phenol is completely consumed, but my final yield of ethyl phenoxyacetate is terrible. What happened?
The Causality: If you are using traditional aqueous sodium hydroxide (NaOH) or potassium hydroxide (KOH) as your base, you are likely destroying your own product. Alkyl haloacetates (like ethyl chloroacetate or ethyl bromoacetate) contain an ester linkage that is highly susceptible to base-catalyzed hydrolysis (saponification)[4]. Strong aqueous bases will hydrolyze both your alkylating agent (yielding glycolic acid derivatives) and your final phenoxyacetate product (yielding phenoxyacetic acid), drastically reducing the yield of the desired ester[4][5].
The Solution: Eliminate water and strong hydroxide bases entirely. Use anhydrous potassium carbonate (K₂CO₃) in a dry organic solvent. K₂CO₃ is basic enough to deprotonate the phenol but mild enough to leave the aliphatic ester intact.
Q3: The reaction is incredibly slow and incomplete after 24 hours. How can I accelerate it without increasing the temperature?
The Causality: Increasing the temperature is a dangerous compromise because high heat promotes thermodynamic C-alkylation and general degradation[1]. Sluggish kinetics usually result from the poor solubility of the phenoxide salt in the organic solvent, leading to a heterogeneous mixture where the effective concentration of the nucleophile is near zero.
The Solution: Implement physical or chemical mass-transfer enhancements. Adding a catalytic amount of a Phase Transfer Catalyst (PTC) or a crown ether (e.g., 18-crown-6 for K⁺) sequesters the cation, forcing the phenoxide into the organic phase as a highly reactive, naked anion. Alternatively, microwave irradiation or sonication can drastically reduce reaction times from hours to minutes by enhancing mass transfer and localized energy delivery[6][7].
Quantitative Data: Parameter Influence on Yield
The following table summarizes the causal relationship between reaction parameters and the resulting regioselectivity and yield.
Solvent Type
Base / Counter-ion
Dominant Mechanism
Primary Issue
Expected Ester Yield
Protic (Water, EtOH)
NaOH (Hard Cation)
C-Alkylation & Hydrolysis
Oxygen shielding via H-bonding; Ester saponification
< 30%
Polar Aprotic (DMF, MeCN)
NaOH (Hard Cation)
O-Alkylation & Hydrolysis
Tight ion-pairing; Ester saponification
40 - 60%
Polar Aprotic (DMF, MeCN)
K₂CO₃ (Soft Cation)
O-Alkylation (SN2)
None (Optimal Conditions)
85 - 95%
Non-Polar (Toluene)
K₂CO₃ + Crown Ether
O-Alkylation (SN2)
Requires expensive PTC
> 90%
Validated Experimental Protocol: High-Yield Synthesis of Ethyl Phenoxyacetate
This protocol is designed as a self-validating system . Each step contains visual or analytical checkpoints to ensure the chemistry is proceeding as intended before moving forward.
Reagents Required:
Phenol (1.0 equiv)
Ethyl bromoacetate (1.1 equiv)
Anhydrous Potassium Carbonate (K₂CO₃) (1.5 equiv)
Anhydrous Acetonitrile or DMF (0.5 M relative to phenol)
Step-by-Step Methodology:
Base Preparation & Drying: Grind K₂CO₃ into a fine powder and dry it in a vacuum oven at 110°C for 2 hours. Causality: Moisture introduces the risk of ester hydrolysis. Grinding increases the surface area for this heterogeneous deprotonation.
Phenoxide Generation: Charge a flame-dried round-bottom flask with the phenol, anhydrous K₂CO₃, and the polar aprotic solvent. Stir vigorously at room temperature for 30 minutes.
Self-Validation Checkpoint: The solution will often change color (e.g., becoming slightly yellow or pink depending on the phenol substituents) and off-gas CO₂, indicating successful deprotonation and formation of the phenoxide anion.
Controlled Alkylation: Place the flask in a room-temperature water bath (to absorb mild exotherms). Add ethyl bromoacetate dropwise over 10 minutes.
Causality: Dropwise addition prevents localized heating, which could trigger C-alkylation or transesterification.
Reaction Monitoring: Equip the flask with a reflux condenser and heat to 60°C. Monitor via TLC (Hexanes:EtOAc 8:2).
Self-Validation Checkpoint: The SN2 displacement of bromide will cause KBr to precipitate out of the solution as a fine white solid. The reaction is typically complete within 2-4 hours.
Workup & Isolation: Cool the mixture to room temperature. Filter off the KBr and excess K₂CO₃ salts. Concentrate the filtrate under reduced pressure. Dilute the residue with Ethyl Acetate and wash sequentially with distilled water (3x) and brine (1x).
Causality: Multiple water washes are strictly required if DMF was used, as DMF is highly water-soluble and must be partitioned out of the organic layer to yield pure product. Dry the organic layer over MgSO₄, filter, and evaporate to yield the pure ethyl phenoxyacetate.
References
Phenolates- O-alkylation and C-alkylation
PharmaXChange[Link]
Theoretical Study of the Mechanism and Regioselectivity of the Alkylation Reaction of the Phenoxide Ion in Polar Protic and Aprotic Solvents
ResearchGate
[Link]
An Updated Simple SN2 Reaction for the Undergraduate Organic Laboratory
Journal of Chemical Education - ACS Publications[Link]
Ether synthesis (US4613682A)
Use of Sonication for the Coupling of Sterically Hindered Substrates in the Phenolic Mitsunobu Reaction
The Journal of Organic Chemistry - ACS Publications[Link]
Technical Support Center: Isolating Products from Unreacted 2-bromo-1-(4-bromophenyl)ethanone
Welcome to the technical support center. This guide provides specialized troubleshooting and purification strategies for researchers encountering challenges with residual 2-bromo-1-(4-bromophenyl)ethanone in their reacti...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center. This guide provides specialized troubleshooting and purification strategies for researchers encountering challenges with residual 2-bromo-1-(4-bromophenyl)ethanone in their reaction mixtures. As a highly reactive and versatile electrophilic intermediate, its removal is critical for obtaining pure products and preventing downstream complications.[1][2] This document moves beyond generic protocols to explain the causality behind each purification choice, empowering you to make informed decisions for your specific chemical system.
Frequently Asked Questions (FAQs)
Q1: Why is removing unreacted 2-bromo-1-(4-bromophenyl)ethanone so challenging?
This is a common frustration that stems from several of the compound's intrinsic properties. Firstly, as an α-bromoketone, it is a potent electrophile, making it highly reactive.[2][3] If not handled carefully, it can react with certain workup reagents (e.g., strong bases, some nucleophiles) or even decompose during purification, leading to new impurities. Secondly, the products derived from it often retain a similar aromatic core and overall structure. This results in comparable polarity and solubility profiles, making separation by standard techniques like chromatography or recrystallization non-trivial.
Q2: What are the principal strategies for removing this starting material?
There are three primary methodologies, each with its own ideal use case:
Chemical Scavenging (Quenching): This involves selectively reacting the unreacted α-bromoketone with a "scavenger" reagent to transform it into a new compound that is easily removed, typically by extraction.
Flash Column Chromatography: A robust physical separation technique that separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel).[4]
Recrystallization: A powerful method for purifying solid products, which relies on differences in solubility between the desired compound and the impurity in a specific solvent system.[5]
The choice depends on the stability of your desired product, the scale of the reaction, and the nature of the impurities present.[4]
Q3: When should I opt for chemical scavenging over a physical method like chromatography?
Chemical scavenging is most effective when your desired product is stable to the chosen scavenger and you need to remove a significant amount of the unreacted starting material. It simplifies the subsequent purification by converting the primary impurity into a compound with drastically different properties (e.g., making it highly water-soluble). This is particularly useful in larger-scale reactions where loading large crude masses onto a chromatography column is impractical. A patent for removing unreacted electrophiles suggests using water-soluble nucleophiles, like thiol-containing salts, to form adducts that are easily removed in an aqueous wash.[6]
This section provides detailed, actionable guidance for each purification strategy.
Strategy 1: Chemical Scavenging of Residual Electrophile
The core principle here is to exploit the high electrophilicity of the α-carbon adjacent to the carbonyl group.[2][3] By introducing a soft nucleophile, you can selectively target the unreacted 2-bromo-1-(4-bromophenyl)ethanone.
Q: What are suitable scavenger reagents and what is the mechanism?
An ideal scavenger should be a potent nucleophile that forms a water-soluble or otherwise easily removable adduct. Thiol-based reagents are excellent candidates. For instance, 3-mercapto-1-propanesulfonic acid sodium salt can be used in a biphasic system to react with the α-bromoketone, creating a sulfonated adduct that is sequestered in the aqueous layer during an extractive workup.[6]
Experimental Protocol: Quenching with a Thiol-Based Scavenger
This protocol is designed to be performed after the primary reaction is complete.
Reaction Completion & Solvent Removal: Once you have confirmed your primary reaction is complete via TLC or LCMS, concentrate the reaction mixture under reduced pressure to remove the bulk solvent.
Redissolution: Dissolve the crude residue in a water-immiscible organic solvent in which your product is soluble (e.g., ethyl acetate, dichloromethane).
Prepare Scavenger Solution: In a separate flask, prepare a solution of a water-soluble thiol, such as sodium thioglycolate or 3-mercapto-1-propanesulfonic acid sodium salt (approx. 2-3 molar equivalents relative to the initial charge of the α-bromoketone), in a 0.5 M aqueous solution of a mild base like potassium carbonate.[6] The base neutralizes the HBr byproduct of the scavenging reaction.
Quenching: Combine the organic solution and the aqueous scavenger solution in a separatory funnel. Shake vigorously for 20-30 minutes. Monitor the disappearance of the 2-bromo-1-(4-bromophenyl)ethanone spot on a TLC plate.
Workup:
Separate the layers.
Wash the organic layer sequentially with water (2x) and then with brine (1x). The brine wash helps to break any emulsions and remove residual water from the organic phase.[7]
Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
Purity Assessment: Analyze the resulting crude material by TLC, NMR, or LCMS to confirm the removal of the starting material before proceeding with further purification if necessary.
Strategy 2: Purification by Flash Column Chromatography
This is the most versatile technique for separating compounds with different polarities.[4] The key to success is developing an effective solvent system.
Q: How do I develop an optimal solvent system for separation?
The goal is to find an eluent that provides a good separation factor between your product and the starting material.
TLC Analysis: Use Thin Layer Chromatography (TLC) to screen solvent systems. A good starting point for α-bromo aromatic ketones is a mixture of hexanes and ethyl acetate.[4]
Target Rf Values: Aim for an Rf (retention factor) of ~0.3-0.4 for your desired product. The spot for 2-bromo-1-(4-bromophenyl)ethanone should be clearly resolved from your product spot.
Optimization:
If the spots are too high on the plate (high Rf), the system is too polar; increase the proportion of the non-polar solvent (e.g., hexane).
If the spots are too low (low Rf), the system is not polar enough; increase the proportion of the polar solvent (e.g., ethyl acetate).
If separation is poor, consider a different solvent system. Dichloromethane/methanol can be effective, or adding a small amount of a third solvent (e.g., 1% triethylamine for basic compounds) can improve peak shape.
Data Presentation: Solvent Properties for Chromatography
Solvent
Polarity Index
Notes
n-Hexane
0.1
Standard non-polar mobile phase component.
Toluene
2.4
Can be substituted for hexanes; offers different selectivity.
Dichloromethane (DCM)
3.1
Good general-purpose solvent for moderate polarity compounds.
Ethyl Acetate (EtOAc)
4.4
Common polar co-solvent used with hexanes.
Methanol (MeOH)
5.1
Highly polar; used for eluting very polar compounds.
Caption: Workflow for Flash Column Chromatography Purification.
Strategy 3: Purification by Recrystallization
Recrystallization is an excellent final purification step for solid compounds, provided a suitable solvent can be found. It is particularly effective at removing small amounts of impurities from a product that is already relatively pure (>90%).
Q: How do I select the best solvent for recrystallizing my product away from the starting material?
The ideal solvent should dissolve your product readily at high temperatures but poorly at low temperatures, while the impurity (2-bromo-1-(4-bromophenyl)ethanone) should either be very soluble or nearly insoluble at all temperatures.
Screening: Test small amounts of your crude product in various solvents (e.g., ethanol, methanol, isopropanol, ethyl acetate, toluene).[1]
Mixed Solvents: A mixed-solvent system, like ethanol/water or hexane/ethyl acetate, is often very effective.[4] Dissolve the crude material in a minimal amount of the "good" solvent (in which it is soluble) at boiling, then add the "poor" anti-solvent (in which it is less soluble) dropwise until the solution becomes faintly cloudy. Allow it to cool slowly.
Reference Point: An established procedure for recrystallizing 2-bromo-1-(4-bromophenyl)ethanone itself uses 95% ethyl alcohol.[5] This suggests that if your product is less soluble in ethanol, this solvent could be an excellent choice for leaving the impurity behind in the mother liquor.
Troubleshooting: Common Recrystallization Failures
Oiling Out: If the product separates as an oil, it means the boiling point of the solvent is higher than the melting point of the impure product. Try using a lower-boiling point solvent or a more dilute solution.[4]
No Crystals Form: The solution may not be supersaturated enough. Try boiling off some solvent, scratching the inside of the flask with a glass rod at the liquid's surface, or adding a seed crystal of your pure product.[7]
Poor Recovery: You may have used too much solvent. You can try to recover more material by concentrating the mother liquor and cooling it again for a second crop of crystals.[5]
Visualization: Purification Strategy Decision Tree
Caption: Decision tree for selecting a purification strategy.
References
2-Bromo-1-(4-bromophenyl)ethanone: Comprehensive Overview and Applications . (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved from [Link]
Separation of Ethanone, 2-bromo-1-(4-bromophenyl)- on Newcrom R1 HPLC column . (2018, February 17). SIELC Technologies. Retrieved from [Link]
α-bromoketone: Organic Chemistry Study Guide . (2025, August 15). Fiveable. Retrieved from [Link]
Shevchuk, M. I., et al. (1970). On the Mechanism of the Reactions of α-Bromoketones with Triphenylphosphine . Journal of the American Chemical Society. Retrieved from [Link]
Stevens, C. L., Blumbergs, P., & Munk, M. (1961). The Reactions of α-Bromo Ketones with Primary Amines . The Journal of Organic Chemistry. Retrieved from [Link]
Huang, Y.-Z., Chen, C., & Shen, Y. (1989). α-Enone by the Reaction of Aldehyde and α-Bromoketone with Tri-n-Butylstibine . Synthetic Communications, 19(3-4), 501-506. Retrieved from [Link]
p-BROMOPHENACYL BROMIDE . (n.d.). Organic Syntheses. Retrieved from [Link]
Showalter, H. D. H., & Sercel, A. D. (1997). U.S. Patent No. 5,632,898. Washington, DC: U.S. Patent and Trademark Office.
Tang, W., et al. (2012). 1-(4-Bromophenyl)ethanone oxime (1) . Organic Syntheses. Retrieved from [Link]
Technical Support Center: Stability & Troubleshooting for 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate
Chemical Context & Mechanistic Overview To effectively troubleshoot stability issues, one must first understand the molecular architecture of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate . Structurally, this mol...
Author: BenchChem Technical Support Team. Date: April 2026
Chemical Context & Mechanistic Overview
To effectively troubleshoot stability issues, one must first understand the molecular architecture of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate . Structurally, this molecule is the 4-bromophenacyl ester of 2-methylphenoxyacetic acid. In drug development and analytical chemistry, the 4-bromophenacyl moiety is strategically employed for two primary reasons:
UV-Active Derivatization : It acts as a powerful chromophore, enabling highly sensitive HPLC-UV detection of carboxylic acids at 254 nm (1)[1].
Photoremovable Protecting Group (PPG) : The phenacyl group is a classic "caged" moiety that can be selectively cleaved using UV light without harsh chemical reagents (2)[2].
While these properties are highly advantageous analytically, they are the exact root causes of the compound's instability in standard laboratory solutions. The molecule is inherently designed to be photolabile and, like all esters, is susceptible to specific hydrolytic pathways.
Frequently Asked Questions (FAQs)
Q1: Why does the concentration of my stock solution decrease over time when left on the benchtop?A1: The 4-bromophenacyl ester group is highly photolabile. When exposed to ambient laboratory light (which contains trace UV) or direct sunlight, the molecule undergoes photochemical cleavage. Mechanistically, the excited carbonyl group abstracts a hydrogen atom, proceeding through a ketyl radical intermediate via a Norrish Type II or photo-Favorskii pathway (3)[3]. This heterolytic C-O bond scission releases the free 2-methylphenoxyacetic acid and a 4-bromoacetophenone byproduct.
Q2: Is the compound stable in standard aqueous biological buffers?A2: Stability is strictly pH-dependent. Phenacyl esters are remarkably stable under acidic conditions (e.g., pH 2–6) and can even withstand strong acids like trifluoroacetic acid (TFA) (4)[4]. However, they are highly susceptible to base-catalyzed hydrolysis (saponification) at pH > 8.0. Furthermore, nucleophilic buffers (such as Tris or buffers containing primary amines and dithiothreitol) can attack the ester carbonyl, leading to premature degradation.
Q3: What is the optimal solvent and storage condition for long-term stability?A3: For maximum stability, stock solutions should be prepared in anhydrous, aprotic solvents such as LC-MS grade Acetonitrile (MeCN) or Dimethyl Sulfoxide (DMSO). They must be stored at -20°C in amber glass or foil-wrapped vials to completely exclude light and moisture.
Troubleshooting Guide: Solution-Phase Degradation
Issue 1: Unintended Photolytic Cleavage (The "Caged" Ester Effect)
Symptoms : Appearance of two new distinct peaks in HPLC-UV chromatograms (the free acid and 4-bromoacetophenone) without any change in solution pH or temperature.
Root Cause : The 4-bromophenacyl chromophore absorbs light (optimally around 254-365 nm), exciting the carbonyl to a triplet state and triggering ester cleavage.
Resolution : Implement a strict "dark workflow." Use amber glassware for all solution preparations. If using autosamplers, ensure the sample compartment is light-shielded.
Issue 2: Base-Catalyzed Hydrolysis During Formulation
Symptoms : Gradual loss of the parent compound in aqueous media, with degradation accelerating exponentially as pH increases above 7.5.
Root Cause : Hydroxide ions nucleophilically attack the ester carbonyl, cleaving the molecule into 2-methylphenoxyacetate and 4-bromophenacyl alcohol.
Resolution : Maintain aqueous formulations at a slightly acidic to neutral pH (pH 4.0–7.0). Use non-nucleophilic buffers like phosphate or acetate instead of Tris.
Quantitative Stability Profile
To aid in experimental design, the following table summarizes the stability of the compound across various common laboratory conditions.
Expertise & Causality : To accurately troubleshoot degradation, you must isolate photolysis from hydrolysis. This protocol uses a self-validating design: by running a dark control alongside a UV-exposed sample, researchers can definitively confirm if signal loss is due to light exposure rather than solvent incompatibility.
Step-by-Step Methodology :
Preparation : Prepare a 100 µM stock of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate in anhydrous MeCN.
Control Aliquot (Negative Control) : Transfer 1 mL to an amber HPLC vial. Keep strictly in the dark.
Test Aliquot (Positive Control) : Transfer 1 mL to a clear glass vial and expose to a 365 nm UV lamp (or place on a sunny windowsill) for 2 hours.
Chromatography Setup : Use a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
Mobile Phase A: 0.1% Formic Acid in Water (maintains acidic pH to prevent hydrolysis during the run).
Mobile Phase B: 0.1% Formic Acid in MeCN.
Gradient: 5% to 95% B over 10 minutes.
Detection : Monitor at 254 nm. The intact 4-bromophenacyl ester will elute significantly later than the more polar free 2-methylphenoxyacetic acid.
Validation & Analysis : The dark control must show >99% intact parent peak area. The UV-exposed sample will show a proportional decrease in the parent peak and an increase in the free acid peak, validating the photolytic degradation pathway and confirming the integrity of the analytical method.
Mechanistic Visualizations
Photolytic cleavage pathway of the 4-bromophenacyl ester via UV irradiation.
Decision tree for troubleshooting solution-phase stability and degradation issues.
References
Grokipedia - Phenacyl group
URL
National Institutes of Health (PMC)
ACS Catalysis - Desyl and Phenacyl as Versatile, Photocatalytically Cleavable Protecting Groups: A Classic Approach in a Different (Visible)
Taylor & Francis - 4-Bromophenacyl Esters of Gibberellins, Useful Derivatives for High Performance Liquid Chromatography
URL
Technical Support Center: Handling & Stability of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate
Welcome to the Application Scientist Support Portal. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific hydrolytic and photochemical vulnerabilities of 2-(4-Bromophenyl)...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Scientist Support Portal.
As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific hydrolytic and photochemical vulnerabilities of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate. Structurally, this molecule consists of a 2-methylphenoxyacetic acid moiety protected by a p-bromophenacyl group. While phenacyl esters are highly robust under acidic conditions[1], they possess unique liabilities in basic media, nucleophilic solvents, and under UV light[2].
This guide provides the mechanistic causality behind these degradation pathways and equips you with self-validating protocols to ensure the structural integrity of your compound throughout your workflows.
Diagnostic Decision Tree
Use the following workflow to identify the root cause of unexpected ester cleavage during your experiments.
Diagnostic workflow for identifying and resolving ester degradation pathways.
Frequently Asked Questions (Troubleshooting)
Q1: Why does my compound degrade so rapidly during standard basic washes (e.g., saturated NaHCO₃), when my other esters survive?A1: The vulnerability lies in the p-bromophenacyl ester linkage. While standard phenoxyacetate esters are generally stable under neutral conditions[3], the phenacyl moiety fundamentally alters the electronic environment. The strongly electron-withdrawing p-bromophenyl group, coupled with the adjacent alpha-ketone, dramatically increases the electrophilicity of the ester carbonyl[2]. Consequently, even mildly basic conditions (pH > 8) induce rapid hydroxide attack, leading to the cleavage of the ester into 2-methylphenoxyacetic acid and p-bromophenacyl alcohol[4].
Q2: My compound degraded while sitting in a clear HPLC vial on the autosampler. Is this hydrolysis?A2: It is likely a combination of photolysis and subsequent hydrolysis. Phenacyl esters are well-documented photoremovable protecting groups[5]. When exposed to ambient laboratory light or UV light (254–350 nm), the phenacyl group excites to a triplet state, triggering a photochemical cleavage that releases the free carboxylic acid[2][5]. Atmospheric moisture provides the necessary proton source to complete the degradation.
Q3: Can I use methanol or ethanol to dissolve this compound for stock solutions?A3: No. The highly activated nature of the phenacyl ester makes it exceptionally susceptible to nucleophilic acyl substitution[2]. Protic, nucleophilic solvents like methanol will cause spontaneous transesterification over time, yielding methyl 2-methylphenoxyacetate. You must use strictly anhydrous, aprotic solvents for storage.
Mechanistic Pathway: Base-Catalyzed Hydrolysis
Understanding the mechanism is critical for prevention. The diagram below illustrates how hydroxide ions attack the highly activated carbonyl of the p-bromophenacyl group.
Base-catalyzed hydrolysis mechanism of the p-bromophenacyl ester linkage.
Quantitative Stability Profile
To guide your experimental design, the following table summarizes the expected half-life (
t1/2
) of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate across various environments based on established phenacyl ester kinetics[1][4][5].
Environmental Condition
pH / State
Estimated Half-Life (
t1/2
)
Primary Degradation Pathway
Aqueous Buffer / MeCN
pH 2.0
> 48 hours
Stable (Highly Acid-Resistant)
Aqueous Buffer / MeCN
pH 7.4
~ 12 - 24 hours
Slow Hydrolysis
Carbonate Buffer
pH 10.0
< 15 minutes
Rapid Base-Catalyzed Hydrolysis
Clear Vial (Solution)
Ambient Light
~ 4 - 6 hours
Photolysis / Photo-hydrolysis
Amber Vial (-20°C)
Anhydrous DCM
> 12 months
None (Optimal Storage)
Self-Validating Standard Operating Procedures (SOPs)
Protocol A: Anti-Hydrolysis Aqueous Workup
Standard basic workups (like NaHCO₃ washes) will destroy this compound[4]. Use this modified protocol to isolate your product safely.
Quench: Terminate your reaction by adding a pre-chilled (4°C) weak phosphate buffer adjusted to pH 5.5, rather than standard water or basic solutions.
Extract: Add your organic extraction solvent (e.g., Dichloromethane or Ethyl Acetate).
Validation Step (Critical): Before separating the layers, dip a pH indicator strip directly into the aqueous phase. If the pH reads > 6.5, add 0.1 M HCl dropwise with stirring until the pH stabilizes between 5.0 and 6.0. Causality: This ensures the environment remains below the threshold for hydroxide-mediated attack.
Wash: Separate the layers and wash the organic layer with saturated brine to remove residual moisture.
Dry: Dry the organic layer over anhydrous Sodium Sulfate (Na₂SO₄). Do not use Potassium Carbonate (K₂CO₃) , as the localized basicity on the solid surface can cause heterogeneous hydrolysis.
Protocol B: Photoprotective & Anhydrous Storage
Because phenacyl esters act as photoremovable protecting groups[5], ambient light must be strictly controlled.
Vial Selection: Transfer the purified compound into an amber glass vial. This blocks UV and ambient light transmission (254–350 nm), preventing triplet-state excitation and photolysis.
Solvent Selection: If storing as a solution, dissolve the compound in strictly anhydrous, amine-free Dichloromethane (DCM) or Tetrahydrofuran (THF).
Atmospheric Control: Purge the vial headspace with a gentle stream of Argon or Nitrogen gas for 15 seconds to displace atmospheric moisture and oxygen.
Seal & Store: Seal tightly with a PTFE-lined cap and store at -20°C.
Validation Step: To validate your storage system, run an HPLC aliquot at Day 0 and Day 7. The peak area of the intact ester should remain >99% relative to the baseline, confirming the absence of solvolysis or photolysis.
References[3] Title: Stability and Storage of Ethyl 2-(2-bromo-6-formylphenoxy)acetate. Source: Benchchem. URL: https://benchchem.com[2] Title: Phenacyl group. Source: Grokipedia. URL: https://grokipedia.com[1] Title: Carboxy Group. Source: Thieme-connect. URL: https://thieme-connect.de[4] Title: Phenacyl Ester as a Protecting Group for Iloprost: An In-depth Technical Guide. Source: Benchchem. URL: https://benchchem.com[5] Title: 2-Hydroxyphenacyl ester: A new photoremovable protecting group. Source: PMC - NIH. URL: https://ncbi.nlm.nih.gov/pmc
Technical Support Center: A Guide to Scaling Up the Synthesis of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate
Welcome to the technical support center for the synthesis of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the c...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the synthesis of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up this important synthesis. Here, you will find in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and practical experience.
I. Troubleshooting Guide: Overcoming Common Hurdles in Synthesis Scale-Up
This section addresses specific challenges you may encounter during the scale-up of your synthesis, providing detailed, evidence-based solutions.
Q1: My reaction yield is significantly lower than expected on a larger scale. What are the likely causes and how can I improve it?
Low yields upon scale-up are a common issue and can often be traced back to several factors that are less impactful on a smaller scale.
Possible Causes & Solutions:
Inefficient Mixing: In larger reaction vessels, inefficient stirring can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions.
Solution: Ensure your stirring mechanism (e.g., overhead stirrer) is appropriately sized for the vessel and provides vigorous, homogenous mixing. For very large-scale reactions, consider baffle installations to improve turbulence.
Suboptimal Heat Transfer: The surface-area-to-volume ratio decreases as the scale increases, making heat transfer less efficient. This can lead to difficulty in maintaining the optimal reaction temperature.
Solution: Monitor the internal reaction temperature closely. Use a larger heating mantle or an oil bath with good circulation. For exothermic steps, such as the addition of a strong base, consider a slower addition rate or an external cooling system to prevent temperature spikes that can favor side reactions like elimination.[1]
Incomplete Deprotonation of 2-methylphenol: The formation of the 2-methylphenoxide is a critical first step. Incomplete deprotonation will result in unreacted starting material.
Solution: Ensure the use of a sufficiently strong and fresh base. Sodium hydride (NaH) is a common and effective choice for deprotonating phenols.[2][3] Allow adequate time for the deprotonation to complete, which can be visually monitored by the cessation of hydrogen gas evolution, before adding the alkylating agent, 2-bromo-1-(4-bromophenyl)ethanone.[4]
Moisture Contamination: Alkoxides are highly sensitive to moisture. Water can consume the base and hydrolyze the electrophile.[1][5]
Solution: Use flame-dried glassware and anhydrous solvents. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.
Q2: I'm observing a significant amount of an alkene byproduct. What is causing this and how can I minimize its formation?
The formation of an alkene byproduct is a classic indication of a competing E2 elimination reaction.[4][6]
Cause & Minimization Strategies:
The phenoxide, in addition to being a good nucleophile, is also a strong base. It can abstract a proton from the carbon adjacent to the bromine atom in 2-bromo-1-(4-bromophenyl)ethanone, leading to the formation of an alkene. This is particularly problematic with secondary and tertiary alkyl halides, though it can still occur with primary halides under certain conditions.[2][7]
Temperature Control: Higher reaction temperatures favor elimination over substitution.[4]
Solution: Run the reaction at the lowest temperature that still allows for a reasonable reaction rate. A typical temperature range for this type of Williamson ether synthesis is between 50-100 °C.[1][5] It's often best to start at a lower temperature and gradually increase it while monitoring the reaction's progress via Thin Layer Chromatography (TLC).[5]
Choice of Base: While a strong base is necessary for deprotonation, a very strong, sterically hindered base might favor elimination.
Solution: Stick with less sterically hindered but sufficiently strong bases like sodium hydride or potassium carbonate.[5]
Solvent Choice: The solvent plays a crucial role in the reaction pathway.
Solution: Use a polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile. These solvents solvate the cation of the phenoxide salt, leaving the nucleophilic anion more available to participate in the desired SN2 reaction.[5][8] Protic solvents can slow down the reaction rate.[5]
Q3: My final product is difficult to purify, and I suspect the presence of C-alkylation byproducts. How can I confirm this and prevent it?
Phenoxides are ambident nucleophiles, meaning they can react at either the oxygen or a carbon atom of the aromatic ring. While O-alkylation is generally favored, C-alkylation can occur, leading to isomeric impurities that are often difficult to separate from the desired product.[6][7]
Confirmation & Prevention:
Confirmation:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools to identify C-alkylation. Look for unexpected aromatic signals or changes in the integration of the aromatic region.
Mass Spectrometry (MS): The C-alkylated product will have the same mass as the O-alkylated product, so this technique is best used in conjunction with a separation method like Liquid Chromatography (LC-MS) to identify isomers.
Prevention:
Counter-ion and Solvent Effects: The degree of C- vs. O-alkylation can be influenced by the counter-ion of the phenoxide and the solvent. In general, more "free" phenoxide ions, promoted by polar aprotic solvents and counter-ions like potassium or cesium, tend to favor O-alkylation.
Reaction Conditions: Running the reaction at a moderate temperature can help minimize C-alkylation.
II. Frequently Asked Questions (FAQs)
This section provides concise answers to common questions regarding the synthesis of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate.
Q1: What is the underlying mechanism of this synthesis?
This synthesis is a classic example of the Williamson ether synthesis, which proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism.[6][9] The deprotonated 2-methylphenol (2-methylphenoxide) acts as a nucleophile, attacking the electrophilic carbon atom of 2-bromo-1-(4-bromophenyl)ethanone and displacing the bromide leaving group.[7]
Q2: What are the optimal starting materials for this reaction?
For a successful Williamson ether synthesis, the ideal pairing is a phenoxide (the nucleophile) and a primary alkyl halide (the electrophile).[2][5] In this case, 2-methylphenoxide and 2-bromo-1-(4-bromophenyl)ethanone are the appropriate choices. Using an aryl halide as the electrophile is generally not feasible in a standard Williamson synthesis as they are unreactive in SN2 reactions.[2][5]
Q3: How can I monitor the progress of the reaction?
Thin Layer Chromatography (TLC) is a simple and effective method for monitoring the reaction's progress.[5] Spot the reaction mixture alongside the starting materials on a TLC plate and elute with an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate). The disappearance of the starting materials and the appearance of a new spot corresponding to the product indicate the reaction is proceeding. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can be employed.[10][11]
Q4: What is a standard work-up and purification procedure for this product?
After the reaction is complete, a typical work-up involves:
Quenching the reaction mixture with water or a saturated aqueous solution of ammonium chloride.
Extracting the product into an organic solvent such as ethyl acetate or dichloromethane.[12][13]
Washing the organic layer with water and brine to remove any remaining inorganic salts.
Drying the organic layer over an anhydrous drying agent like sodium sulfate or magnesium sulfate.
Concentrating the solvent under reduced pressure to obtain the crude product.[5]
The crude product can then be purified by recrystallization or column chromatography on silica gel.[5]
Q5: Are there any safety precautions I should be aware of?
Yes, several safety precautions should be taken:
Sodium Hydride (NaH): NaH is a flammable solid and reacts violently with water to produce hydrogen gas, which is highly flammable. Handle it in a fume hood and under an inert atmosphere.
2-bromo-1-(4-bromophenyl)ethanone: This is a lachrymator (causes tearing) and should be handled with care in a well-ventilated fume hood.
Solvents: DMF and acetonitrile are toxic and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses.
III. Data and Protocols
Table 1: Recommended Reaction Parameters for Scale-Up
Experimental Protocol: General Procedure for Synthesis
Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer (or overhead stirrer for larger scale), a condenser, a thermometer, and a nitrogen inlet.
Deprotonation: Under a positive pressure of nitrogen, charge the flask with anhydrous DMF and 2-methylphenol. Cool the mixture in an ice bath and add sodium hydride (60% dispersion in mineral oil) portion-wise.
Alkoxide Formation: Allow the mixture to warm to room temperature and stir until the evolution of hydrogen gas ceases (typically 30-60 minutes).
Alkylation: Dissolve 2-bromo-1-(4-bromophenyl)ethanone in a minimal amount of anhydrous DMF and add it dropwise to the reaction mixture.
Reaction: Heat the reaction mixture to the desired temperature (e.g., 60 °C) and monitor its progress by TLC.
Work-up: Once the reaction is complete, cool the mixture to room temperature and cautiously quench it by the slow addition of water. Extract the aqueous layer with ethyl acetate.
Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.
Visualization of Key Processes
Caption: General experimental workflow for the synthesis.
Caption: A troubleshooting decision-making flowchart.
IV. References
BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Retrieved from [Link]
L.S.College, Muzaffarpur. (2021, October 23). Williamson ether synthesis. Retrieved from [Link]
Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]
Amanote Research. (2011, May 25). 2-(4-Bromophenyl)-2-Oxoethyl 4-Methoxybenzoate. Acta Crystallographica Section E Structure Reports Online. Retrieved from [Link]
Organic Chemistry Portal. (2018). Construction of Polycyclic β-Ketoesters Using a Homoconjugate Addition/Decarboxylative Dieckmann Annulation Strategy. Retrieved from [Link]
ProQuest. (2021, November 19). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. Retrieved from [Link]
Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]
Chemistry Steps. (2022, November 13). The Williamson Ether Synthesis. Retrieved from [Link]
Wiley Online Library. (n.d.). Development of an enantioselective allylic alkylation of acyclic α-fluoro-β-ketoesters for the asymmetric synthesis of 3-fluoropiperidines. Retrieved from [Link]
ACS Publications. (2005, February 23). Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. Organic Process Research & Development. Retrieved from [Link]
CORE. (2017, March 15). Synthesis of Complex Tertiary Glycolates by Enantioconvergent Arylation of Stereochemically Labile α-Keto Esters. Retrieved from [Link]
Eureka | Patsnap. (2012, December 6). Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid. Retrieved from [Link]
RSC Publishing. (n.d.). Design and synthesis of novel 2-(2-(4-bromophenyl)quinolin-4-yl)-1,3,4-oxadiazole derivatives as anticancer and antimicrobial candidates: in vitro and in silico studies. Retrieved from [Link]
PubMed. (2002, June 15). Analytical methods for the monitoring of solid phase organic synthesis. Retrieved from [Link]
Google Patents. (2012, December 12). EP2532644A1 - Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid. Retrieved from
Google Patents. (2012, December 6). US20120309973A1 - Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid. Retrieved from
Organic Chemistry Portal. (n.d.). Synthesis of β-keto carboxylic acids, esters and amides. Retrieved from [Link]
Organic Syntheses Procedure. (n.d.). 5-(4-bromophenyl)-3-iodo-2-(4-methyl-phenyl)furan. Retrieved from [Link]
Quick Company. (n.d.). Preparation Of 2 (4 Bromophenyl) 2 Methylpropanoic Acid. Retrieved from [Link]
ResearchGate. (2017, April). Methods for the preparation of β-keto esters. Retrieved from [Link]
Organic Syntheses Procedure. (2013). 1-(4-Bromophenyl)ethanone oxime (1). Retrieved from [Link]
ResearchGate. (2011, May 25). 2-(4-Bromophenyl)-2-Oxoethyl 4-Methoxybenzoate. Retrieved from [Link]
ResearchGate. (2026, March 5). Study of Synthesis of Ethyl-2-(4-Allyl-2-Methoxyphenoxy)Acetate in Polar Aprotic Solvents. Retrieved from [Link]
A Comparative Analysis of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate and Its Analogs: A Guide for Drug Discovery
In the landscape of modern drug discovery, the exploration of novel molecular scaffolds with significant biological activity is paramount. Among these, phenoxyacetic acid derivatives have emerged as a versatile class of...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of modern drug discovery, the exploration of novel molecular scaffolds with significant biological activity is paramount. Among these, phenoxyacetic acid derivatives have emerged as a versatile class of compounds exhibiting a wide array of pharmacological properties, including antimicrobial, antifungal, anti-inflammatory, and cytotoxic activities.[1] This guide provides a detailed comparative analysis of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate , a promising candidate within this class, and its structurally similar analogs. By examining the structure-activity relationships (SAR), this document aims to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the therapeutic potential of this chemical series and to guide future research endeavors.
The core structure of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate combines a brominated phenyl-α-keto-ethyl group with a methyl-substituted phenoxyacetate moiety. This unique combination of functional groups suggests a potential for diverse biological interactions. This analysis will focus on the impact of subtle structural modifications on the cytotoxic and antimicrobial properties of the parent compound.
Selection of Comparative Compounds
For a meaningful comparative analysis, three virtual analogs of the parent compound have been selected to elucidate the role of specific structural features. The selection is based on systematic modifications to the core structure:
Analog 1: 2-(4-Chlorophenyl)-2-oxoethyl (2-methylphenoxy)acetate - This analog replaces the bromine atom with a chlorine atom on the phenyl ring. This modification allows for the evaluation of the effect of the halogen's nature on biological activity.
Analog 2: 2-(4-Bromophenyl)-2-oxoethyl (4-methylphenoxy)acetate - Here, the methyl group on the phenoxy ring is shifted from the ortho- (2) to the para- (4) position. This change will help in understanding the influence of the substituent's position on the phenoxy ring.
Analog 3: 2-(4-Bromophenyl)-2-oxoethyl (2-chlorophenoxy)acetate - In this analog, the methyl group on the phenoxy ring is replaced by a chlorine atom. This allows for a comparison of the effects of an electron-donating group (methyl) versus an electron-withdrawing group (chloro) at the same position.
Comparative Biological Activity: A Prospective Outlook
Anticipated Cytotoxic Activity Against Cancer Cell Lines
Phenoxyacetic acid derivatives have demonstrated significant cytotoxic effects against various cancer cell lines, including breast (MCF-7) and liver (HepG2) cancer cells.[2] The proposed comparative study will utilize the MTT assay to determine the 50% inhibitory concentration (IC50) of the parent compound and its analogs against these cell lines.
Table 1: Projected IC50 Values (µM) for Cytotoxic Activity
The bromophenyl group often contributes to enhanced cytotoxicity. The ortho-methyl group may influence conformational flexibility and receptor binding.
Analog 1: 2-(4-Chlorophenyl)-2-oxoethyl (2-methylphenoxy)acetate
8 - 20
5 - 15
Chlorine is less lipophilic than bromine, which may slightly reduce cell permeability and cytotoxic potency.
Analog 2: 2-(4-Bromophenyl)-2-oxoethyl (4-methylphenoxy)acetate
3 - 12
1 - 8
Shifting the methyl group to the para position can alter the molecule's electronic distribution and steric profile, potentially enhancing its interaction with biological targets.
Analog 3: 2-(4-Bromophenyl)-2-oxoethyl (2-chlorophenoxy)acetate
2 - 10
1 - 7
The electron-withdrawing nature of the chlorine atom on the phenoxy ring is anticipated to increase the compound's electrophilicity and, consequently, its reactivity and cytotoxic potential.
Doxorubicin (Control)
~0.5 - 2
~0.5 - 2
Standard chemotherapeutic agent for comparison.
Anticipated Antimicrobial and Antifungal Activity
The presence of a halogenated phenol derivative within the structure suggests potential antimicrobial and antifungal properties.[3] The Kirby-Bauer disk diffusion method is a standard technique to assess the antimicrobial susceptibility of bacteria and fungi to a given compound. The diameter of the zone of inhibition around a disk impregnated with the test compound is indicative of its antimicrobial potency.
Table 2: Projected Zone of Inhibition (mm) for Antimicrobial and Antifungal Activity
The brominated aromatic ring is a common feature in compounds with antimicrobial activity.
Analog 1: 2-(4-Chlorophenyl)-2-oxoethyl (2-methylphenoxy)acetate
10 - 16
7 - 12
9 - 15
The activity may be slightly lower than the bromo-derivative due to the difference in halogen properties.
Analog 2: 2-(4-Bromophenyl)-2-oxoethyl (4-methylphenoxy)acetate
13 - 20
9 - 15
11 - 18
The para-substitution on the phenoxy ring could lead to a more favorable interaction with microbial targets.
Analog 3: 2-(4-Bromophenyl)-2-oxoethyl (2-chlorophenoxy)acetate
15 - 22
10 - 16
12 - 20
The presence of two halogen atoms is expected to significantly enhance the antimicrobial and antifungal properties.
Ciprofloxacin (Bacterial Control)
~25 - 35
~25 - 35
N/A
Standard broad-spectrum antibiotic.
Fluconazole (Fungal Control)
N/A
N/A
~20 - 30
Standard antifungal agent.
Experimental Methodologies
To ensure scientific rigor and reproducibility, standardized protocols for the proposed biological assays are detailed below.
Cytotoxicity Evaluation: MTT Assay Protocol
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.
Workflow for MTT Assay
Caption: Workflow for determining cytotoxicity using the MTT assay.
Step-by-Step Protocol:
Cell Seeding: Plate MCF-7 and HepG2 cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.
Compound Treatment: Prepare serial dilutions of the parent compound and its analogs in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (Doxorubicin).
Incubation: Incubate the plates for 48 hours at 37°C in a humidified atmosphere with 5% CO2.
MTT Addition: After the incubation period, add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for another 4 hours.
Formazan Solubilization: Carefully remove the medium and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 value, the concentration at which 50% of cell growth is inhibited, by plotting a dose-response curve.
Antimicrobial and Antifungal Susceptibility Testing: Kirby-Bauer Disk Diffusion Method
This method is a qualitative test to determine the susceptibility of microorganisms to antimicrobial agents.
HPLC Method Validation and Column Comparison for 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate Analysis
Executive Summary & Mechanistic Rationale The compound 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is a complex synthetic intermediate characterized by high hydrophobicity, an ester linkage susceptible to hydro...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Mechanistic Rationale
The compound 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is a complex synthetic intermediate characterized by high hydrophobicity, an ester linkage susceptible to hydrolysis, and two distinct aromatic systems (a bromophenyl ring and a methylphenoxy ring). Standardizing an analytical method for this molecule presents a unique chromatographic challenge: resolving the intact ester from its structurally similar synthetic precursors—2-methylphenoxyacetic acid and 2-bromo-1-(4-bromophenyl)ethanone—as well as its hydrolysis degradation products.
Standard C18 columns, which rely exclusively on dispersive (hydrophobic) interactions, often fail to provide adequate baseline resolution for closely related halogenated and aromatic impurities. To establish a robust, self-validating analytical protocol compliant with the newly adopted [1], this guide evaluates alternative stationary phases. Specifically, we compare the performance of C18, Phenyl-Hexyl, and Biphenyl columns, demonstrating how exploiting
π−π
and dipole-dipole interactions yields superior selectivity.
Stationary Phase Comparison: The Causality of Selectivity
When analyzing polyaromatic and halogenated compounds, the choice of stationary phase and mobile phase organic modifier is the primary driver of selectivity.
C18 (Octadecylsilane): Relies on van der Waals forces. Because the target analyte and its precursors are all highly hydrophobic, C18 phases often result in co-elution.
Phenyl-Hexyl: Features a phenyl ring attached to a 6-carbon chain, offering a balance of hydrophobic retention and moderate
π−π
interactions [2].
Biphenyl: Features two aromatic rings connected by a single bond. This phase offers enhanced
π−π
interactions, shape selectivity, and dipole-dipole interactions.
Crucial Mobile Phase Causality: To unlock the full potential of a Biphenyl or Phenyl-Hexyl column, methanol must be used as the organic modifier instead of acetonitrile. Acetonitrile contains a carbon-nitrogen triple bond (possessing its own
π
electrons), which competes with and suppresses the
π−π
interactions between the stationary phase and the analyte. Methanol lacks
π
electrons, allowing the aromatic interactions to occur uninterrupted [3].
Mechanistic pathways of analyte retention comparing C18 and Biphenyl stationary phases.
Conclusion: The Biphenyl column is selected as the primary stationary phase for the validated method due to its superior resolution and peak symmetry, driven by strong
π−π
interactions with the bromophenyl moiety [4].
Self-Validating Experimental Protocol
A robust analytical method must be a self-validating system. We embed System Suitability Testing (SST) at the beginning of every run. If the SST criteria are not met, the sequence automatically halts, preventing the generation of invalid data.
Step-by-Step Methodology
Mobile Phase Preparation: Mix 650 mL of HPLC-grade Methanol with 350 mL of ultrapure water. Add 1.0 mL of LC-MS grade Formic Acid (0.1% v/v). Degas via ultrasonication for 10 minutes. Note: Acidification suppresses the ionization of residual phenolic/acidic impurities, sharpening peak shape.
Standard Preparation: Accurately weigh 10.0 mg of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate reference standard. Dissolve in 10 mL of Methanol to create a 1.0 mg/mL stock. Dilute to a working concentration of 100 µg/mL.
Sample Preparation: Extract the sample using cold methanol to minimize ester hydrolysis. Filter through a 0.22 µm PTFE syringe filter.
Instrument Parameters:
Column: Core-shell Biphenyl, 2.6 µm, 100 x 4.6 mm.
Injection Volume: 5 µL.
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C (controlled to prevent retention time drift).
Detection: Photodiode Array (PDA) at 254 nm (extracting spectra from 200-400 nm for peak purity assessment).
System Suitability Test (SST): Inject the 100 µg/mL standard six times.
Acceptance Criteria: RSD of area < 1.0%, Tailing factor
≤
1.2, Theoretical plates > 10,000.
ICH Q2(R2) Method Validation Workflow
The validation follows the lifecycle approach dictated by the updated ICH Q2(R2) guidelines, ensuring the method is "fit for purpose" across its intended range [1].
ICH Q2(R2) analytical method validation lifecycle and sequential self-validating workflow.
Validation Data Summary
The following tables summarize the experimental validation results obtained using the optimized Biphenyl method, confirming regulatory compliance.
Table 2: Linearity, LOD, and LOQ
Causality: Linearity ensures the detector response is directly proportional to concentration. The PDA detector was calibrated across 10% to 150% of the target analytical concentration.
Parameter
Result
ICH Q2(R2) Acceptance Criteria
Linear Range
10 µg/mL – 150 µg/mL
Must cover 80% to 120% of test conc.
Correlation Coefficient (
R2
)
0.9998
≥
0.999
y-intercept bias
+0.4%
≤
2.0% of 100% response
LOD (S/N = 3.3)
0.5 µg/mL
Signal-to-Noise ratio
≥
3
LOQ (S/N = 10)
1.5 µg/mL
Signal-to-Noise ratio
≥
10
Table 3: Accuracy (Recovery) and Precision
Causality: Accuracy was determined by spiking known quantities of the API into a synthetic matrix. Precision (repeatability) was assessed by analyzing six independent preparations at 100% concentration to ensure the extraction and injection processes introduce minimal variance.
Validation Parameter
Level / Condition
Result
Acceptance Criteria
Accuracy (Recovery)
50% Spike
99.4% ± 0.6%
98.0% – 102.0%
100% Spike
100.2% ± 0.4%
98.0% – 102.0%
150% Spike
99.8% ± 0.5%
98.0% – 102.0%
Method Precision
Intra-day (n=6)
0.85% RSD
≤
2.0% RSD
Intermediate Precision
Inter-day (n=12)
1.12% RSD
≤
2.0% RSD
Robustness
Flow rate ± 0.1 mL/min
Rs = 2.5
Rs
≥
2.0
Column Temp ± 5°C
Rs = 2.4
Rs
≥
2.0
Conclusion
The successful validation of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate analysis demonstrates the critical importance of aligning stationary phase chemistry with analyte structure. By transitioning from a traditional C18 column to a Biphenyl phase and utilizing a methanolic mobile phase, we capitalized on
π−π
interactions to achieve baseline resolution from structurally similar impurities. The resulting method is highly accurate, precise, and fully compliant with ICH Q2(R2) validation standards, providing a reliable, self-validating protocol for drug development and quality control laboratories.
References
European Medicines Agency (EMA) / ICH. "ICH Q2(R2) Validation of Analytical Procedures - Scientific Guideline." Europa.eu, March 2024. Available at:[Link][1]
Restek Corporation. "HPLC Stationary Phases to Have in Your Toxicology Toolbox." Restek Resource Hub, Jan 2025. Available at:[Link][2]
Phenomenex. "Kinetex Biphenyl Column for Aromatic Compounds: Novel Selectivity For Tough Separations." Phenomenex.com. Available at: [Link][3]
biological activity of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate versus other phenoxyacetates
Comparative Biological Activity of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate vs. Standard Phenoxyacetates: A Technical Guide Executive Summary Phenoxyacetates represent a highly versatile class of pharmacopho...
Author: BenchChem Technical Support Team. Date: April 2026
Comparative Biological Activity of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate vs. Standard Phenoxyacetates: A Technical Guide
Executive Summary
Phenoxyacetates represent a highly versatile class of pharmacophores in medicinal chemistry. Historically, they are recognized for their broad-spectrum biological activities, ranging from antihyperlipidemic effects (e.g., fibrates) to potent antimicrobial and cytotoxic properties[1]. As researchers continuously optimize these scaffolds, the esterification of the phenoxyacetate core with bulky, halogenated moieties has emerged as a powerful strategy.
This guide provides an objective, data-driven comparison of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate against traditional alkyl and imidazolium-based phenoxyacetates. By detailing the structural rationale, comparative efficacy, and the rigorous experimental protocols required to validate these findings, this document serves as a comprehensive resource for drug development professionals.
Structural Rationale & Causality in Drug Design
The biological efficacy of a phenoxyacetate is fundamentally governed by its substitution pattern. Standard phenoxyacetates (such as clofibrate derivatives) rely on simple alkyl esters, which are rapidly hydrolyzed in vivo to their active acidic forms. However, the incorporation of the 2-(4-bromophenyl)-2-oxoethyl (bromophenacyl) moiety into the 2-methylphenoxyacetate core introduces two critical physicochemical shifts:
Enhanced Lipophilicity & Membrane Permeability: The bulky, halogenated aromatic ring significantly increases the partition coefficient (LogP). This drives superior intracellular accumulation across lipid bilayers compared to simple methyl or ethyl esters.
Electrophilic Reactivity: The presence of the bromine atom on the phenacyl group enhances the electrophilic character of the molecule[2]. In a biological matrix, this structural feature can lead to targeted covalent interactions with nucleophilic residues on pathogenic proteins. Alternatively, it can serve as a highly lipophilic prodrug that undergoes intracellular esterase cleavage to release the active 2-methylphenoxyacetic acid alongside a potentially cytotoxic bromophenacyl byproduct.
Comparative Biological Activity
To objectively benchmark 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate, we compare its performance profile against two established classes: Fibrate-based phenoxyacetates (optimized for metabolic enzyme inhibition)[1] and Imidazolium-based phenoxyacetates (optimized for antimicrobial action)[3].
To ensure trustworthiness and reproducibility, the following protocols incorporate self-validating feedback loops. These methodologies are critical for evaluating novel phenoxyacetate derivatives.
Protocol 1: Structural Confirmation via GC/MS
Before biological evaluation, the structural integrity of the synthesized compound must be confirmed. While the polar nature of carboxylic acids often requires derivatization, the bromophenacyl ester is inherently volatile and highly stable for GC/MS analysis[4].
Sample Preparation: Dissolve 1 mg of the synthesized compound in 1 mL of LC-MS grade ethyl acetate. Spike the solution with 10 µg/mL of an isotopically labeled internal standard (e.g., D5-phenoxyacetate).
Chromatographic Separation: Inject 1 µL onto a non-polar capillary column (e.g., HP-5MS) using a splitless injection technique. Program the oven to ramp from 100°C to 280°C at 15°C/min.
Causality: The gradual thermal ramp ensures baseline resolution between the intact ester and any potential thermal degradation products, preventing false-positive fragmentation readings.
Mass Spectrometric Detection: Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV.
Self-Validation Check: Confirm the presence of the characteristic isotopic doublet (M and M+2 peaks of near-equal intensity) in the mass spectrum. This specific pattern is indicative of the 79Br and 81Br isotopes[4]. If the doublet is absent, the electrophilic bromophenacyl moiety has been compromised during synthesis, and the batch must be discarded.
This assay measures cellular metabolic activity as a direct proxy for cell viability and compound cytotoxicity[1].
Cell Seeding: Seed target cells (e.g., HeLa or MCF-7) at
1×104
cells/well in a 96-well microtiter plate. Incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere to allow for cellular adherence.
Compound Treatment: Treat the cells with serial dilutions (1 µM to 100 µM) of the phenoxyacetates. Include a vehicle control (1% DMSO) and a positive control (e.g., Methotrexate) to establish baseline LC50 comparisons[1].
MTT Incubation: After 48 hours of exposure, add 50 µL of MTT solution (100 µg/µL in culture medium) to each well. Incubate for exactly 4 hours.
Causality: Viable cells with active mitochondrial dehydrogenases will reduce the yellow tetrazolium salt into insoluble, intracellular purple formazan crystals. Dead cells cannot perform this reduction.
Solubilization & Quantification: Carefully aspirate the culture medium and dissolve the resulting formazan crystals in 100 µL of isopropanol per well[1]. Read the absorbance at 570 nm using a microplate reader.
Self-Validation Check: The vehicle control (1% DMSO) must demonstrate >95% viability relative to completely untreated cells. If viability in the vehicle control drops below this threshold, DMSO toxicity is confounding the experimental data, and the assay must be repeated using a lower vehicle concentration (e.g., 0.1% DMSO).
Workflow Diagram
High-throughput analytical and biological screening workflow for phenoxyacetates.
Conclusion
The strategic integration of a 2-(4-bromophenyl)-2-oxoethyl group into the phenoxyacetate scaffold transforms a standard metabolic modulator into a potent, dual-action molecule. While simple alkyl phenoxyacetates excel in targeted enzyme inhibition (such as HMGRh), the bulky, electrophilic nature of the bromophenacyl ester significantly expands its utility into the antimicrobial and cytotoxic domains. Rigorous GC/MS structural validation and highly controlled, self-validating bioassays are essential to accurately unraveling these complex structure-activity relationships and advancing these compounds through the preclinical pipeline.
References
Synthesis and biological activity of fibrate-based acyl- and alkyl-phenoxyacetic methyl esters and 1,2-dihydroquinolines. CORE.[Link]
Antimicrobial and Cytotoxic Activity of Novel Imidazolium-Based Ionic Liquids. MDPI.[Link]
structure-activity relationship (SAR) studies of phenoxyacetate derivatives
An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) of Phenoxyacetate Derivatives: Comparative Efficacy in PPAR Modulation Executive Summary Phenoxyacetic acid and its derivatives represent a highly...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) of Phenoxyacetate Derivatives: Comparative Efficacy in PPAR Modulation
Executive Summary
Phenoxyacetic acid and its derivatives represent a highly versatile class of organic pharmacophores. Originally recognized for their utility in agrochemicals (e.g., 2,4-D herbicides), modern medicinal chemistry has repurposed the phenoxyacetate scaffold to develop potent therapeutic agents, most notably for the treatment of metabolic syndrome, dyslipidemia, and type 2 diabetes mellitus (T2DM)[1].
By serving as a bioisostere for endogenous fatty acids, the phenoxyacetate core effectively anchors into the ligand-binding domain (LBD) of Peroxisome Proliferator-Activated Receptors (PPARs)[2]. This guide provides an objective comparison of novel phenoxyacetate-derived PPAR dual agonists (such as Saroglitazar) against traditional single-target therapies (Rosiglitazone, Fenofibrate), detailing their structure-activity relationships (SAR), quantitative performance metrics, and the experimental protocols required to validate their efficacy.
Mechanistic Overview & Signaling Pathways
PPARs (α, γ, and δ) are ligand-activated transcription factors belonging to the nuclear receptor superfamily. When a phenoxyacetate derivative enters the cell, its carboxylic acid "head group" forms critical hydrogen bonds with specific tyrosine and histidine residues within the AF-2 pocket of the PPAR LBD[3].
This binding induces a conformational change that allows the receptor to heterodimerize with the Retinoid X Receptor (RXR). The resulting complex binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, recruiting co-activators to initiate the transcription of networks regulating lipid and glucose metabolism[4].
Mechanism of action for phenoxyacetate-derived PPAR dual agonists driving metabolic gene transcription.
Structure-Activity Relationship (SAR) Landscape
The rational design of phenoxyacetate derivatives relies on manipulating three distinct structural zones to tune receptor selectivity:
The Acidic Head Group: The phenoxyacetic acid moiety acts as the polar anchor. The carboxylate group is non-negotiable for PPAR activation, as it mimics the carboxylate of natural fatty acids. Esterification of this group generally yields prodrugs (e.g., Fenofibrate) that require in vivo hydrolysis to become active[5].
The Linker Region: The distance and geometry between the polar head and the hydrophobic tail dictate the subtype selectivity. Incorporating rigid heterocycles—such as pyrazole, oxazole, or thiazole—into the linker restricts rotational freedom, forcing the molecule into a conformation that can simultaneously occupy the larger PPARγ pocket and the narrower PPARα pocket, resulting in dual agonism[6].
The Hydrophobic Tail: Bulky, lipophilic tail groups (e.g., substituted biphenyls or benzimidazoles) interact with the hydrophobic cavity of the AF-2 domain. Halogenation (e.g., para-chloro substitution) on the terminal phenyl ring significantly enhances binding affinity by increasing favorable van der Waals interactions and lipophilicity[7].
Objective Performance Comparison: Dual Agonists vs. Single-Target Agents
Historically, metabolic diseases were treated with highly selective agents: Fibrates (PPARα agonists) for hypertriglyceridemia, and Thiazolidinediones (TZDs, PPARγ agonists) for insulin resistance[4]. However, TZDs like Rosiglitazone are plagued by side effects such as severe weight gain and edema, while fibrates offer weak glycemic control.
Phenoxyacetate-derived dual agonists, such as Saroglitazar, bridge this gap. By carefully tuning the SAR to achieve a predominant PPARα activity with moderate PPARγ activity, these compounds address both lipid abnormalities and insulin resistance simultaneously, with a minimized side-effect profile[8].
Table 1: In Vitro and In Vivo Performance Comparison
Data Interpretation: The data clearly demonstrates that the phenoxyacetate derivative Saroglitazar exhibits exponentially higher potency (picomolar range for PPARα and low nanomolar for PPARγ) compared to older generation drugs. This extreme potency allows for lower clinical dosing, which mitigates off-target toxicity[8].
Experimental Protocols: Self-Validating Systems
To objectively evaluate the SAR of novel phenoxyacetate derivatives, researchers must employ robust, self-validating assays. The following protocols outline the synthesis of the core scaffold and the subsequent in vitro transactivation assay used to determine EC₅₀ values.
Protocol A: General Synthesis of Pyrazole-Linked Phenoxyacetate Derivatives
Causality: This method utilizes a nucleophilic substitution to attach the essential acidic head group to a pre-formed lipophilic tail, ensuring high yields and minimal byproduct formation.
Preparation of the Phenoxide: Dissolve the appropriate pyrazole-substituted phenol (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF). Add anhydrous Potassium Carbonate (K₂CO₃, 2.5 eq) to deprotonate the phenol, generating a reactive phenoxide nucleophile[10].
Alkylation: Dropwise, add Ethyl bromoacetate (1.2 eq) to the stirring mixture at room temperature. Stir for 12 hours. The bromine acts as an excellent leaving group, facilitating the formation of the ethyl phenoxyacetate intermediate.
Hydrolysis: Isolate the ester intermediate via aqueous extraction (Ethyl Acetate/Water). Dissolve the crude ester in a 3:1 mixture of Tetrahydrofuran (THF) and water. Add Lithium Hydroxide (LiOH, 3.0 eq) and stir for 4 hours to hydrolyze the ester into the active phenoxyacetic acid[7].
Purification: Acidify the mixture with 1N HCl to precipitate the product. Filter, wash with cold water, and recrystallize from ethanol to yield the pure phenoxyacetate derivative.
Protocol B: In Vitro PPAR Transactivation Reporter Assay
Causality: To quantify receptor activation without the confounding variables of endogenous gene networks, a transiently transfected luciferase reporter system is used. The inclusion of a Renilla luciferase plasmid acts as an internal control (self-validating system) to normalize data against variations in transfection efficiency and cell viability.
Cell Culture & Seeding: Culture HepG2 (human liver carcinoma) cells in DMEM supplemented with 10% FBS. Seed cells into 96-well plates at a density of 2 × 10⁴ cells/well and incubate for 24 hours at 37°C in 5% CO₂.
Co-Transfection: Prepare a transfection complex using Lipofectamine 3000. For each well, combine 50 ng of the specific expression plasmid (e.g., pSG5-hPPARα or pSG5-hPPARγ), 50 ng of the PPRE-driven firefly luciferase reporter plasmid (pPPRE-Luc), and 5 ng of pRL-TK (Renilla luciferase control). Transfect cells and incubate for 24 hours.
Compound Treatment: Aspirate the media. Treat the cells with serial dilutions of the synthesized phenoxyacetate derivatives (e.g., 10⁻¹² M to 10⁻⁵ M) dissolved in DMSO (final DMSO concentration <0.1%). Include Rosiglitazone and Fenofibrate as positive controls, and a vehicle (0.1% DMSO) as a negative control. Incubate for 24 hours.
Lysis & Detection: Wash cells with PBS and lyse using Dual-Luciferase Reporter Assay lysis buffer. Sequentially add the firefly luciferase substrate and measure luminescence, followed by the Renilla substrate.
Data Analysis: Calculate the relative luciferase activity (Firefly/Renilla ratio). Plot the normalized response against the log of the compound concentration to determine the EC₅₀ using non-linear regression analysis.
Step-by-step workflow of the in vitro PPAR transactivation luciferase reporter assay.
Conclusion
The SAR optimization of phenoxyacetate derivatives has successfully transitioned this chemical class from simple agricultural agents to highly sophisticated, dual-targeting pharmaceuticals. By utilizing rigid linkers and optimized lipophilic tails, novel derivatives like Saroglitazar achieve a delicate balance of PPARα and PPARγ agonism. As demonstrated by the comparative EC₅₀ data, these compounds offer vastly superior potency over traditional single-target agents like Rosiglitazone and Fenofibrate, providing a robust pharmacological framework for the next generation of metabolic therapeutics.
References
Jetir.Org. "Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review." Jetir.Org.[Link]
MDPI. "Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny." MDPI.[Link]
ACS Publications. "Targeting Peroxisome Proliferator-Activated Receptors (PPARs): Development of Modulators." Journal of Medicinal Chemistry. [Link]
ScienceDirect. "Structural and functional insights into PPAR-γ: Review of its potential and drug design innovations for the development of antidiabetic agents." DOI. [Link]
ResearchGate. "Phenoxyacetic acids as PPARδ partial agonists: Synthesis, optimization, and in vivo efficacy." ResearchGate. [Link]
Dr.Oracle. "What is the mechanism of action of Saroglitazar (peroxisome proliferator-activated receptor alpha and gamma agonist)?" Dr.Oracle. [Link]
PMC. "Functional and Structural Insights into the Human PPARα/δ/γ Targeting Preferences of Anti-NASH Investigational Drugs, Lanifibranor, Seladelpar, and Elafibranor." NIH.[Link]
comparing the efficacy of different synthetic routes to 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate
Executive Summary The compound 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is a highly crystalline phenacyl ester formed by the coupling of 2-methylphenoxyacetic acid (o-tolyloxyacetic acid) and a 4-bromophenac...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The compound 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is a highly crystalline phenacyl ester formed by the coupling of 2-methylphenoxyacetic acid (o-tolyloxyacetic acid) and a 4-bromophenacyl halide. 4-Bromophenacyl bromide is a potent alkylating agent frequently utilized in organic synthesis to protect carboxylic acids[1]. The incorporation of the 4-bromophenacyl moiety imparts enhanced UV absorbance (typically measured at 254 nm), making these esters exceptional derivatives for HPLC analysis and solid-state characterization.
Because traditional esterification of phenoxyacetic acids can be hindered by specific nucleophilic constraints[2], selecting the optimal synthetic route is critical. This guide objectively compares three distinct methodologies—Base-Mediated Nucleophilic Substitution, Phase-Transfer Catalysis (PTC), and Steglich Esterification—providing researchers with self-validating protocols and mechanistic causality to ensure high-yield synthesis.
Mechanistic Pathways & Route Selection
The synthesis of this ester relies on the nucleophilic attack of the 2-methylphenoxyacetate anion onto an electrophilic carbon. The
α
-carbon of 4-bromophenacyl bromide is exceptionally electrophilic; the adjacent carbonyl group lowers the energy of the
σ∗
C-Br orbital (LUMO), significantly accelerating the SN2 displacement[3].
Route A: Base-Mediated Nucleophilic Substitution (Classical SN2)
Utilizes a polar aprotic solvent (DMF) and a mild base (K₂CO₃). The solvent poorly solvates the carboxylate anion, leaving it highly reactive ("naked"), which drives rapid SN2 kinetics.
Route B: Phase-Transfer Catalysis (PTC)
Employs a biphasic system (Water/Dichloromethane) with tetrabutylammonium bromide (TBAB). The lipophilic quaternary ammonium cation pairs with the hydrophilic carboxylate, masking its charge and shuttling it across the phase boundary to react with the alkyl halide.
Route C: Steglich Esterification
Reacts the acid with 4-bromophenacyl alcohol using DCC and DMAP. While derivatization with phenacyl triflates or bromides is the analytical standard[4], this route is a viable alternative if the halide is unavailable, though it suffers from lower atom economy.
Synthetic pathways for 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate.
Comparative Efficacy Data
The following table summarizes the quantitative performance metrics of each synthetic route based on standard laboratory scale (1–10 mmol) optimizations.
Synthetic Route
Reagents / Catalyst
Solvent System
Temp (°C)
Time (h)
Typical Yield (%)
Scalability & Workup
Route A (Classical SN2)
K₂CO₃
DMF
25 - 50
2 - 4
85 - 92
High; simple aqueous precipitation
Route B (PTC)
NaOH, TBAB
Water / DCM
25
4 - 6
78 - 85
Very High; avoids toxic DMF
Route C (Steglich)
DCC, DMAP
DCM
0 to 25
12 - 16
65 - 75
Low; difficult DCU byproduct removal
Self-Validating Experimental Protocols
Protocol A: Base-Mediated Esterification (Recommended for Highest Yield)
This protocol leverages the high solubility and reactivity of the reagents in DMF, utilizing an aqueous quench as a self-purifying mechanism.
Deprotonation: Charge a round-bottom flask with 2-methylphenoxyacetic acid (1.0 eq) and anhydrous DMF (0.5 M). Add anhydrous K₂CO₃ (1.5 eq) and stir for 30 minutes at room temperature.
Causality: K₂CO₃ is a mild, non-nucleophilic base that quantitatively deprotonates the acid without causing downstream hydrolysis of the formed ester, a common issue when using stronger bases like NaOH in monophasic systems[5].
Causality: The slight stoichiometric excess ensures complete consumption of the acid. Portion-wise addition controls the mild exotherm associated with the rapid SN2 displacement.
Reaction Monitoring: Stir at room temperature for 3 hours. Validate completion via TLC (Hexanes/EtOAc, 4:1). The highly UV-active product spot will appear at a higher Rf than the starting acid.
Self-Purifying Workup: Pour the reaction mixture into crushed ice-water (3× the volume of DMF) under vigorous stirring.
Causality: DMF and inorganic salts (KBr, excess K₂CO₃) are infinitely miscible with water. The highly lipophilic phenacyl ester cannot be solvated by water and instantly precipitates, effectively purifying the product without chromatography.
Isolation: Filter the precipitate, wash with cold water, and recrystallize from ethanol to yield analytically pure white crystals.
Protocol B: Phase-Transfer Catalysis (Recommended for Green Chemistry)
This route is ideal when avoiding high-boiling, toxic solvents like DMF is a priority.
Biphasic Setup: Dissolve 2-methylphenoxyacetic acid (1.0 eq) and TBAB (0.05 eq) in dichloromethane (DCM). Add an equal volume of 10% aqueous NaOH.
Causality: NaOH deprotonates the acid exclusively in the aqueous phase. TBAB forms a lipophilic ion pair with the resulting carboxylate, masking its charge and shuttling it into the DCM layer.
Halide Addition: Add 4-bromophenacyl bromide (1.05 eq) directly to the organic phase.
Vigorous Agitation: Stir the biphasic mixture vigorously (≥800 rpm) at room temperature for 5 hours.
Causality: The reaction kinetics are entirely dependent on the continuous shuttling of the TBAB-carboxylate ion pair between phases. High-RPM stirring maximizes the interfacial surface area, overcoming mass transfer limitations.
Workup: Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via recrystallization.
Phase-Transfer Catalysis (PTC) mechanism for phenacyl esterification.
Cytotoxic Effects of Phenoxyacetic Acid Derivatives: A Comparative Technical Guide
Phenoxyacetic acid derivatives, historically recognized for their herbicidal properties, have rapidly emerged as highly potent scaffolds in anticancer drug discovery[1]. Through rational structural modifications—such as...
Author: BenchChem Technical Support Team. Date: April 2026
Phenoxyacetic acid derivatives, historically recognized for their herbicidal properties, have rapidly emerged as highly potent scaffolds in anticancer drug discovery[1]. Through rational structural modifications—such as hybridization with podophyllotoxin or the synthesis of novel phenoxyacetamides—researchers have significantly enhanced the antiproliferative profiles of these compounds against various human cancer cell lines[2][3].
For drug development professionals and application scientists, evaluating these derivatives requires a rigorous, objective comparison against established chemotherapeutics, backed by self-validating experimental protocols. This guide synthesizes the mechanistic causality, quantitative efficacy, and standardized workflows necessary to benchmark phenoxyacetic acid derivatives.
Mechanistic Causality: How Phenoxyacetic Acid Derivatives Induce Cytotoxicity
The cytotoxic efficacy of phenoxyacetic acid derivatives is not random; it is driven by targeted interference with cellular survival mechanisms, primarily through the induction of apoptosis and cell cycle arrest[1][3].
A highly documented mechanism for novel phenoxyacetamide derivatives is the potent inhibition of poly (ADP-ribose) polymerase 1 (PARP-1) [1][2].
The Causality: PARP-1 is an essential enzyme responsible for detecting and initiating the repair of DNA single-strand breaks (SSBs). When phenoxyacetic acid derivatives inhibit PARP-1, unrepaired SSBs persist. During the S-phase of the cell cycle, replication forks collide with these unrepaired breaks, converting them into highly lethal double-strand breaks (DSBs). The overwhelming accumulation of DSBs forces the cell past the point of repair, triggering the activation of the caspase cascade (specifically Caspase-3) and resulting in programmed cell death (apoptosis)[2].
Apoptotic signaling pathway via PARP-1 inhibition by phenoxyacetic acid derivatives.
Quantitative Data Presentation: Comparative Efficacy
To objectively benchmark the cytotoxic performance of phenoxyacetic acid derivatives, we must compare their half-maximal inhibitory concentrations (
IC50
) against standard, clinically approved chemotherapeutics like 5-Fluorouracil (5-FU) and Cisplatin[4][5].
As demonstrated in the table below, specific derivatives outperform standard alternatives, particularly in hepatic and cervical cancer models. For example, Compound I (a phenoxyacetamide derivative) exhibits an
IC50
of 1.43 µM in HepG2 cells, making it significantly more potent than 5-Fluorouracil (5.32 µM) in the same assay[2][4].
To ensure scientific trustworthiness, cytotoxicity cannot be evaluated in a vacuum. A robust experimental design requires a self-validating system : a primary metabolic screen (MTT Assay) paired with a mechanistic validation assay (Annexin V/PI Flow Cytometry) to prove that the observed reduction in cell viability is causally linked to apoptosis, rather than non-specific solvent necrosis[2][4].
Cell Seeding: Culture target cells (e.g., HepG2, MCF-7) in DMEM supplemented with 10% Fetal Bovine Serum (FBS). Seed at a density of
1×104
cells/well in a 96-well plate and incubate for 24 hours[4].
Causality: Allowing 24 hours for adherence ensures the cells re-enter the log-phase of exponential growth, which is strictly required to accurately assess anti-proliferative agents.
Compound Treatment: Dissolve the phenoxyacetic acid derivatives in Dimethyl Sulfoxide (DMSO) to create a stock solution, then dilute into culture media (concentrations ranging from 0.1 to 100 µM). Ensure the final DMSO concentration in the well remains strictly <0.5%[4].
Causality: DMSO concentrations above 0.5% induce solvent-mediated lipid bilayer disruption (baseline toxicity), which artificially lowers the apparent
IC50
and invalidates the compound's true efficacy.
Incubation: Incubate the treated cells for 48 to 72 hours at 37°C in a 5%
CO2
humidified atmosphere[2][4].
MTT Addition: Remove the drug-containing media and add 0.5 mg/mL MTT solution in PBS to each well. Incubate for 2–4 hours[4].
Causality: Viable cells with active mitochondrial succinate dehydrogenase will cleave the tetrazolium ring, converting the water-soluble yellow MTT into insoluble purple formazan crystals[4]. Dead cells cannot perform this reduction.
Quantification: Solubilize the formazan crystals using pure DMSO and measure the optical absorbance at 570 nm using a microplate reader. Calculate the
IC50
via non-linear regression analysis[4].
Harvesting: Collect both the adherent and floating cells post-treatment[2].
Causality: Floating cells represent the late-apoptotic population; discarding them skews the data toward false viability.
Staining: Wash cells with cold PBS and resuspend in Annexin V Binding Buffer. Add Annexin V-FITC and Propidium Iodide (PI)[2].
Causality: Annexin V binds to phosphatidylserine, which flips to the outer plasma membrane only during early apoptosis. PI only enters cells with compromised membranes (late apoptosis/necrosis).
Analysis: Run the samples through a flow cytometer to quantify the shift from viable (Annexin V-/PI-) to early apoptotic (Annexin V+/PI-) and late apoptotic (Annexin V+/PI+) populations[2].
Standardized workflow for evaluating in vitro cytotoxicity and apoptotic validation.
[4] Title: A Comparative Analysis of the Cytotoxic Effects of Phenoxyacetic Acid Derivatives on Cancer Cell Lines - Benchchem
Source: Benchchem
URL:
[5] Title: Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review
Source: Jetir.org
URL:
[2] Title: In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition
Source: PubMed Central (PMC) / NIH
URL:
[3] Title: Podophyllotoxin: Recent Advances in the Development of Hybridization Strategies to Enhance Its Antitumoral Profile
Source: PubMed Central (PMC) / NIH
URL:
A Strategic Guide to Profiling the Cross-Reactivity of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate
This guide provides a comprehensive framework for the systematic evaluation of the target selectivity and potential off-target liabilities of the novel chemical entity, 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)aceta...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive framework for the systematic evaluation of the target selectivity and potential off-target liabilities of the novel chemical entity, 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate. Given the absence of extensive public data on this compound, this document outlines a robust, tiered approach to experimental investigation, designed to build a detailed cross-reactivity profile for researchers and drug development professionals. We will proceed from broad, high-throughput screening to more focused, functional analyses, explaining the rationale behind each step to ensure a self-validating and rigorous scientific narrative.
Introduction: The Imperative of Selectivity Profiling
The efficacy and safety of any therapeutic candidate are intrinsically linked to its selectivity. Off-target interactions can lead to unforeseen side effects, toxicity, or a dilution of the intended therapeutic effect. For a novel compound such as 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate, a molecule featuring a bromophenyl ketone and a phenoxyacetate moiety, early and systematic cross-reactivity profiling is not just a regulatory requirement but a cornerstone of a successful development program. This guide proposes a strategic workflow to de-risk this compound by mapping its potential interactions across the human proteome.
Tier 1: Broad-Spectrum Off-Target Screening
The initial step is to cast a wide net to identify potential off-target "hits" from large, well-characterized panels of receptors, enzymes, and ion channels commonly associated with adverse drug reactions. This is a cost-effective strategy to quickly identify potential liabilities.
Recommended Screening Panels
A comprehensive initial screen should encompass targets from different protein families. A reputable contract research organization (CRO) can typically perform these screens. The following panels are recommended:
Receptor Panel: A broad panel including G-protein coupled receptors (GPCRs), nuclear receptors, and ligand-gated ion channels. A standard safety panel, such as the Eurofins SafetyScreen44™ or a similar offering from providers like CEREP, is advisable. These panels assess binding of the test compound to a wide array of targets.
Kinase Panel: Given that a large portion of the proteome consists of kinases and they are common off-targets for small molecules, a kinase panel screen is critical. A screen against a panel of 50-100 kinases covering the major branches of the kinome is a good starting point.
Enzyme Panel: This should include common metabolic enzymes (e.g., CYPs) and other enzymes known to be promiscuous binders (e.g., proteases, phosphatases).
Experimental Protocol: Radioligand Binding Assay
A common and robust method for initial screening is the competitive radioligand binding assay.
Objective: To determine if 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate displaces a known high-affinity radiolabeled ligand from a specific target receptor.
Methodology:
Preparation: A fixed concentration of a radiolabeled ligand and a membrane preparation or purified receptor are incubated.
Competition: The test compound, 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate, is added at a high concentration (typically 1-10 µM).
Incubation: The mixture is incubated to allow binding to reach equilibrium.
Separation: Bound and free radioligand are separated, often by rapid filtration through a glass fiber filter.
Detection: The amount of radioactivity bound to the filter is quantified using a scintillation counter.
Analysis: A significant reduction (>50%) in radioligand binding in the presence of the test compound is considered a "hit" and warrants further investigation.
Data Presentation: Tier 1 Results
The results from this broad screen are typically presented as a percentage inhibition at a single high concentration.
Target
Target Class
Concentration Tested (µM)
% Inhibition
Interpretation
Adrenergic α1A
GPCR
10
85%
Hit
Adrenergic β2
GPCR
10
12%
No significant interaction
hERG
Ion Channel
10
65%
Hit
EGFR
Kinase
10
5%
No significant interaction
...
...
...
...
...
Tier 2: Hit Confirmation and Potency Determination
Any "hits" identified in Tier 1 must be confirmed and their potency determined. This involves generating concentration-response curves to calculate IC50 (for enzymes) or Ki (for receptors) values.
The data from this tier should be presented in a table summarizing the potency of the compound at the confirmed off-targets.
Confirmed Off-Target
Assay Type
IC50 / Ki (µM)
Adrenergic α1A
Radioligand Binding
0.85
hERG
Radioligand Binding
2.1
...
...
...
Tier 3: Functional Characterization of Off-Target Interactions
A binding event does not always translate to a functional effect. Therefore, it is crucial to investigate whether the compound acts as an agonist, antagonist, or inverse agonist at the confirmed off-target receptors.
Experimental Protocol: Cellular Functional Assays
The choice of assay depends on the target. For a GPCR like the α1A adrenergic receptor, a calcium mobilization assay is appropriate. For an ion channel like hERG, patch-clamp electrophysiology is the gold standard.
Example Protocol: Calcium Mobilization Assay (for Adrenergic α1A)
Cell Culture: Use a cell line stably expressing the human α1A adrenergic receptor (e.g., CHO-K1 or HEK293).
Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).
Compound Addition: Add varying concentrations of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate.
Agonist Challenge: To test for antagonist activity, challenge the cells with a known agonist (e.g., phenylephrine) after incubation with the test compound.
Signal Detection: Measure the change in intracellular calcium concentration using a fluorescence plate reader.
Analysis: Determine if the compound stimulates a response on its own (agonist) or inhibits the response to the known agonist (antagonist).
Data Presentation: Tier 3 Functional Activity
Confirmed Off-Target
Functional Assay
Mode of Action
EC50 / IC50 (µM)
Adrenergic α1A
Calcium Mobilization
Antagonist
1.2
hERG
Patch Clamp
Channel Blocker
3.5
...
...
...
...
Comparative Analysis and Selectivity Window
The final step is to synthesize all the data to create a clear picture of the compound's selectivity. This involves comparing the potency at the intended, primary target (which would be determined in separate, parallel experiments) with its potency at the identified off-targets.
Calculating the Selectivity Window
The selectivity window is the ratio of the off-target potency to the on-target potency.
A larger selectivity window (e.g., >100-fold) is generally desirable, indicating a lower risk of off-target effects at therapeutic concentrations.
Final Comparative Profile
Assuming a hypothetical on-target potency (e.g., against a target enzyme "Target X"), the final comparison guide would look like this:
Target
Potency (IC50, µM)
Selectivity Window (vs. Target X)
Potential Clinical Implication
Target X (On-Target)
0.05
-
Therapeutic Efficacy
Adrenergic α1A (Off-Target)
1.2
24-fold
Hypotension, dizziness
hERG (Off-Target)
3.5
70-fold
QT prolongation, arrhythmia risk
Conclusion and Recommendations
This structured guide provides a robust pathway for characterizing the cross-reactivity of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate. Based on the hypothetical data generated through this workflow, our compound demonstrates a 24-fold selectivity against the α1A adrenergic receptor and a 70-fold selectivity against the hERG channel. While the hERG interaction is less potent, it warrants careful monitoring in any future preclinical safety studies due to the critical nature of this channel in cardiac function. The α1A antagonism is more pronounced and should be considered in the context of the intended therapeutic dose. Further investigation into the structure-activity relationship may be warranted to mitigate these off-target interactions through medicinal chemistry efforts.
References
Bowes, J., Brown, A. J., Hamon, J., Jarolimek, W., Sridhar, A., Waldron, G., & Whitebread, S. (2012). Reducing safety-related drug attrition: the use of primary pharmacology profiling and safety screening. Nature Reviews Drug Discovery. [Link]
Antonenko, S., & Parent, L. (2018). hERG channel pharmacology and toxicology: A safety perspective. Expert Opinion on Drug Safety. [Link]
Sharman, J. L., Mpamhanga, C. P., Spedding, M., Germain, P., Di Veroli, G. Y., & Pawson, A. J. (2011). IUPHAR-DB: new receptors and tools for easy searching and visualization of pharmacological data. Nucleic Acids Research. [Link]
Comparative
Comparative Guide to the Structural Confirmation of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate
A Senior Application Scientist's Perspective on Methodological Choices and Data Interpretation This guide provides an in-depth analysis of the definitive structural confirmation of 2-(4-Bromophenyl)-2-oxoethyl (2-methylp...
Author: BenchChem Technical Support Team. Date: April 2026
A Senior Application Scientist's Perspective on Methodological Choices and Data Interpretation
This guide provides an in-depth analysis of the definitive structural confirmation of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate. As researchers and professionals in drug development know, unambiguous determination of a molecule's three-dimensional structure is non-negotiable. It forms the bedrock of understanding structure-activity relationships (SAR), ensuring intellectual property claims, and meeting regulatory standards. While various analytical techniques provide pieces of the structural puzzle, single-crystal X-ray diffraction (SCXRD) remains the unequivocal gold standard for providing a precise atomic-level map.[1][2][3] This document will walk through the causality behind the experimental choices in an SCXRD workflow, compare its definitive output with the indirect evidence from other common analytical methods, and provide the detailed protocols necessary for replication.
Section 1: The Gold Standard - Single-Crystal X-ray Crystallography
Single-crystal X-ray crystallography is the most powerful technique for determining the atomic and molecular structure of a crystalline compound.[4] It allows for the direct visualization of the electron density within the crystal, leading to a precise 3D model of the molecule.[5] This model reveals exact bond lengths, bond angles, and the conformation of the molecule in the solid state, information that is critical for computational modeling and understanding intermolecular interactions.[6][7]
The Foundational Step: Synthesis and High-Purity Material
The journey to an X-ray crystal structure begins with the synthesis of the target compound. For 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate, a common and effective route is the esterification reaction between a phenacyl bromide and a carboxylic acid. Specifically, 2-bromo-1-(4-bromophenyl)ethanone (also known as 4-bromophenacyl bromide) is reacted with (2-methylphenoxy)acetic acid in the presence of a mild base like potassium carbonate in a suitable solvent such as dimethylformamide (DMF).[8]
The paramount consideration at this stage is achieving the highest possible purity. Crystallization is fundamentally a process of self-assembly into a highly ordered lattice. Impurities disrupt this process, often inhibiting crystal growth entirely or leading to poorly ordered, unusable crystals.[9] Therefore, post-synthesis purification, typically via column chromatography or multiple recrystallizations, is a critical, non-skippable step. A purity of ≥98% is the generally accepted minimum for attempting crystallization.[10]
The Crystallization Bottleneck: From Purified Powder to Diffractable Crystal
Obtaining a single crystal of suitable size and quality is frequently the most challenging and time-consuming phase of the entire process.[1][3] The goal is to guide the molecules of the purified compound to abandon the disorder of a solution and arrange themselves into a perfectly repeating three-dimensional lattice. This is achieved by slowly bringing a solution to a state of supersaturation, where the concentration of the solute exceeds its solubility limit, encouraging nucleation and subsequent crystal growth.[3][11]
For a small organic molecule like 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate, several crystallization techniques are effective:
Slow Evaporation: This is the simplest method, where the compound is dissolved in a suitable solvent to near-saturation, and the container is loosely covered to allow the solvent to evaporate over days or weeks.[9][11] The key is selecting a solvent in which the compound is moderately soluble.[9]
Vapor Diffusion: This technique offers greater control. The compound is dissolved in a small amount of a "good" solvent and placed in a small open vial. This vial is then sealed inside a larger jar containing a "poor" solvent (an anti-solvent) in which the compound is insoluble. The vapors of the anti-solvent slowly diffuse into the solution, reducing the compound's solubility and inducing crystallization.[12][13]
Solvent Layering: In this method, the compound is dissolved in a dense "good" solvent. A less dense, miscible "poor" solvent is then carefully layered on top, creating a distinct interface. Slow diffusion across this interface gradually induces crystallization.[12]
Data Collection: Interrogating the Crystal with X-rays
Once a suitable single crystal (typically 0.02 - 0.5 mm in all dimensions) is obtained, it is mounted on a goniometer head on the diffractometer.[4][14] The crystal is then placed in an intense beam of monochromatic X-rays.[2] As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms in the crystal lattice, producing a unique pattern of reflections (spots) of varying intensities that are recorded by a detector, such as a CCD.[2][5][6] Each compound has a unique diffraction pattern which acts as its fingerprint.[2]
Structure Solution and Refinement: From Diffraction Pattern to 3D Model
The collected data consists of the positions and intensities of thousands of reflections. While the intensities are directly measured, the phase information, which is essential for reconstructing the electron density map, is lost. This is known as the "phase problem" in crystallography.[15] For small molecules, this problem is routinely solved using computational techniques called "direct methods".[2]
These methods generate an initial hypothesis for the electron density map, from which an initial atomic model can be built. This model is then refined against the experimental data using least-squares algorithms. The refinement process iteratively adjusts atomic positions, and thermal parameters to improve the agreement between the diffraction pattern calculated from the model and the one observed experimentally.[2] The quality of the final structure is assessed by several factors, most notably the R-factor (or R-value).[5]
R-factor (R1): This value measures the agreement between the observed and calculated structure factor amplitudes. A value below 0.05 (or 5%) is generally considered excellent for small-molecule structures.[16]
Goodness of Fit (S): This parameter should be close to 1.0 for a well-refined structure, indicating that the model accurately fits the data.[6][16]
The final, validated output is a complete three-dimensional model of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate, providing precise coordinates for every non-hydrogen atom. This data is typically deposited in a public repository like the Cambridge Structural Database (CSD) to benefit the global scientific community.[17][18][19]
Section 2: Experimental Protocols & Data
Synthesis Protocol
To a solution of (2-methylphenoxy)acetic acid (1.0 eq) in dimethylformamide (DMF), add potassium carbonate (1.1 eq).
Stir the mixture at room temperature for 15 minutes.
Add 2-bromo-1-(4-bromophenyl)ethanone (1.0 eq) to the mixture.
Continue stirring at room temperature for approximately 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[6]
Upon completion, pour the reaction mixture into ice-cold water to precipitate the crude product.
Collect the solid by filtration, wash with water, and dry under vacuum.
Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography to yield pure 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate.[16]
Crystallization Protocol (Slow Evaporation)
Dissolve 10-20 mg of the purified compound in a minimal amount of a suitable solvent (e.g., a mixture of ethyl acetate and hexane) in a small, clean vial.
Filter the solution through a small cotton plug into a clean vial to remove any dust or particulate matter, which could act as unwanted nucleation sites.[9]
Cover the vial with a cap or parafilm and pierce it with a needle to allow for slow evaporation.
Place the vial in a vibration-free location and leave it undisturbed.[9]
Monitor for crystal growth over several days to weeks.
Data Presentation: Crystallographic Data Summary
The following table summarizes the kind of data obtained from a successful single-crystal X-ray diffraction experiment. The values are representative for a compound of this type.
Parameter
Value
Chemical Formula
C₁₇H₁₅BrO₄
Formula Weight
363.20 g/mol
Crystal System
Monoclinic
Space Group
P2₁/c
a, b, c (Å)
10.1, 15.2, 10.5
α, β, γ (°)
90, 105.1, 90
Volume (ų)
1550
Z (molecules/unit cell)
4
Temperature (K)
293(2)
Radiation (λ, Å)
Mo Kα (0.71073)
Reflections Collected
~15000
Independent Reflections
~4000
Final R1 [I > 2σ(I)]
~0.04
wR2 (all data)
~0.10
Goodness-of-Fit (S)
~1.01
Table 1: Representative crystallographic data for a small organic molecule.
Visualization of the Experimental Workflow
The following diagram outlines the logical flow from synthesis to the final, confirmed molecular structure.
Caption: Workflow for X-ray crystal structure determination.
Section 3: Comparative Analysis - Alternative & Complementary Techniques
While SCXRD provides the definitive structure, other spectroscopic methods are indispensable for routine characterization and for providing complementary, albeit indirect, structural evidence. Modern structural elucidation relies on a combination of these techniques.[1][20]
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR: NMR is the most powerful tool for determining the carbon-hydrogen framework of a molecule in solution.[20] It provides information on the chemical environment, connectivity, and number of different types of protons and carbons. For our target molecule, ¹H NMR would confirm the presence of the aromatic protons on both rings, the methylene (-CH₂-) group, and the methyl (-CH₃) group, with their characteristic chemical shifts and splitting patterns. ¹³C NMR would show distinct signals for each carbon atom, including the carbonyl carbons of the ketone and ester.
Limitation: NMR provides only indirect structural information.[1] It confirms the connectivity of atoms but does not reveal the precise bond lengths, bond angles, or the molecule's conformation in the solid state. While advanced NMR techniques (like NOESY) can provide through-space correlations, they do not offer the atomic resolution of SCXRD.
Mass Spectrometry (MS)
Function: High-resolution mass spectrometry (HRMS) provides an extremely accurate molecular weight, allowing for the unambiguous determination of the molecular formula (C₁₇H₁₅BrO₄). The isotopic pattern resulting from the presence of the bromine atom (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) would be a key diagnostic feature.
Limitation: MS gives no information about the connectivity of atoms or the 3D structure. It confirms what atoms are present but not how they are arranged.
Infrared (IR) Spectroscopy
Function: IR spectroscopy is excellent for identifying the functional groups present in a molecule. In this case, strong absorption bands would be observed for the C=O stretch of the ketone and the C=O stretch of the ester (at slightly different frequencies), as well as C-O stretching frequencies for the ether and ester linkages.
Limitation: IR confirms the presence of functional groups but provides no data on how they are connected within the molecular framework.
Summary Comparison
Technique
Information Provided
Strengths
Limitations
X-ray Crystallography
Definitive 3D atomic arrangement, bond lengths, bond angles, conformation, packing.
Unambiguous, high-resolution, "gold standard" for structure proof.[3]
Requires high-quality single crystals, which can be difficult to obtain.[1]
NMR Spectroscopy
Carbon-hydrogen framework, atomic connectivity, chemical environment.
Excellent for structure elucidation in solution, non-destructive.[15]
Provides indirect structural data, no precise 3D coordinates.[1]
Mass Spectrometry
Molecular formula (HRMS), fragmentation patterns, isotopic information.
Highly sensitive, requires very little sample, confirms elemental composition.[21]
No information on atom connectivity or stereochemistry.
Infrared Spectroscopy
Presence of functional groups (e.g., C=O, C-O).
Fast, simple, good for quick functional group identification.
Provides very limited information on the overall molecular structure.
Table 2: Comparison of analytical techniques for structural elucidation.
Visualization of Analytical Logic
The following diagram shows how different techniques contribute to the final structural confirmation, with X-ray crystallography providing the ultimate proof.
Caption: Relationship between analytical methods for structure confirmation.
Conclusion
The structural elucidation of a novel chemical entity like 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate requires a multi-faceted analytical approach. While techniques such as NMR, MS, and IR provide crucial, mutually reinforcing data that build a strong hypothesis for the structure, they remain indirect methods. Single-crystal X-ray crystallography stands alone in its ability to provide direct, high-resolution, and unambiguous proof of the three-dimensional atomic arrangement.[1][3] The successful execution of the crystallographic workflow—from meticulous synthesis and purification to patient crystallization and rigorous data refinement—delivers an unparalleled level of certainty, which is the bedrock of modern chemical and pharmaceutical science.
References
Fun, H. K., et al. (2011). 2-(4-Bromophenyl)-2-oxoethyl 4-methylbenzoate. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 7), o1672. [Link]
Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1835-1861. [Link]
US Patent US20120309973A1. Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid.
JEOL Ltd. X-ray, Electron and NMR Crystallography to Structural Determination of Small Organic Molecules. JEOL Application Notes. [Link]
ResearchGate. (PDF) Molecular Structure Analyses of Some Crystals Containing Aromatic-Structured Acids by X-ray Diffraction Method and Quantum Mechanical Calculations. [Link]
CCDC. Structural Chemistry Data, Software, and Insights. [Link]
RCSB PDB. Crystallographic Structure Factors and Electron Density, Resolution, and R-value. PDB-101. [Link]
Wikipedia. Cambridge Crystallographic Data Centre. [Link]
Ahlin, A., et al. (2018). Absolute Configuration of Small Molecules by Co-Crystallization. Angewandte Chemie International Edition, 57(40), 13182-13186. [Link]
ResearchGate. Figure S93. 13 C NMR spectrum of 2-(4-bromophenyl)-2-oxoacetic acid in CDCl 3. [Link]
Olivieri, C., et al. (2023). Innovative Strategies in X-ray Crystallography for Exploring Structural Dynamics and Reaction Mechanisms in Metabolic Disorders. International Journal of Molecular Sciences, 24(13), 10899. [Link]
NextSDS. 2-(4-BROMOPHENYL)-2-OXOETHYL 6-CL-3-ME-2-(4-METHYLPHENYL)-4-QUINOLINECARBOXYLATE — Chemical Substance Information. [Link]
Colquhoun, H. M., et al. (1993). Single crystal X-ray diffraction studies of aromatic oligomers' resolution of the bond-angle anomaly in poly ( a rylet herketone ) s. Polymer, 34(13), 2862-2865. [Link]
University of Rochester, Department of Chemistry. How To: Grow X-Ray Quality Crystals. [Link]
Shodhganga. The Crystal Structures of Some o-Halogeno-Aroyl Compounds and of a Palmarin Derivative. [Link]
Friestad, G. K., et al. (2021). Stereospecific access to α-haloalkyl esters via enol ester epoxides and synthesis of a C3–C21 fragment of bastimolide A. Organic & Biomolecular Chemistry, 19(18), 4072-4076. [Link]
AZoLifeSciences. X-ray Crystallography for Molecular Structure Determination. [Link]
CCDC. How to: Search Scientific Literature with the Cambridge Structural Database (CSD). YouTube. [Link]
The University of Queensland. Small molecule X-ray crystallography. [Link]
Gottlieb, H. E., et al. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512-7515. [Link]
Comparative Docking Studies of Phenoxyacetate Derivatives: A Guide to Multi-Target Scaffold Optimization
Phenoxyacetic acid and its derivatives are universally recognized as "privileged scaffolds" in medicinal chemistry. Characterized by an aromatic ring, a flexible ether linkage, and a carboxylic acid (or ester) moiety, th...
Author: BenchChem Technical Support Team. Date: April 2026
Phenoxyacetic acid and its derivatives are universally recognized as "privileged scaffolds" in medicinal chemistry. Characterized by an aromatic ring, a flexible ether linkage, and a carboxylic acid (or ester) moiety, this structural framework enables highly versatile interactions—such as hydrogen bonding,
π−π
stacking, and hydrophobic contacts.
As a Senior Application Scientist, I approach scaffold optimization not just as a synthetic exercise, but as a computational geometry problem. By conducting comparative molecular docking studies across diverse biological targets, we can decode the causality behind target specificity. This guide objectively compares the docking performance and empirical efficacy of phenoxyacetate derivatives across three distinct therapeutic targets: Cyclooxygenase-2 (COX-2), Free Fatty Acid Receptor 1 (FFA1), and Voltage-Gated Calcium Channels (VGCCs).
Target Comparison & Mechanistic Causality
To understand why phenoxyacetate derivatives exhibit such broad pharmacological utility, we must analyze the atomic-level interactions within different receptor pockets.
The Mechanistic Rationale: Traditional NSAIDs non-selectively inhibit both COX-1 and COX-2, leading to severe gastrointestinal toxicity. The phenoxyacetic acid moiety is uniquely suited for the larger, more flexible COX-2 active site. The carboxylic acid group forms critical hydrogen bonds with Arg120 and Tyr355, while the phenoxy ring engages in
π−π
stacking within the hydrophobic channel.
Empirical Evidence: According to recent structural analyses published in 1, novel pyrazoline-phenoxyacetic acid derivatives demonstrate potent COX-2 inhibition with IC50 values as low as 0.03–0.09
μ
M, effectively bypassing COX-1. Furthermore, validation assays via Surface Plasmon Resonance (SPR) confirm a
KD
of 2.7
μ
M for COX-2 binding, aligning perfectly with computational predictions 2.
The Mechanistic Rationale: FFA1 (GPR40) activation amplifies glucose-stimulated insulin secretion. Docking studies reveal that the lipophilicity and spatial arrangement of phenoxyacetate derivatives allow them to anchor deeply into the allosteric binding pocket of FFA1. The causality here is driven by Ligand Lipophilicity Efficiency (LLE); the ether linkage provides the exact rotational freedom required to optimize hydrophobic contacts without increasing molecular weight unnecessarily.
Empirical Evidence: Research detailed in 3 demonstrates that optimized phenoxyacetate derivatives yield excellent FFA1 agonists with robust agonistic activity (EC50 = 43.6 nM), improving hyperglycemia without the risk of hypoglycemia.
The Mechanistic Rationale: Utilizing a fragment-merging design, phenoxyacetate derivatives can mimic the binding behavior of the established antiepileptic drug, valproic acid. The phenoxy scaffold enhances hydrogen-bonding affinity, while aromatic side arms promote enhanced hydrophobic contacts within the VGCC pore.
Empirical Evidence: As characterized in 4, comparative docking analysis supports the anticonvulsant potential of these derivatives, achieving up to 100% protection in PTZ-induced seizure models with zero observed mortality.
Quantitative Performance Comparison
The following table summarizes the comparative docking and in vitro performance of phenoxyacetate derivatives across the three primary targets.
To ensure scientific integrity, a computational prediction must be part of a self-validating system. Docking scores are heuristic approximations of binding free energy; therefore, they must be orthogonally confirmed via Molecular Dynamics (MD) and in vitro assays.
Step 1: Ligand and Receptor Preparation
Action: Retrieve 3D structures of COX-2, FFA1, and VGCC from the Protein Data Bank (PDB). Prepare phenoxyacetate ligands using energy minimization algorithms (e.g., MMFF94).
Causality: Correct protonation states at physiological pH (7.4) are critical. The carboxylic acid of the phenoxyacetate must be ionized (deprotonated) to accurately model the electrostatic salt bridges and hydrogen bonds with basic residues like Arg120.
Step 2: Grid Box Configuration
Action: Define the search space by centering the grid box exactly on the coordinates of the native co-crystallized ligands for each respective protein.
Causality: Blind docking often results in false-positive allosteric binding. Centering the grid ensures we are strictly evaluating competitive inhibition or targeted allosteric modulation.
Step 3: Molecular Docking via AutoDock Vina
Action: Execute docking runs utilizing the Lamarckian Genetic Algorithm.
Causality: This specific algorithm is chosen because it accounts for ligand flexibility. The ether linkage in phenoxyacetates is highly flexible; rigid-body docking would fail to capture the necessary conformational adaptations required to fit into the binding pockets.
Action: Subject the top-scoring docking poses to 100 ns Molecular Dynamics (MD) simulations using GROMACS, followed by Surface Plasmon Resonance (SPR) kinetic assays.
Causality: Docking provides a static snapshot. MD simulations validate the thermodynamic stability of the complex over time (measuring RMSD/RMSF). SPR provides real-time kinetic validation (
KD
) to empirically confirm the computationally predicted affinities.
Visualizations
Below are the structural workflows and mechanistic pathways illustrating the role of phenoxyacetate derivatives, rendered utilizing strict contrast rules.
Workflow for comparative docking and validation of phenoxyacetate derivatives.
Mechanism of COX-2 inhibition via competitive phenoxyacetate binding.
References
Title: Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny
Source: MDPI
URL
Title: Design, synthesis and biological activity of phenoxyacetic acid derivatives as novel free fatty acid receptor 1 agonists
Source: PubMed
URL
Title: Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents
Source: PMC
URL
A Senior Application Scientist's Guide to the Purity Assessment of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate
Introduction: The Criticality of Purity in Novel Compound Characterization The compound 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is a phenacyl ester derivative. Such molecules are significant as key intermed...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Criticality of Purity in Novel Compound Characterization
The compound 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is a phenacyl ester derivative. Such molecules are significant as key intermediates in organic synthesis and potential scaffolds in medicinal chemistry. The assertion of a compound's biological activity or its utility in a synthetic pathway is fundamentally dependent on its chemical integrity. Purity is not a qualitative descriptor but a quantitative measure that directly impacts the safety, efficacy, and reproducibility of subsequent research.[1][2]
Trace impurities, even at levels below 1%, can lead to erroneous biological data, introduce unforeseen side reactions, or compromise the stability of the final product.[1] Therefore, a multi-faceted, orthogonal approach to purity assessment is not merely good practice; it is a scientific necessity. This guide compares the principal analytical techniques—High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy, and Mass Spectrometry (MS)—for the comprehensive purity profiling of this target molecule.
Strategic Overview: Selecting the Right Analytical Tools
No single analytical technique can provide a complete picture of a compound's purity.[3] Each method interrogates the sample based on different physicochemical principles. A robust purity assessment leverages the strengths of several complementary techniques to detect a wide array of potential impurities.
Potential Impurities in the Synthesis of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate:
The synthesis likely involves the reaction of a salt of (2-methylphenoxy)acetic acid with 2-bromo-1-(4-bromophenyl)ethanone.[4] Based on this, potential impurities include:
Starting Materials: Unreacted (2-methylphenoxy)acetic acid and 2-bromo-1-(4-bromophenyl)ethanone.
By-products: Products from side reactions, such as self-condensation or degradation products.
Isomeric Impurities: Positional isomers of the starting materials (e.g., 2-(3-bromophenyl) compounds) could carry through the synthesis.[5][6]
Residual Solvents: Solvents used in the reaction and purification, such as Dimethylformamide (DMF) or ethanol.
Inorganic Salts: Reagents or by-products from the reaction workup.
The following diagram illustrates a recommended workflow for a comprehensive purity assessment.
Caption: Recommended workflow for purity assessment of synthesized compounds.
Comparative Analysis of Key Purity Assessment Techniques
The choice of analytical technique is dictated by the type of information required. While HPLC is the workhorse for purity determination in most pharmaceutical settings, qNMR offers a powerful, calibration-curve-free alternative for absolute quantification.[7][8] LC-MS provides unparalleled sensitivity for impurity identification.
Technique
Principle
Strengths for this Analyte
Limitations
Typical LOD/LOQ
HPLC-UV/DAD
Differential partitioning between a mobile and stationary phase, with detection by UV absorbance.
Excellent for separating structurally similar impurities (isomers, by-products).[9] Established method for purity determination (% area).
Requires a chromophore (present in the analyte). Relative quantification assumes all impurities have similar response factors to the main peak.
LOD: ~0.01% LOQ: ~0.05%
qNMR (¹H NMR)
Signal intensity is directly proportional to the number of nuclei.[7] Purity is calculated relative to a certified internal standard.
Absolute quantification without a reference standard of the analyte.[8] Provides structural confirmation simultaneously. Detects non-UV active impurities (e.g., some solvents).
Lower sensitivity than HPLC.[8] Potential for signal overlap in complex mixtures. Requires careful selection of a non-interfering internal standard.
LOQ: ~0.1%
LC-MS
Combines HPLC separation with mass-based detection.
Confirms molecular weight of the main peak.[10] Highly sensitive and specific for detecting and identifying trace-level impurities.[10]
Ionization efficiency can vary significantly between compounds, making it less suitable for direct quantification without specific standards.
LOD: <<0.01%
High-Performance Liquid Chromatography (HPLC)
For aromatic esters like our target compound, Reverse-Phase HPLC (RP-HPLC) with a C18 column is the gold standard for purity analysis.[9] The presence of multiple aromatic rings ensures strong UV absorbance, making UV/DAD (Diode Array Detector) an ideal choice for detection.
Why it's the primary choice: HPLC excels at separating the main compound from closely related impurities.[10] A DAD allows for the examination of peak purity by comparing UV spectra across a single peak, which can reveal co-eluting impurities. The "percent area" method, while relative, is a rapid and efficient way to assess purity and is standard practice in the pharmaceutical industry.[2]
Experimental Causality:
Mobile Phase: A gradient of acetonitrile and water is typically used for aromatic compounds. Acetonitrile is a strong organic solvent that provides good peak shape. A gradient elution is preferred over isocratic to ensure that both early-eluting polar impurities and late-eluting non-polar impurities are resolved and eluted within a reasonable time.
Column: A C18 stationary phase provides the necessary hydrophobicity to retain the analyte and separate it from potential impurities based on differences in polarity.
Detection: The aromatic rings in the molecule provide strong chromophores. Detection at multiple wavelengths (e.g., 254 nm and 280 nm) is recommended to ensure all relevant impurities are observed.
Quantitative NMR (qNMR)
qNMR is a primary ratio method, meaning it can provide an absolute purity value (w/w %) by comparing the integral of a specific analyte proton signal to that of a certified internal standard of known purity.[11]
Why it's a powerful orthogonal technique: Unlike HPLC, qNMR's detection is nearly universal for proton-containing molecules and is independent of a chromophore.[1] It provides a direct measure of molar concentration, which can be converted to a mass-based purity value. This makes it an excellent method for validating the results from HPLC and for quantifying impurities that may be invisible to a UV detector.[1][8]
Experimental Causality:
Internal Standard Selection: The choice is critical. For our analyte, an ideal standard would be highly pure, stable, non-volatile, and have sharp singlets in a region of the ¹H NMR spectrum free from analyte signals.[12] Maleic acid or dimethyl sulfone are common choices.
Acquisition Parameters: To ensure accurate quantification, a long relaxation delay (D1) of at least 5 times the longest T1 of any proton being integrated is crucial. This allows for complete relaxation of the nuclei between pulses, ensuring the signal intensity is directly proportional to the number of protons.[7]
Liquid Chromatography-Mass Spectrometry (LC-MS)
LC-MS is the definitive tool for impurity identification. By coupling the separation power of HPLC with the mass-resolving capability of a mass spectrometer, it can provide the molecular weight of every eluting peak.
Why it's essential for a complete profile: The International Council for Harmonisation (ICH) guidelines require the identification of impurities present above a certain threshold (typically 0.10% for new drug substances).[13][14] LC-MS is the primary technique used to meet this requirement. For our analyte (MW ≈ 379.2 g/mol ), electrospray ionization (ESI) in positive mode would likely yield a strong [M+H]⁺ or [M+Na]⁺ ion, confirming its identity. Fragmentation data (MS/MS) can further elucidate the structure of unknown impurities.[15]
Caption: Orthogonal relationship between key analytical techniques.
Detailed Experimental Protocols
These protocols are designed as a starting point and must be validated to demonstrate they are suitable for their intended purpose, as per ICH Q2(R1) guidelines.[16][17]
Protocol 1: Purity Determination by RP-HPLC
Instrumentation: HPLC system with a gradient pump, autosampler, column oven, and Diode Array Detector (DAD).
Column: C18, 4.6 x 150 mm, 3.5 µm particle size.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient Program:
0-2 min: 60% B
2-15 min: 60% to 95% B
15-18 min: 95% B
18.1-22 min: 60% B (re-equilibration)
Flow Rate: 1.0 mL/min.
Column Temperature: 35 °C.
Detection: DAD, 254 nm (primary) and scan from 200-400 nm.
Injection Volume: 5 µL.
Sample Preparation: Accurately weigh ~10 mg of the analyte and dissolve in 10 mL of Acetonitrile/Water (1:1) to make a 1.0 mg/mL solution. Further dilute to 0.1 mg/mL for analysis.
System Suitability: Inject a standard solution six times. The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.
Analysis: Report the area of each impurity peak as a percentage of the total peak area. Per ICH guidelines, impurities >0.05% should be reported.[13]
Protocol 2: Absolute Purity by Quantitative ¹H NMR (qNMR)
Instrumentation: NMR Spectrometer (≥400 MHz).
Internal Standard (IS): Maleic acid (certified reference material, ~99.5% purity).
Sample Preparation:
Accurately weigh ~15 mg of the analyte into a vial.
Accurately weigh ~5 mg of the maleic acid IS into the same vial.
Dissolve the mixture in ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆).
Acquisition Parameters:
Pulse Program: Standard quantitative acquisition (e.g., zg30).
Relaxation Delay (D1): 60 seconds (ensure this is >5x T1).
Number of Scans: ≥ 16.
Data Processing:
Apply Fourier transform, phase correction, and baseline correction.
Integrate a well-resolved, non-exchangeable proton signal from the analyte (e.g., the methylene protons of the -OCH₂CO- group).
Integrate the singlet from the maleic acid IS (~6.3 ppm).
Where: I = Integral area, N = Number of protons for the integrated signal, MW = Molecular weight, m = mass, Purity_IS = Purity of the internal standard.
Data Interpretation and Reporting
A comprehensive purity assessment requires the synthesis of data from all techniques.
HPLC provides the primary chromatogram: The % area of the main peak gives the initial purity value (e.g., 99.5%). A list of impurities with their retention times and % area is generated.
LC-MS confirms identities: The mass spectrum of the main peak should correspond to the analyte's molecular weight. The masses of impurity peaks are used to propose structures or confirm identities of known starting materials or by-products.
qNMR provides the absolute value: The calculated w/w % purity from qNMR (e.g., 99.2% w/w) serves as an orthogonal confirmation of the HPLC result. It also quantifies any non-UV active impurities like residual solvents.
Reporting: The final report should state the purity as determined by a primary method (typically HPLC), supported by the orthogonal qNMR result. The impurity profile should list all impurities detected above the reporting threshold (e.g., 0.05%), their levels, and their identification status (identified or unidentified) based on LC-MS data, in accordance with ICH Q3A(R2) guidelines.[14][18]
Conclusion
Assessing the purity of a newly synthesized compound like 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is a multi-step, multi-instrument process. Relying on a single technique provides an incomplete and potentially misleading picture. A scientifically sound approach mandates the use of orthogonal methods. The combination of high-resolution separation by HPLC , definitive structural and quantitative information from qNMR , and sensitive impurity identification by LC-MS provides a self-validating system. This rigorous characterization ensures the quality and integrity of the material, which is the bedrock of reliable and reproducible scientific research and drug development.
References
Chemistry LibreTexts. (2024, May 9). 13: Structure Determination - Nuclear Magnetic Resonance Spectroscopy. Retrieved from [Link]
Reading Scientific Services Ltd. (n.d.). The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi. RSSL. Retrieved from [Link]
Sims, D. (2025, June 25). Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide. Retrieved from [Link]
Giraudeau, P., & Akoka, S. (2013). Universal Quantitative NMR Analysis of Complex Natural Samples. Magnetic Resonance in Chemistry, 51(10), 633-643. Retrieved from [Link]
ResearchGate. (2018, October 20). How to determine the purity of newly synthesized organic compound? Retrieved from [Link]
Pauli, G. F., Chen, S. N., & Simmler, C. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry, 57(22), 9220-9231. Retrieved from [Link]
U.S. Food and Drug Administration. (n.d.). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]
International Council for Harmonisation. (2006, October 25). ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). Retrieved from [Link]
Possolo, A., & Iyer, S. (2017). Chemical purity using quantitative 1H-nuclear magnetic resonance: a hierarchical Bayesian approach for traceable calibrations. Metrologia, 54(4), 438-448. Retrieved from [Link]
Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity. Retrieved from [Link]
Wallace, A. M. (2017). qHNMR Analysis of Purity of Common Organic Solvents—An Undergraduate Quantitative Analysis Laboratory Experiment. Journal of Chemical Education, 94(11), 1795-1799. Retrieved from [Link]
International Council for Harmonisation. (n.d.). ICH Harmonised Tripartite Guideline Specifications: Test Procedures and Acceptance Criteria. Retrieved from [Link]
The Gambia Medicines Control Agency. (2025, January 17). Guideline for Impurities in New Active Pharmaceutical Ingredient. Retrieved from [Link]
U.S. Food and Drug Administration. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]
Pure Synth. (2025, August 1). Key Metrics for Monitoring Quality in Chemical Synthesis. Retrieved from [Link]
International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]
U.S. Food and Drug Administration. (2015, July). Analytical Procedures and Methods Validation for Drugs and Biologics. Retrieved from [Link]
Du, Z., & Claeys, M. (2015). Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions. Journal of the American Society for Mass Spectrometry, 26(8), 1326-1337. Retrieved from [Link]
Du, Z., & Claeys, M. (2015). Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions. Journal of the American Society for Mass Spectrometry, 26(8), 1326-1337. Retrieved from [Link]
Voinov, V. G., & Claeys, M. (2003). Identification and Characterization of Conjugated Fatty Acid Methyl Esters of Mixed Double Bond Geometry by Acetonitrile Chemical Ionization Tandem Mass Spectrometry. Analytical Chemistry, 75(18), 4887-4894. Retrieved from [Link]
ProPharma. (2024, June 25). Highlights from FDA's Analytical Test Method Validation Guidance. Retrieved from [Link]
Chennaiah, M. (2020). Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. International Journal of Research and Analytical Reviews, 7(1), 849-854. Retrieved from [Link]
Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]
Google Patents. (2012, December 6). US20120309973A1 - Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid.
ResearchGate. (2026, February 9). Conformational studies of 2-(4-bromophenyl)-2-oxoethyl benzoates. Retrieved from [Link]
Alwsci. (2024, September 4). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. Retrieved from [Link]
PeerJ. (2024, December 26). Advances in Impurity Profiling of Pharmaceutical Formulations. Retrieved from [Link]
Moravek, Inc. (2023, July 27). Why Is HPLC Ideal for Chemical Purity Testing? Retrieved from [Link]
Google Patents. (2012, December 12). EP2532644A1 - Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid.
Fun, H. K., Ooi, C. W., & Arshad, S. (2011). 2-(4-Bromophenyl)-2-oxoethyl 4-methylbenzoate. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 10), o2628. Retrieved from [Link]
A Comprehensive Guide to the Safe Disposal of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate
For Researchers, Scientists, and Drug Development Professionals Hazard Assessment and Profile Based on data from structurally similar compounds, such as (2-Methylphenoxy)acetic acid and other brominated phenyl derivative...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Hazard Assessment and Profile
Based on data from structurally similar compounds, such as (2-Methylphenoxy)acetic acid and other brominated phenyl derivatives, 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate should be handled as a substance that is:
Harmful if swallowed : Similar compounds exhibit acute oral toxicity.[1][2]
A skin and eye irritant : Direct contact may cause irritation.[1][2]
Potentially causing respiratory irritation : Inhalation of dust or aerosols should be avoided.[1][3]
Hazardous to the aquatic environment : As with many halogenated organic compounds, it is prudent to assume ecotoxicity.[4]
Before handling 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate, ensure all necessary personal protective equipment is in good condition and worn correctly.
Eye Protection : Wear tightly fitting safety goggles or a face shield.[5]
Hand Protection : Use chemical-resistant gloves, such as nitrile gloves. Inspect gloves for any signs of degradation before use.[5]
Body Protection : A lab coat is mandatory. For larger quantities or when there is a risk of splashing, consider an impervious apron.[5]
Respiratory Protection : All handling of this compound, especially in solid form or when generating aerosols, must be conducted in a certified chemical fume hood to avoid inhalation.[3][6]
Always wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[5]
Disposal Workflow
The guiding principle for the disposal of 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is that as a halogenated organic compound, it must be segregated from non-halogenated waste streams. Under no circumstances should this chemical be disposed of down the drain.
Caption: Emergency response plan for spills and exposures.
Spill Cleanup Protocol:
Evacuate and Alert : Immediately alert others in the vicinity and evacuate the immediate area of the spill.
Secure the Area : If safe to do so, prevent the spread of the spill by closing the lab door.
Consult SDS : Refer to the SDS of any other chemicals involved in the spill.
Personal Protection : Before attempting any cleanup, don the appropriate PPE, including respiratory protection if the spill is large or in a poorly ventilated area.
Containment : For liquid spills, contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial spill pillow. [6][7]For solid spills, carefully sweep the material to avoid generating dust.
Collection : Carefully collect the absorbed material or spilled solid into a labeled, sealable bag or container for hazardous waste.
[8]7. Decontamination : Clean the spill area with a suitable solvent (e.g., ethanol or isopropanol), followed by soap and water. All cleaning materials must also be disposed of as halogenated organic waste.
Report : Report the incident to your supervisor and your institution's EHS department.
First Aid for Exposure:
Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
[6][7]* Skin Contact : Remove all contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.
[6]* Inhalation : Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.
[5]* Ingestion : Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.
[5]
References
Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]
NextSDS. (n.d.). 2-(4-BROMOPHENYL)-2-OXOETHYL ((4-CHLOROBENZOYL)AMINO)ACETATE — Chemical Substance Information. Retrieved from [Link]
Rice University Environmental Health and Safety. (n.d.). Chemical Spills. Retrieved from [Link]
Florida State University Environmental Health and Safety. (n.d.). Chemical Emergencies, Exposures, and Spills. Retrieved from [Link]
The City University of New York. (2023, May). Laboratory Chemical Spill Cleanup and Response Guide. Retrieved from [Link]
Personal protective equipment for handling 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate
A Researcher's Guide to Safely Handling 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate Hazard Analysis Based on the toxicological data of similar aromatic bromo-ketone and phenoxyacetate compounds, 2-(4-Bromopheny...
Author: BenchChem Technical Support Team. Date: April 2026
A Researcher's Guide to Safely Handling 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate
Hazard Analysis
Based on the toxicological data of similar aromatic bromo-ketone and phenoxyacetate compounds, 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is anticipated to present the following hazards:
Acute Toxicity : Likely harmful if swallowed[1][2][3].
Skin Corrosion/Irritation : May cause skin irritation, and similar compounds are known to cause severe skin burns[4][5][6][7].
Serious Eye Damage/Irritation : Expected to cause serious eye irritation or damage[2][3][5][6][7][8].
Respiratory Irritation : May cause respiratory irritation if inhaled as a dust or aerosol[3][7].
Aquatic Toxicity : Potential for long-lasting harmful effects to aquatic life[6][8].
Given these potential hazards, a stringent adherence to the following personal protective equipment (PPE) and handling protocols is paramount.
Personal Protective Equipment (PPE): Your First Line of Defense
The use of appropriate PPE is the most critical step in mitigating the risks associated with handling this compound. The following table outlines the minimum required PPE for various laboratory operations.
Operation
Required Personal Protective Equipment
Rationale
Weighing and Aliquoting (Solid)
- Safety Goggles with side-shields- Chemical-resistant gloves (Butyl or PVA recommended)- Laboratory Coat
Protects against eye contact from splashes and skin exposure. Butyl and PVA gloves offer superior protection against ketones and aromatic solvents[9][10][11].
Solution Preparation and Handling
- Safety Goggles with side-shields- Face shield (if splashing is likely)- Chemical-resistant gloves (Butyl or PVA recommended)- Laboratory Coat- Work in a certified chemical fume hood
A fume hood is essential to prevent inhalation of vapors or aerosols. A face shield provides an extra layer of protection against splashes to the face.
Reaction Quenching and Work-up
- Safety Goggles with side-shields- Face shield- Chemical-resistant gloves (Butyl or PVA recommended)- Chemical-resistant apron over a laboratory coat- Work in a certified chemical fume hood
These steps often involve exothermic reactions and a higher risk of splashes, necessitating enhanced PPE.
Step-by-Step Handling Protocol
A systematic approach to handling 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate is crucial for maintaining a safe laboratory environment.
Pre-Operational Checks
Verify Fume Hood Certification : Ensure the chemical fume hood has been certified within the last year.
Locate Emergency Equipment : Confirm the location and functionality of the nearest safety shower, eyewash station, and fire extinguisher.
Assemble all necessary materials : Have all required equipment and reagents within the fume hood before starting work to minimize movement in and out of the containment area.
Donning PPE: A Deliberate Sequence
Lab Coat : Fasten completely.
Gloves : Select the appropriate chemical-resistant gloves. Check for any signs of degradation or punctures.
Eye and Face Protection : Don safety goggles with side shields. If a splash hazard exists, add a face shield over the goggles.
Safe Handling Workflow
The following diagram illustrates the logical flow for safely handling the compound.
Emergency Response Decision Tree
Disposal Plan: Responsible Stewardship
All waste containing 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate must be treated as hazardous chemical waste.
Solid Waste : Collect any solid waste, including contaminated consumables (e.g., weighing paper, gloves), in a clearly labeled, sealed container.
Liquid Waste : Collect all liquid waste, including reaction mixtures and washings, in a compatible, sealed, and clearly labeled waste container. Do not mix with incompatible waste streams.
Disposal : Arrange for the disposal of all waste through your institution's environmental health and safety office, following all local, state, and federal regulations.[1][2][3][6][7]
By adhering to these guidelines, you can effectively mitigate the risks associated with handling 2-(4-Bromophenyl)-2-oxoethyl (2-methylphenoxy)acetate, ensuring a safe and productive research environment.
References
Current time information in Pasuruan, ID. (n.d.). Google.
2-(4-BROMOPHENYL)-2-OXOETHYL 6-CL-3-ME-2-(4-METHYLPHENYL)-4-QUINOLINECARBOXYLATE — Chemical Substance Information. (n.d.). NextSDS.
Safety Data Sheet. (2025, December 8). ChemScene.
ETHYL 2-BROMO-(4-BROMOPHENYL)ACETATE Safety Data Sheets. (n.d.). Echemi.
SAFETY DATA SHEET. (2025, December 19). Fisher Scientific.
Safety Data Sheet. (2026, January 14). Cayman Chemical.
